Hydroxy Methyl Linagliptin

Core Science & Biosynthesis

A Proposed Synthesis Pathway for Hydroxy Methyl Linagliptin: A Technical Guide for Drug Development Professionals

Disclaimer: The following document outlines a proposed synthesis pathway for Hydroxy Methyl Linagliptin (B1675411). As of the compilation of this guide, a definitive, publicly documented synthesis for this specific molecule is not available. The presented route is a scientifically informed hypothesis derived from established synthesis methodologies for its parent compound, Linagliptin, and related xanthine (B1682287) derivatives. The experimental protocols and quantitative data are projected based on analogous reactions and should be considered theoretical.

Introduction

Linagliptin is a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor used in the management of type 2 diabetes mellitus.[1][2] Its synthesis has been extensively documented in scientific literature and patents, typically involving the coupling of a functionalized xanthine core with a chiral aminopiperidine side chain.[3][4][5] Hydroxy Methyl Linagliptin, chemically identified as 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione, is a derivative of Linagliptin.[6] This guide proposes a viable synthetic route for this compound, designed to be a valuable resource for researchers, chemists, and professionals involved in pharmaceutical development.

The proposed synthesis is divided into three main stages:

• Stage 1: Synthesis of the key intermediate, 8-bromo-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]-1H-purine-2,6(3H,7H)-dione.

• Stage 2: Alkylation of the xanthine core at the N7 position with (E)-4-bromo-2-methylbut-2-en-1-ol.

• Stage 3: Nucleophilic substitution with (R)-3-aminopiperidine to yield the final product, Hydroxy Methyl Linagliptin.

Proposed Synthesis Pathway

The overall proposed synthetic scheme is depicted below. It leverages the well-established chemistry of xanthine derivatives, adapting it for the introduction of the specific side chain of Hydroxy Methyl Linagliptin.

Caption: Proposed multi-stage synthesis of Hydroxy Methyl Linagliptin.

Experimental Protocols (Hypothetical)

The following protocols are adapted from established procedures for Linagliptin synthesis and are proposed for the synthesis of Hydroxy Methyl Linagliptin.[1][3]

• Step 1.1: Bromination of 3-Methylxanthine (1)

  • To a stirred suspension of 3-methylxanthine (1.0 eq) in dimethyl sulfoxide (B87167) (DMSO), add N-bromosuccinimide (NBS) (1.1 eq) portion-wise.

  • Heat the reaction mixture to 40°C and maintain for 26 hours.

  • After completion, cool the mixture and pour into ice water.

  • Filter the resulting precipitate, wash with cold water, and dry under vacuum to yield 8-bromo-3-methylxanthine (2).

• Step 1.2: Synthesis of 2-(Chloromethyl)-4-methylquinazoline (3)

  • This intermediate can be synthesized by the cyclization of 1-(2-aminophenyl)ethanone with 2-chloroacetonitrile in the presence of hydrogen chloride.[1]

• Step 1.3: N1-Alkylation of 8-Bromo-3-methylxanthine (2)

  • In a reaction vessel, suspend 8-bromo-3-methylxanthine (2) (1.0 eq) and sodium carbonate (Na₂CO₃) (2.0 eq) in N-methyl-2-pyrrolidone (NMP).

  • Add a solution of 2-(chloromethyl)-4-methylquinazoline (3) (1.1 eq) in NMP.

  • Heat the mixture to 140°C for 2 hours.

  • Monitor the reaction by HPLC. Upon completion, cool the mixture and add water to precipitate the product.

  • Filter the solid, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the key intermediate (4).

• To a solution of intermediate (4) (1.0 eq) in dimethylformamide (DMF), add potassium carbonate (K₂CO₃) (1.5 eq).

• Add (E)-4-bromo-2-methylbut-2-en-1-ol (5) (1.2 eq) to the mixture.

• Heat the reaction to 80°C and stir until the starting material is consumed (as monitored by TLC/HPLC).

• Cool the reaction mixture and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the N7-alkylated intermediate (6).

• In a sealed reaction vessel, dissolve the bromo-intermediate (6) (1.0 eq) and (R)-piperidin-3-amine (7) (1.5 eq) in NMP.

• Add diisopropylethylamine (DIEA) (2.0 eq) as a non-nucleophilic base.

• Heat the mixture to 140°C for 4-6 hours.

• Monitor the reaction for the disappearance of the starting material.

• After cooling to room temperature, dilute the reaction mixture with water to precipitate the crude product.

• Filter the solid and wash thoroughly with water.

• Purify the crude Hydroxy Methyl Linagliptin by recrystallization from a solvent system such as methanol/methyl-tert-butyl ether to obtain the final product (8) with high purity.[3]

Quantitative Data Summary (Projected)

The following table summarizes the projected yields and purity for each step of the proposed synthesis. These values are based on reported data for analogous steps in the synthesis of Linagliptin and its impurities.[1][3]

Step	Product	Starting Material	Projected Yield (%)	Projected Purity (HPLC, %)
1.1	8-Bromo-3-methylxanthine (2)	3-Methylxanthine (1)	85 - 90	>98
1.3	Intermediate (4)	8-Bromo-3-methylxanthine (2)	76 - 83	>98
2	N7-Alkylated Intermediate (6)	Intermediate (4)	65 - 75	>97
3	Hydroxy Methyl Linagliptin (8)	N7-Alkylated Intermediate (6)	70 - 80	>99.5
Overall	Hydroxy Methyl Linagliptin (8)	3-Methylxanthine (1)	35 - 45	>99.5

Logical Workflow for Synthesis and Purification

The logical workflow from starting materials to the final purified active pharmaceutical ingredient (API) is crucial for process development.

Caption: General workflow from synthesis to quality control of the final API.

Conclusion

This technical guide presents a detailed, albeit hypothetical, synthesis pathway for Hydroxy Methyl Linagliptin. By leveraging established chemical transformations from the synthesis of Linagliptin, this proposed route offers a robust starting point for researchers and drug development professionals. The provided experimental protocols, projected quantitative data, and logical workflows are intended to facilitate the practical synthesis and characterization of this compound. Further process optimization and experimental validation would be required to translate this proposed pathway into a scalable and efficient manufacturing process.

References

• 1. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Linagliptin | C25H28N8O2 | CID 10096344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cbijournal.com [cbijournal.com]
• 4. newdrugapprovals.org [newdrugapprovals.org]
• 5. WO2019219620A1 - Intermediates and processes for the preparation of linagliptin and its salts - Google Patents [patents.google.com]
• 6. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]

An In-depth Technical Guide to the Chemical Properties of Hydroxy Methyl Linagliptin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy Methyl Linagliptin (B1675411) is recognized primarily as a metabolite and impurity of Linagliptin, a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor used in the management of type 2 diabetes mellitus. The presence and characterization of such metabolites are of paramount importance in drug development and regulatory affairs to ensure the safety and efficacy of the parent drug. This technical guide provides a comprehensive overview of the known chemical properties of Hydroxy Methyl Linagliptin, including its chemical identity, available physicochemical data, and pathways related to its formation and the mechanism of action of its parent compound.

Chemical Identity

Hydroxy Methyl Linagliptin is systematically named 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione.[1][2][3][4] It is a derivative of Linagliptin where a hydroxymethyl group is introduced.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C27H34N8O3	[1][2][5][6]
Molecular Weight	518.62 g/mol	[2][6]
IUPAC Name	8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione	[1][7]
Appearance	Not specified (likely a solid)
Solubility	Data not available
Melting Point	Data not available
pKa	Data not available
LogP	Data not available
Storage Condition	2-8°C Refrigerator

Metabolic Pathway

Hydroxy Methyl Linagliptin is a product of the metabolism of Linagliptin. The biotransformation involves the hydroxylation of the parent molecule. While Linagliptin is noted for its minimal metabolism, this hydroxylated metabolite is one of the identified products.[8]

Metabolic conversion of Linagliptin.

Signaling Pathway of the Parent Compound: Linagliptin

Hydroxy Methyl Linagliptin is considered a pharmacologically inactive metabolite.[4][9] The therapeutic effects of the parent drug, Linagliptin, are due to its inhibition of the DPP-4 enzyme. This pathway is crucial for glucose homeostasis.

Mechanism of action of Linagliptin.

Experimental Protocols

General Synthetic Approach for Linagliptin-Related Impurities

The synthesis of Linagliptin and its impurities often involves a multi-step process. A general approach for preparing related substances, which could be adapted for Hydroxy Methyl Linagliptin, is outlined below. This is a representative workflow and specific reagents and conditions would need to be optimized.

General synthetic workflow.

Methodology:

• N7-Alkylation: The starting xanthine derivative is alkylated at the N7 position. This could involve reacting an 8-bromo-xanthine with an appropriate alkyl halide in the presence of a base.

• N1-Alkylation: The resulting intermediate is then alkylated at the N1 position, typically with a substituted quinazoline (B50416) methyl halide.

• C8-Amination: The bromine at the C8 position is displaced by the desired amino piperidine (B6355638) derivative.

• Purification: The final product is purified using techniques such as column chromatography or recrystallization to achieve the desired purity.

Analytical Characterization: High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for the identification and quantification of pharmaceutical impurities. A general reverse-phase HPLC (RP-HPLC) method for the analysis of Linagliptin and its related substances is described below.

Chromatographic Conditions (Representative):

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase A: Phosphate buffer

• Mobile Phase B: Acetonitrile

• Gradient: A time-based gradient from a lower to a higher percentage of Mobile Phase B.

• Flow Rate: 1.0 mL/min

• Detection: UV at a specified wavelength (e.g., 225 nm or 293 nm)[8]

• Column Temperature: 45°C

Methodology:

• Standard Preparation: A standard solution of Hydroxy Methyl Linagliptin is prepared in a suitable diluent at a known concentration.

• Sample Preparation: The sample containing the analyte is dissolved in the diluent.

• Injection: Equal volumes of the standard and sample solutions are injected into the HPLC system.

• Analysis: The retention time and peak area of the analyte in the sample are compared to those of the standard for identification and quantification. The method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.

Conclusion

Hydroxy Methyl Linagliptin is a key metabolite of Linagliptin. While comprehensive physicochemical data is not widely published, its chemical structure and role in the metabolic profile of Linagliptin are established. The provided information on its formation, the mechanism of its parent compound, and general experimental approaches for its synthesis and analysis serve as a valuable resource for researchers and professionals in the field of drug development. Further studies to fully characterize the physicochemical properties of this metabolite would be beneficial for a more complete understanding of Linagliptin's disposition in vivo.

References

• 1. Synthesis of Related Substances of Linagliptin [journal11.magtechjournal.com]
• 2. Study on Synthesis Process of Linagliptin and Its Related Substances [cjph.com.cn]
• 3. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
• 4. Hydroxy Methyl Linagliptin : Venkatasai Life Sciences [venkatasailifesciences.com]
• 5. researchgate.net [researchgate.net]
• 6. cbijournal.com [cbijournal.com]
• 7. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Clinical pharmacokinetics and pharmacodynamics of linagliptin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Core Mechanism of Action of Hydroxy Methyl Linagliptin

Disclaimer: Information regarding a specific compound named "Hydroxy Methyl Linagliptin" is not extensively available in published scientific literature. The data presented herein is based on the well-characterized mechanism of its parent compound, Linagliptin (B1675411), and its known metabolites. "Hydroxy Methyl Linagliptin" is chemically identified as 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione[1]. While this guide focuses on the established actions of Linagliptin, it provides a foundational understanding likely applicable to its derivatives.

Core Mechanism of Action: Dipeptidyl Peptidase-4 (DPP-4) Inhibition

Linagliptin, and presumably its hydroxy methyl derivative, functions as a potent and selective inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4)[2][3]. DPP-4 is a serine protease ubiquitously expressed on the surface of various cell types, including T-lymphocytes, endothelial, and epithelial cells, and also exists in a soluble, catalytically active form in plasma[4][5][6].

The primary role of DPP-4 in glucose homeostasis is the rapid inactivation of incretin (B1656795) hormones, principally glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP)[3][7][8]. These hormones are released from the gut in response to food intake and play a crucial role in regulating blood glucose levels[8][9].

By inhibiting DPP-4, Linagliptin prevents the degradation of GLP-1 and GIP, thereby increasing their circulating concentrations[3][9][10]. This enhancement of active incretin levels leads to several downstream physiological effects that contribute to improved glycemic control[7][8][11]:

• Glucose-Dependent Insulin (B600854) Secretion: Elevated GLP-1 and GIP levels stimulate the pancreas to release insulin in a glucose-dependent manner. This means insulin secretion is augmented when blood glucose is high, and not during periods of normal or low blood glucose, which significantly reduces the risk of hypoglycemia[3][7][11].

• Suppression of Glucagon (B607659) Secretion: Increased GLP-1 levels also act on pancreatic alpha-cells to suppress the secretion of glucagon, particularly in the postprandial state[3][7][8]. Reduced glucagon levels lead to decreased hepatic glucose production[8].

The inhibition of DPP-4 by Linagliptin is reversible and characterized by high-affinity binding to the enzyme[7][8]. This strong binding contributes to a prolonged duration of action, allowing for once-daily dosing[12][13].

Signaling Pathways

The primary signaling pathway influenced by Linagliptin is the incretin pathway. Inhibition of DPP-4 leads to the potentiation of GLP-1 and GIP signaling through their respective G-protein coupled receptors on pancreatic beta-cells.

Beyond its effects on glucose metabolism, DPP-4 (also known as CD26) is involved in various other biological processes, including immune regulation and inflammation[4][14][15]. Inhibition of DPP-4 by Linagliptin may also modulate these pathways. For instance, studies have suggested that Linagliptin can lead to decreased phosphorylation of p38 and ERK 1/2, potentially through both GLP-1 receptor-dependent and independent mechanisms[14].

Caption: Mechanism of DPP-4 Inhibition by Linagliptin.

Quantitative Data

The following tables summarize key quantitative parameters related to the pharmacodynamics and pharmacokinetics of Linagliptin.

Table 1: Pharmacodynamic Properties of Linagliptin

Parameter	Value	Reference
DPP-4 Inhibition Constant (Ki)	1 nmol/L	[16]
IC50 for DPP-4	~1 nM	[17]
IC50 for DPP-8	40,000 nM	[17]
IC50 for DPP-9	>10,000 nM	[17]

| In vivo DPP-4 Inhibition (5 mg dose) | >80% at 24 hours |[7][18] |

Table 2: Pharmacokinetic Properties of Linagliptin

Parameter	Value	Reference
Oral Bioavailability	~30%	[16]
Time to Peak Plasma Concentration (Tmax)	~90 minutes	[2][16]
Terminal Half-life	>100 hours	[12][16]
Accumulation Half-life	~10-12 hours	[8][16]
Plasma Protein Binding	Concentration-dependent (99% at 1 nmol/L to 75-89% at >30 nmol/L)	[16]
Excretion	~85% in feces, ~5% in urine	[8][16]
Main Metabolite	S-3-hydroxypiperidinyl derivative (pharmacologically inactive)	[7][16]

| Contribution of Main Metabolite to Exposure | ~17% of total drug-related compounds in plasma |[16] |

Experimental Protocols

The mechanism of action of DPP-4 inhibitors like Linagliptin is primarily characterized through in vitro enzyme inhibition assays.

Protocol: In Vitro Fluorometric DPP-4 Inhibition Assay

This protocol outlines a general method for determining the inhibitory activity of a compound on the DPP-4 enzyme.

Materials:

• Recombinant Human DPP-4 Enzyme

• DPP-4 Fluorogenic Substrate (e.g., Gly-Pro-AMC)

• Assay Buffer (e.g., 20 mM Tris-HCl, pH 8.0, containing 100 mM NaCl, and 1 mM EDTA)

• Test compound (e.g., Linagliptin)

• Positive control inhibitor (e.g., Sitagliptin)

• Dimethyl Sulfoxide (DMSO) for compound dissolution

• 96-well black microplate

• Fluorescence microplate reader (Excitation: 350-360 nm, Emission: 450-465 nm)

• Incubator set to 37°C

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the test compound and positive control in DMSO. Serially dilute to obtain a range of concentrations for IC50 determination.

  • Prepare a working solution of the DPP-4 substrate in the assay buffer.

  • Dilute the recombinant human DPP-4 enzyme in cold assay buffer to the desired concentration. Keep the diluted enzyme on ice until use.

• Assay Setup (in a 96-well black microplate, performed in triplicate):

  • Blank Wells (No Enzyme): Add 40 µL of Assay Buffer and 10 µL of solvent (DMSO).

  • 100% Activity Wells (Enzyme Control): Add 30 µL of Assay Buffer, 10 µL of diluted DPP-4 enzyme, and 10 µL of solvent (DMSO).

  • Inhibitor Wells: Add 30 µL of Assay Buffer, 10 µL of diluted DPP-4 enzyme, and 10 µL of the test compound dilution.

  • Positive Control Wells: Add 30 µL of Assay Buffer, 10 µL of diluted DPP-4 enzyme, and 10 µL of the positive control dilution.

• Pre-incubation:

  • Mix the contents of the wells and incubate the plate at 37°C for 10 minutes.

• Reaction Initiation:

  • Add 50 µL of the diluted substrate solution to all wells to initiate the enzymatic reaction.

• Measurement:

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Measure the fluorescence intensity at an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm. Readings can be taken kinetically over a period of 30-60 minutes or as an endpoint reading after a fixed incubation time (e.g., 30 minutes).

• Data Analysis:

  • Subtract the average fluorescence of the blank wells from all other readings.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the 100% activity control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable model (e.g., four-parameter logistic equation) to determine the IC50 value.

Caption: Workflow for DPP-4 Inhibition Assay.

References

• 1. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
• 2. youtube.com [youtube.com]
• 3. Linagliptin: dpp-4 inhibition in the treatment of type 2 diabetes mellitus - MedCrave online [medcraveonline.com]
• 4. CD26/DPP-4: Type 2 Diabetes Drug Target with Potential Influence on Cancer Biology | MDPI [mdpi.com]
• 5. The Serine Protease CD26/DPP4 in Non-Transformed and Malignant T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Efficacy and Safety of Linagliptin (Tradjenta) in Adults With Type-2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. DPP4 Inhibitor Mechanism of Action – My Endo Consult [myendoconsult.com]
• 10. Emerging DPP-4 inhibitors: focus on linagliptin for type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tianmingpharm.com [tianmingpharm.com]
• 12. Pharmacokinetic and pharmacodynamic evaluation of linagliptin for the treatment of type 2 diabetes mellitus, with consideration of Asian patient populations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 14. researchgate.net [researchgate.net]
• 15. CD26/Dipeptidyl Peptidase IV and Its Multiple Biological Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Clinical pharmacokinetics and pharmacodynamics of linagliptin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. dovepress.com [dovepress.com]
• 18. Linagliptin: a new DPP-4 inhibitor for the treatment of type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Profile of Hydroxy Methyl Linagliptin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The molecular formula for Hydroxy Methyl Linagliptin is C₂₇H₃₄N₈O₃, and its molecular weight is approximately 518.61 g/mol .

Predicted Spectroscopic Data

The following tables summarize the expected quantitative data from Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy for Hydroxy Methyl Linagliptin. These predictions are based on the known fragmentation patterns, chemical shifts, and vibrational frequencies of Linagliptin and its related impurities.

Table 1: Predicted Mass Spectrometry Data

Ion Type	Predicted m/z	Notes
[M+H]⁺	~519.27	Protonated molecule, expected to be the base peak in ESI-MS.
[M+Na]⁺	~541.25	Sodium adduct, commonly observed.
[M+K]⁺	~557.23	Potassium adduct, may be present.
Fragment Ions	Varies	Expected fragmentation would involve cleavage of the piperidine (B6355638) ring, the butenyl side chain, and the quinazoline (B50416) moiety.

Table 2: Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~8.0-7.5	Multiplet	4H	Aromatic protons of the quinazoline ring
~5.5	Singlet	2H	-CH₂- group connecting quinazoline and purine (B94841) rings
~5.0-4.8	Multiplet	2H	-CH₂- group of the butenyl side chain
~4.2	Multiplet	1H	-CH- of the piperidine ring
~4.0	Singlet	2H	-CH₂OH group
~3.6	Singlet	3H	N-CH₃ group on the purine ring
~3.4-2.8	Multiplet	6H	Piperidine ring protons
~2.7	Singlet	3H	-CH₃ group on the quinazoline ring
~1.8	Singlet	3H	-CH₃ group on the butenyl side chain
~1.7-1.5	Multiplet	4H	Piperidine ring protons
~1.5 (broad)	Singlet	2H	-NH₂ protons

Table 3: Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Chemical Shift (ppm)	Assignment
~170-160	Carbonyl carbons (C=O) of the purine ring
~160-150	Aromatic and heteroaromatic carbons of quinazoline and purine rings
~140-120	Aromatic and vinylic carbons
~65	-CH₂OH carbon
~60-50	Piperidine ring carbons
~48	-CH₂- group connecting quinazoline and purine rings
~40	N-CH₃ carbon
~30-20	Aliphatic carbons (piperidine, quinazoline-CH₃, butenyl-CH₃)

Table 4: Predicted IR Spectroscopy Data

Wavenumber (cm⁻¹)	Functional Group Assignment
~3400-3200	N-H and O-H stretching (amine and alcohol)
~3000-2850	C-H stretching (aliphatic and aromatic)
~1700-1650	C=O stretching (carbonyls of the purine ring)
~1620-1580	C=N and C=C stretching (aromatic rings)
~1450-1350	C-H bending
~1300-1000	C-N and C-O stretching

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data for Hydroxy Methyl Linagliptin. These protocols are based on standard practices for the analysis of Linagliptin and its impurities.[1][2]

Mass Spectrometry (LC-MS)

• Instrumentation : A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a liquid chromatography system (e.g., UPLC or HPLC).

• Chromatographic Conditions :

  • Column : A C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A : 0.1% formic acid in water.

  • Mobile Phase B : 0.1% formic acid in acetonitrile.

  • Gradient : A suitable gradient from 5% to 95% B over several minutes to ensure separation from related compounds.

  • Flow Rate : 0.3 mL/min.

  • Column Temperature : 40 °C.

• Mass Spectrometry Conditions :

  • Ionization Mode : Electrospray Ionization (ESI), positive mode.

  • Capillary Voltage : 3.5 kV.

  • Cone Voltage : 30 V.

  • Source Temperature : 120 °C.

  • Desolvation Temperature : 350 °C.

  • Mass Range : m/z 50-1000.

  • Data Acquisition : Full scan mode for parent ion identification and tandem MS (MS/MS) mode for fragmentation analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation : A 400 MHz or higher field NMR spectrometer.

• Sample Preparation : Dissolve approximately 5-10 mg of the sample in 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• ¹H NMR Acquisition :

  • Pulse Program : Standard single-pulse experiment.

  • Spectral Width : -2 to 12 ppm.

  • Number of Scans : 16-64, depending on sample concentration.

  • Relaxation Delay : 1-2 seconds.

• ¹³C NMR Acquisition :

  • Pulse Program : Proton-decoupled experiment (e.g., zgpg30).

  • Spectral Width : 0 to 200 ppm.

  • Number of Scans : 1024 or more, as ¹³C has low natural abundance.

  • Relaxation Delay : 2-5 seconds.

• 2D NMR : Experiments such as COSY, HSQC, and HMBC should be performed to confirm proton-proton and proton-carbon correlations for unambiguous structure elucidation.

Infrared (IR) Spectroscopy

• Instrumentation : A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation :

  • Solid State : Prepare a potassium bromide (KBr) pellet containing a small amount of the sample, or use an Attenuated Total Reflectance (ATR) accessory.

  • Solution : Dissolve the sample in a suitable IR-transparent solvent (e.g., chloroform).

• Data Acquisition :

  • Spectral Range : 4000-400 cm⁻¹.

  • Resolution : 4 cm⁻¹.

  • Number of Scans : 16-32.

• Analysis : Identify characteristic absorption bands corresponding to the functional groups present in the molecule.

Visualizations

The following diagrams illustrate the logical relationship of Hydroxy Methyl Linagliptin to its parent compound and a general workflow for its spectroscopic analysis.

Relationship of Hydroxy Methyl Linagliptin to Linagliptin.

General workflow for the spectroscopic analysis of a compound.

References

• 1. Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design; and Identification of Impurity-VII, VIII and IX and Synthesis of Impurity-VII - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Crystal Structure Analysis of Hydroxy Methyl Linagliptin

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the analytical methodologies required for the crystal structure determination of Hydroxy Methyl Linagliptin, a metabolite of the dipeptidyl peptidase-4 (DPP-4) inhibitor, Linagliptin. While, to date, no public records of the experimentally determined crystal structure for Hydroxy Methyl Linagliptin exist, this document outlines the established protocols for small molecule crystallization and X-ray diffraction analysis that are applicable. Furthermore, it details the known signaling pathway of the parent compound's therapeutic target, DPP-4, which is crucial for understanding its mechanism of action. This guide serves as a foundational resource for researchers embarking on the solid-state characterization of Linagliptin metabolites.

Introduction

Linagliptin is a xanthine-based, potent, and selective inhibitor of dipeptidyl peptidase-4 (DPP-4), an enzyme responsible for the degradation of incretin (B1656795) hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[1] By inhibiting DPP-4, Linagliptin increases the levels of active incretins, which in turn stimulates insulin (B600854) secretion and suppresses glucagon (B607659) release in a glucose-dependent manner, thereby improving glycemic control in patients with type 2 diabetes.[1]

The metabolism of Linagliptin is a minor elimination pathway, with the majority of the drug excreted unchanged.[2] However, a small fraction is metabolized, primarily through oxidation, to form metabolites. One such metabolite is Hydroxy Methyl Linagliptin, chemically identified as 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione. Understanding the three-dimensional atomic arrangement of this metabolite through crystal structure analysis is paramount for several reasons:

• Structure-Activity Relationship (SAR) Studies: Elucidating the precise stereochemistry and conformation can provide insights into its binding affinity for the DPP-4 enzyme.

• Polymorphism Screening: Identifying different crystalline forms is critical for drug development, as polymorphs can exhibit varying physical and chemical properties, such as solubility, stability, and bioavailability.

• Intellectual Property: Novel crystalline forms of active pharmaceutical ingredients and their metabolites can be patentable.

• Analytical Method Development: A well-characterized crystal structure serves as a definitive reference standard for analytical techniques.

This guide will first present the known crystallographic data for the parent compound, Linagliptin, to provide a comparative baseline. It will then detail the generalized experimental protocols for the crystallization and structural analysis of a small molecule like Hydroxy Methyl Linagliptin. Finally, the relevant DPP-4 signaling pathway will be visualized.

Quantitative Data Presentation

As of the date of this publication, specific quantitative crystal structure data for Hydroxy Methyl Linagliptin is not available in the public domain. However, for illustrative purposes and to provide a framework for future analysis, the following tables summarize the type of data that would be generated from a successful crystal structure determination. For comparison, data for a known form of Linagliptin is presented.

Table 1: Crystallographic Data and Refinement Parameters

Parameter	Linagliptin Hemihydrate Hemiethanolate[3]	Hydroxy Methyl Linagliptin (Hypothetical)
Chemical Formula	(C25 H28 N8 O2)2 (H2O)(C2 H5 OH)	C27 H34 N8 O3
Formula Weight	1043.18 g/mol	518.61 g/mol
Crystal System	Orthorhombic	To be determined
Space Group	P21212	To be determined
a (Å)	24.85091(13)	To be determined
b (Å)	21.56916(9)	To be determined
c (Å)	9.74376(4)	To be determined
α (°)	90	To be determined
β (°)	90	To be determined
γ (°)	90	To be determined
Volume (ų)	5222.79(3)	To be determined
Z	4	To be determined
Calculated Density (g/cm³)	1.325	To be determined
Absorption Coeff. (mm⁻¹)	0.090	To be determined
F(000)	2208	To be determined
Crystal Size (mm³)	Not reported	To be determined
Radiation (λ, Å)	Synchrotron	e.g., MoKα, 0.71073
Temperature (K)	Not reported	e.g., 293(2)
2θ range for data (° )	Not reported	e.g., 3.0 to 55.0
Reflections collected	Not reported	To be determined
Independent reflections	Not reported	To be determined
R_int	Not reported	To be determined
Goodness-of-fit on F²	Not reported	To be determined
Final R indices [I>2σ(I)]	Not reported	To be determined
R indices (all data)	Not reported	To be determined

Table 2: X-Ray Powder Diffraction (XRPD) Data for a Crystalline Form of Linagliptin

2θ (°)[4]
5.6
9.8
11.2
11.8
13.1
14.4
14.9
16.1
16.4
18.4
18.8
19.9
20.2
20.7
22.0
23.6
24.3
25.1
26.4
27.2
29.9
30.9
31.8
33.2
34.3

Experimental Protocols

The determination of the crystal structure of a small molecule such as Hydroxy Methyl Linagliptin involves a multi-step process.[5][6]

Synthesis and Purification of Hydroxy Methyl Linagliptin

The initial step requires the synthesis or isolation of Hydroxy Methyl Linagliptin in high purity. Process-related impurities from the synthesis of Linagliptin or other metabolites can hinder crystallization.[7] Purification can be achieved using techniques such as column chromatography or preparative high-performance liquid chromatography (HPLC). The purity of the final compound should be assessed by analytical HPLC and characterized by mass spectrometry and NMR spectroscopy to confirm its chemical identity.

Crystallization

Producing a single crystal of adequate size and quality is often the most challenging step.[6] For a small organic molecule, several crystallization techniques can be employed:

• Slow Evaporation: A solution of the compound in a suitable solvent or solvent mixture is allowed to evaporate slowly at a constant temperature. The decreasing volume of the solvent leads to supersaturation and subsequent crystal growth.

• Vapor Diffusion: This is a gentle and widely used method.[8] It can be performed in two common setups:

  • Hanging Drop: A drop of the compound's solution is placed on a coverslip, which is then inverted and sealed over a reservoir containing a precipitant (a solvent in which the compound is less soluble). The vapor from the reservoir slowly diffuses into the drop, inducing crystallization.

  • Sitting Drop: Similar to the hanging drop method, but the drop of the compound's solution is placed on a pedestal within the sealed reservoir.

• Slow Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled. The decrease in solubility with temperature can lead to the formation of high-quality crystals.

• Solvent/Anti-Solvent Diffusion: A solution of the compound is carefully layered with a miscible "anti-solvent" in which the compound is insoluble. Crystals may form at the interface between the two liquids as they slowly mix.

A screening of various solvents and conditions (temperature, concentration, pH) is typically necessary to find the optimal conditions for crystal growth.

Single-Crystal X-ray Diffraction (SCXRD)

Once a suitable single crystal (typically >0.1 mm in all dimensions) is obtained, it is mounted on a goniometer head and placed in an X-ray diffractometer.[6]

• Data Collection: The crystal is irradiated with a monochromatic X-ray beam. As the crystal is rotated, a diffraction pattern of spots is produced. The positions and intensities of these diffracted beams are recorded by a detector.[5]

• Structure Solution: The collected diffraction data is processed to determine the unit cell dimensions and space group. The "phase problem" is then solved using computational methods, such as direct methods for small molecules, to generate an initial electron density map.[6]

• Structure Refinement: An atomic model is built into the electron density map. This model is then refined using least-squares methods to improve the agreement between the observed diffraction data and the data calculated from the model.[3] The final refined structure provides the precise coordinates of each atom in the crystal lattice, as well as information about bond lengths, bond angles, and torsion angles.

Visualizations

Experimental Workflow

The following diagram illustrates the typical workflow for the crystal structure determination of a small molecule like Hydroxy Methyl Linagliptin.

Workflow for Small Molecule Crystal Structure Determination.

DPP-4 Signaling Pathway

Linagliptin and likely its metabolites exert their therapeutic effect by inhibiting the DPP-4 enzyme. The diagram below illustrates the core signaling pathway.

Simplified DPP-4 Inhibition Signaling Pathway.

Conclusion

The solid-state characterization of pharmaceutical metabolites like Hydroxy Methyl Linagliptin is a critical component of drug development. Although a definitive crystal structure is not yet publicly available, this guide provides the necessary theoretical and practical framework for its determination. By applying established crystallographic techniques, researchers can elucidate its three-dimensional structure, which will be invaluable for understanding its pharmacological properties, ensuring product quality, and exploring new intellectual property avenues. The provided workflows and diagrams serve as a roadmap for these future investigations.

References

• 1. Linagliptin: dpp-4 inhibition in the treatment of type 2 diabetes mellitus - MedCrave online [medcraveonline.com]
• 2. Linagliptin | C25H28N8O2 | CID 10096344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. WO2017047970A1 - Linagliptin crystal form, and preparation method therefor - Google Patents [patents.google.com]
• 5. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 6. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. iucr.org [iucr.org]

The Discovery and Origin of Hydroxy Methyl Linagliptin: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linagliptin, a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor, is a cornerstone in the management of type 2 diabetes mellitus. Its efficacy in improving glycemic control is well-established. The metabolic fate of Linagliptin has been a subject of rigorous investigation to ensure a comprehensive understanding of its safety and disposition in the human body. While Linagliptin is notable for its minimal metabolism, with the majority of the drug excreted unchanged, several minor metabolites have been identified and characterized. This technical guide focuses on the discovery and origin of a key metabolite, "Hydroxy Methyl Linagliptin," scientifically designated as M489(1). This document will delve into the experimental methodologies employed for its identification and characterization, presenting quantitative data in a structured format and visualizing the metabolic pathways and experimental workflows.

Discovery of Hydroxy Methyl Linagliptin (M489(1))

The discovery of Hydroxy Methyl Linagliptin was an integral part of the comprehensive human metabolism studies conducted on Linagliptin. These studies were designed to elucidate the biotransformation pathways and excretion routes of the parent drug. The primary investigation that led to the identification of M489(1) was a human radiolabeled study, a gold-standard methodology in drug metabolism research.

In this pivotal study, healthy male volunteers were administered a single oral dose of [¹⁴C]-labeled Linagliptin. The use of a radiolabel allowed for the sensitive and specific tracking of all drug-related material, including the parent drug and its metabolites, in various biological matrices such as plasma, urine, and feces.

Subsequent analysis of the collected samples revealed that while Linagliptin was the major component, several minor metabolites were also present. Among these, the metabolite designated as M489(1) was identified. Structural elucidation, accomplished through sophisticated analytical techniques, confirmed that M489(1) is formed through the hydroxylation of the methyl group on the butinyl side chain of the Linagliptin molecule.

Origin and Metabolic Pathway

Hydroxy Methyl Linagliptin (M489(1)) is a product of Phase I metabolism. The formation of this metabolite involves the enzymatic addition of a hydroxyl (-OH) group to the terminal methyl group of the but-2-yn-1-yl side chain of Linagliptin. This biotransformation is a common metabolic pathway for xenobiotics containing alkyl groups. While the specific cytochrome P450 (CYP) isoenzyme responsible for this particular hydroxylation has not been definitively identified in the provided literature, CYP enzymes are the primary catalysts for such oxidative reactions.

The metabolic pathway leading to the formation of Hydroxy Methyl Linagliptin can be visualized as a single-step oxidation reaction.

Figure 1: Metabolic formation of Hydroxy Methyl Linagliptin (M489(1)).

Quantitative Data on Linagliptin Metabolism

The human radiolabeled study provided quantitative data on the excretion and metabolic profile of Linagliptin. The following table summarizes the key findings related to the parent drug and its major metabolites.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Percentage of Administered Dose in Excreta (Oral)
Linagliptin (Parent)	C₂₅H₂₈N₈O₂	472.54	~84.7% (feces), ~5.4% (urine)
Hydroxy Methyl Linagliptin (M489(1))	C₂₅H₂₈N₈O₃	488.54	Predominant metabolite in excreta
Main Plasma Metabolite (CD 1790)	C₂₅H₂₈N₈O₃	488.54	>10% of parent exposure in plasma

Experimental Protocols

The identification and characterization of Hydroxy Methyl Linagliptin (M489(1)) relied on a combination of advanced analytical techniques. The general workflow and protocols are detailed below.

Figure 2: Experimental workflow for the identification of Linagliptin metabolites.

Human Radiolabeled Study Design

• Subjects: Healthy male volunteers.

• Dosing: A single oral dose of [¹⁴C]-Linagliptin solution.

• Sample Collection: Blood, urine, and feces were collected at predefined intervals over a period of several days to capture the complete excretion profile.

Sample Preparation

• Plasma: Blood samples were centrifuged to separate plasma. Plasma samples were pooled for metabolite profiling.

• Urine and Feces: Urine samples were pooled. Feces were homogenized to ensure representative sampling.

• Extraction: Drug-related material was extracted from the biological matrices using appropriate organic solvents to concentrate the analytes and remove interfering endogenous components.

Chromatographic Separation

• Technique: High-Performance Liquid Chromatography (HPLC) with a reversed-phase column (e.g., C18).

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol) was likely employed to achieve optimal separation of the parent drug and its metabolites.

• Detection:

  • Radiometric Detection: An online radioactivity detector was used to monitor the elution of [¹⁴C]-labeled components, allowing for the creation of a metabolite profile.

  • UV Detection: A UV detector was used to monitor the elution of UV-active compounds.

Mass Spectrometry (MS) for Structural Confirmation

• Technique: High-resolution tandem mass spectrometry (LC-MS/MS) was used for the accurate mass measurement and structural elucidation of the metabolites.

• Ionization: Electrospray ionization (ESI) in the positive ion mode is typically used for this class of compounds.

• Analysis:

  • Full Scan MS: To determine the molecular weight of the eluting compounds. The mass difference between the parent drug (m/z 473.2) and the metabolite M489(1) (m/z 489.2) would indicate the addition of an oxygen atom (+16 Da).

  • Product Ion Scans (MS/MS): Fragmentation of the molecular ion of M489(1) was performed to obtain structural information. The fragmentation pattern would be compared to that of the parent Linagliptin to pinpoint the site of modification on the butinyl side chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Definitive Structural Elucidation

• Technique: For unambiguous structure confirmation, the metabolite M489(1) would be isolated from the biological matrix in sufficient quantities for NMR analysis.

• Analysis:

  • ¹H NMR: Would show characteristic shifts for the protons adjacent to the newly introduced hydroxyl group on the butinyl side chain.

  • ¹³C NMR: Would confirm the presence of a carbon atom bonded to a hydroxyl group.

  • 2D NMR (e.g., COSY, HSQC, HMBC): These experiments would be crucial to definitively establish the connectivity of atoms and confirm the precise location of the hydroxylation on the methyl group of the butinyl moiety.

Conclusion

The discovery of Hydroxy Methyl Linagliptin (M489(1)) was a result of a meticulous and systematic investigation into the metabolic fate of Linagliptin in humans. Although a minor metabolite, its identification through advanced analytical techniques such as radiolabeling, liquid chromatography, mass spectrometry, and NMR spectroscopy, provides a complete picture of Linagliptin's biotransformation. This in-depth understanding of the drug's metabolism is fundamental to its overall safety profile and is a critical component of the data required for regulatory approval and safe clinical use. The experimental protocols outlined in this guide represent the standard and rigorous approach employed in modern drug development to characterize the metabolic pathways of new chemical entities.

Hydroxy Methyl Linagliptin: A Technical Guide to a Linagliptin Impurity

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Hydroxy Methyl Linagliptin, a potential impurity associated with the dipeptidyl peptidase-4 (DPP-4) inhibitor, Linagliptin. This document details its chemical identity, potential formation pathways, analytical methodologies for detection and quantification, and discusses the regulatory landscape for controlling such impurities. While specific data on the biological activity of Hydroxy Methyl Linagliptin is not extensively available in public literature, this guide outlines the necessary experimental protocols for its evaluation.

Introduction to Linagliptin and its Impurities

Linagliptin is a potent and selective inhibitor of DPP-4, an enzyme responsible for the degradation of incretin (B1656795) hormones like glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[1][] By inhibiting DPP-4, Linagliptin increases the levels of active incretins, which in turn stimulates insulin (B600854) secretion and suppresses glucagon (B607659) release in a glucose-dependent manner, thereby improving glycemic control in patients with type 2 diabetes.[1][3]

The manufacturing and storage of any active pharmaceutical ingredient (API), including Linagliptin, can lead to the formation of impurities.[4][5] These impurities can arise from starting materials, intermediates, by-products of side reactions, or degradation of the final product.[4][5] Regulatory bodies like the International Council for Harmonisation (ICH) have strict guidelines for the identification, qualification, and control of impurities in drug substances and products to ensure their safety and efficacy.[6]

Chemical Profile of Hydroxy Methyl Linagliptin

Chemical Name: 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione

Molecular Formula: C₂₇H₃₄N₈O₃

Molecular Weight: 518.62 g/mol

Structure:

Caption: Chemical Structure of Linagliptin.

While the exact structure of "Hydroxy Methyl Linagliptin" is not definitively provided in the initial search, based on its name, it is a derivative of Linagliptin with hydroxyl and methyl groups added to the core structure. The precise location of these modifications would require detailed spectroscopic analysis.

Potential Formation Pathways

The exact mechanism for the formation of Hydroxy Methyl Linagliptin is not well-documented in publicly available literature. However, based on the principles of organic chemistry and knowledge of drug degradation, several plausible pathways can be proposed:

• Oxidative Degradation: The Linagliptin molecule contains several sites susceptible to oxidation. The butynyl side chain, the piperidine (B6355638) ring, and the quinazoline (B50416) moiety could potentially undergo oxidation, leading to the introduction of a hydroxyl group. Subsequent enzymatic or chemical methylation could then occur. Forced degradation studies on Linagliptin have shown that it is susceptible to oxidative conditions.[7][8]

• Metabolism: If Hydroxy Methyl Linagliptin is a metabolite of Linagliptin, it would be formed in vivo through enzymatic reactions, primarily by cytochrome P450 enzymes in the liver. These enzymes are known to catalyze hydroxylation and other oxidative reactions.

• Process-Related Impurity: It is also possible that Hydroxy Methyl Linagliptin is a process-related impurity, formed from starting materials or intermediates used in the synthesis of Linagliptin.[4][5] The synthesis of Linagliptin involves multiple steps, and side reactions could potentially introduce the hydroxyl and methyl functionalities.[4][9]

Analytical Methodologies

The detection and quantification of impurities like Hydroxy Methyl Linagliptin are crucial for ensuring the quality and safety of Linagliptin products. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most common techniques employed for this purpose.[10][11]

Quantitative Data

Specific pharmacopeial limits for Hydroxy Methyl Linagliptin have not been identified in the public domain. However, the ICH Q3A(R2) and Q3B(R2) guidelines provide general thresholds for reporting, identification, and qualification of impurities in new drug substances and products.[6] These thresholds are based on the maximum daily dose of the drug. For a drug like Linagliptin with a relatively low daily dose, the identification threshold for an unknown impurity is typically around 0.10% to 0.15%.

Parameter	Value	Reference
Reporting Threshold	≥ 0.05%	ICH Q3A(R2)
Identification Threshold	≥ 0.10%	ICH Q3A(R2)
Qualification Threshold	≥ 0.15%	ICH Q3A(R2)
Typical Levels of Process-Related Impurities in Linagliptin	0.05% to 0.15%	[12]

Table 1: General ICH Thresholds for Impurities and Typical Levels in Linagliptin.

Experimental Protocols

This protocol describes a general reversed-phase HPLC method for the quantification of Linagliptin and its impurities.

Objective: To quantify the levels of Hydroxy Methyl Linagliptin in a Linagliptin drug substance or product.

Materials:

• Linagliptin reference standard

• Hydroxy Methyl Linagliptin reference standard

• HPLC grade acetonitrile (B52724)

• HPLC grade methanol

• Orthophosphoric acid

• Purified water

• Linagliptin sample (drug substance or crushed tablets)

Instrumentation:

• HPLC system with a UV detector (e.g., PDA detector)

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of a phosphate (B84403) buffer (e.g., 0.1% orthophosphoric acid in water, pH adjusted) and an organic solvent (e.g., acetonitrile or methanol) in a suitable ratio (e.g., 60:40 v/v).[11] The exact composition should be optimized for the best separation of Hydroxy Methyl Linagliptin from Linagliptin and other impurities.

• Standard Solution Preparation: Accurately weigh and dissolve the Linagliptin and Hydroxy Methyl Linagliptin reference standards in a suitable diluent (e.g., mobile phase or a mixture of water and organic solvent) to prepare stock solutions. Prepare a series of working standard solutions by diluting the stock solutions to known concentrations.

• Sample Solution Preparation: Accurately weigh a quantity of the Linagliptin sample and dissolve it in the diluent to obtain a known concentration of Linagliptin.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm

  • Mobile Phase: Gradient or isocratic elution with a phosphate buffer and acetonitrile/methanol mixture.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 225 nm or another suitable wavelength determined by UV spectral analysis.[10]

  • Injection Volume: 10 µL[10]

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Quantification: Identify the peaks corresponding to Linagliptin and Hydroxy Methyl Linagliptin based on their retention times compared to the reference standards. Calculate the concentration of Hydroxy Methyl Linagliptin in the sample using the peak area and the calibration curve generated from the standard solutions.

This protocol outlines a general LC-MS/MS method for the structural confirmation of Hydroxy Methyl Linagliptin.

Objective: To confirm the identity and elucidate the structure of Hydroxy Methyl Linagliptin.

Instrumentation:

• LC-MS/MS system (e.g., Q-TOF or triple quadrupole) with an electrospray ionization (ESI) source.

Procedure:

• Sample Preparation: Prepare a solution of the isolated impurity or a Linagliptin sample containing the impurity.

• LC Separation: Use an HPLC method similar to the one described above to separate the impurity from the main component.

• MS Analysis:

  • Ionization Mode: Positive ESI mode is typically used for Linagliptin and its related compounds.

  • Full Scan MS: Acquire full scan mass spectra to determine the molecular weight of the impurity.

  • Tandem MS (MS/MS): Select the molecular ion of the impurity and subject it to collision-induced dissociation (CID) to obtain fragmentation patterns.

• Structure Elucidation: Analyze the fragmentation pattern to deduce the structure of the impurity. The fragmentation of the Linagliptin core structure can provide valuable clues to the location of the hydroxyl and methyl groups.

Biological Activity Assessment

While no specific data exists for Hydroxy Methyl Linagliptin, it is crucial to assess the potential biological activity of any significant impurity.

In Vitro DPP-4 Inhibition Assay

This assay determines if Hydroxy Methyl Linagliptin retains any inhibitory activity against the DPP-4 enzyme.

Objective: To measure the IC₅₀ value of Hydroxy Methyl Linagliptin for DPP-4 inhibition.

Materials:

• Recombinant human DPP-4 enzyme

• Fluorogenic DPP-4 substrate (e.g., Gly-Pro-AMC)

• Assay buffer (e.g., Tris-HCl buffer, pH 7.5)

• Hydroxy Methyl Linagliptin

• Linagliptin (as a positive control)

• 96-well black microplate

• Fluorometric plate reader

Procedure:

• Prepare serial dilutions of Hydroxy Methyl Linagliptin and Linagliptin in the assay buffer.

• In a 96-well plate, add the DPP-4 enzyme to each well, followed by the different concentrations of the test compounds.

• Incubate the plate for a predefined period (e.g., 15 minutes) at 37 °C.

• Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Measure the fluorescence intensity at regular intervals using a plate reader (Excitation/Emission wavelengths appropriate for the substrate).

• Calculate the rate of reaction for each concentration and determine the IC₅₀ value for Hydroxy Methyl Linagliptin.

Cytotoxicity Assay

This assay assesses the potential of Hydroxy Methyl Linagliptin to cause cell death.

Objective: To evaluate the cytotoxic effect of Hydroxy Methyl Linagliptin on a relevant cell line.

Materials:

• A suitable human cell line (e.g., HepG2 for liver toxicity, or a pancreatic cell line)

• Cell culture medium and supplements

• Hydroxy Methyl Linagliptin

• MTT or other viability reagent

• 96-well cell culture plate

• Spectrophotometric plate reader

Procedure:

• Seed the cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of Hydroxy Methyl Linagliptin for a specified duration (e.g., 24, 48, or 72 hours).

• After the treatment period, add the MTT reagent to each well and incubate to allow the formation of formazan (B1609692) crystals.

• Solubilize the formazan crystals with a suitable solvent.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the percentage of cell viability for each concentration and determine the CC₅₀ (concentration causing 50% cytotoxicity).

Visualizations

DPP-4 Signaling Pathway

Linagliptin exerts its therapeutic effect by inhibiting the DPP-4 enzyme, which is involved in the incretin pathway.

Caption: The DPP-4 signaling pathway and the mechanism of action of Linagliptin.

Experimental Workflow for Impurity Profiling

The identification and characterization of an unknown impurity like Hydroxy Methyl Linagliptin follows a systematic workflow.

References

• 1. Role of Dipeptidyl Peptidase 4 Inhibitors in Antidiabetic Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. contractpharma.com [contractpharma.com]
• 7. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. wjpr.net [wjpr.net]
• 9. researchgate.net [researchgate.net]
• 10. Bot Verification [rasayanjournal.co.in]
• 11. Academic Strive | A Review on Analytical Method for Estimation of Linagliptin and its Impurity [academicstrive.com]
• 12. researchgate.net [researchgate.net]

Hydroxy Methyl Linagliptin: A Comprehensive Technical Review of its Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Linagliptin (B1675411), a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor, is an established therapeutic agent for the management of type 2 diabetes mellitus. Its metabolic profile is characterized by minimal biotransformation, with the majority of the drug eliminated unchanged. The primary metabolite identified in humans is a hydroxylated derivative, referred to as CD 1790 or the S-3-hydroxypiperidinyl metabolite. This technical guide provides a detailed examination of the biological activity of this major metabolite, synthesizing available data for researchers and professionals in drug development. All available evidence from preclinical and clinical studies indicates that this "Hydroxy Methyl Linagliptin" metabolite is pharmacologically inactive.

Introduction to Linagliptin and its Metabolism

Linagliptin exerts its glucose-lowering effects by inhibiting the DPP-4 enzyme, which is responsible for the degradation of incretin (B1656795) hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[1][2] By preventing the breakdown of these hormones, linagliptin enhances glucose-dependent insulin (B600854) secretion and suppresses glucagon (B607659) release, thereby improving glycemic control.[1][2]

Unlike other DPP-4 inhibitors, linagliptin possesses a xanthine-based chemical structure and is primarily eliminated via the feces as the unchanged parent drug.[3][4] Metabolism represents a minor elimination pathway for linagliptin.[3][5] The cytochrome P450 (CYP) 3A4 enzyme is involved in the limited metabolism that does occur.[1][6]

Identification and Biological Activity of the Main Metabolite

The principal metabolite of linagliptin is formed through hydroxylation and is known as CD 1790, the S-3-hydroxypiperidinyl derivative.[1][5][6] This metabolite accounts for approximately 10-18% of the systemic exposure of the parent compound following oral administration.[1][3][4][6]

Crucially, multiple studies have consistently demonstrated that this main metabolite is pharmacologically inactive .[3][4][5] It does not contribute to the overall therapeutic effect of linagliptin.

Quantitative Pharmacokinetic Data

The following tables summarize key pharmacokinetic parameters of linagliptin and its main metabolite.

Parameter	Linagliptin	Reference
Bioavailability	~30%	[1]
Cmax (Time to Peak Concentration)	1.5 - 2.0 hours	[4]
Protein Binding	70% - 80% (concentration-dependent)	[1]
Terminal Half-life	>100 hours	[1][5]
Accumulation Half-life	~10 - 12 hours	[5][7]
Metabolism	Minor, primarily via CYP3A4	[1][6]
Primary Route of Elimination	Fecal (84.7% unchanged)	[1][3][4]

Parameter	Hydroxy Methyl Linagliptin (CD 1790)	Reference
Systemic Exposure	~10-18% of parent compound	[1][3][4][6]
Half-life	10.8 hours	[1]
Biological Activity	Pharmacologically inactive	[3][4][5]

Experimental Protocols

Detailed experimental protocols for the characterization of linagliptin and its metabolites are described in the primary literature. A general workflow for such a study is outlined below.

In Vitro Metabolism Studies

Objective: To identify the metabolic pathways and enzymes involved in the biotransformation of linagliptin.

Methodology:

• Incubation: Radiolabeled linagliptin is incubated with human liver microsomes, hepatocytes, or recombinant CYP enzymes.

• Sample Preparation: At various time points, the incubation mixtures are quenched, and proteins are precipitated. The supernatant is collected for analysis.

• Analysis: The samples are analyzed using High-Performance Liquid Chromatography (HPLC) coupled with a radiodetector and a mass spectrometer (LC-MS/MS) to separate and identify the parent drug and its metabolites.

• Enzyme Inhibition: To identify the specific CYP enzymes involved, incubations are performed in the presence of selective CYP inhibitors.

In Vivo Pharmacokinetic Studies in Humans

Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) of linagliptin and its metabolites in humans.

Methodology:

• Dosing: A single oral or intravenous dose of radiolabeled linagliptin is administered to healthy volunteers.

• Sample Collection: Blood, plasma, urine, and feces are collected at predetermined time points over an extended period.

• Sample Analysis:

  • Total radioactivity in all matrices is measured using liquid scintillation counting.

  • Plasma, urine, and fecal samples are analyzed by LC-MS/MS to quantify the concentrations of linagliptin and its metabolites.

• Pharmacokinetic Analysis: The concentration-time data are used to calculate key pharmacokinetic parameters such as AUC, Cmax, t½, and clearance.

Visualizations

Linagliptin's Mechanism of Action

Caption: Mechanism of action of Linagliptin in glucose homeostasis.

Linagliptin Metabolism and Excretion Pathway

Caption: Metabolic and excretion pathway of Linagliptin.

Conclusion

The available scientific literature consistently demonstrates that the main metabolite of linagliptin, "Hydroxy Methyl Linagliptin" (CD 1790), is pharmacologically inactive.[3][4][5] The therapeutic effects of linagliptin are attributable to the parent compound. Metabolism constitutes a minor route of elimination for linagliptin, with the majority of the drug being excreted unchanged in the feces. This pharmacokinetic profile contributes to its consistent efficacy and favorable drug-drug interaction potential. For drug development professionals, the inactivity of this major metabolite simplifies the overall pharmacological assessment of linagliptin.

References

• 1. Efficacy and Safety of Linagliptin (Tradjenta) in Adults With Type-2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. droracle.ai [droracle.ai]
• 3. Pharmacokinetic and pharmacodynamic evaluation of linagliptin for the treatment of type 2 diabetes mellitus, with consideration of Asian patient populations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. Clinical pharmacokinetics and pharmacodynamics of linagliptin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Linagliptin - Uses, DMF, Dossier, Manufacturer, Supplier, Licensing, Distributer, Prices, News, GMP [pharmacompass.com]

The Solubility Profile of Linagliptin and an In-Depth Look at its Hydroxylated Metabolites

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the solubility profile of Linagliptin (B1675411), with a specific focus on clarifying the nature and properties of its hydroxylated metabolites. Initial inquiries regarding "Hydroxy Methyl Linagliptin" did not yield a specifically identified metabolite with this name in publicly available scientific literature. Therefore, this document provides a comprehensive overview of the known metabolic pathways of Linagliptin, detailing its principal and minor hydroxylated derivatives, alongside a thorough examination of the parent drug's solubility characteristics.

Metabolism of Linagliptin is a minor route of elimination, with approximately 90% of the drug excreted in its unchanged form.[1][2] The metabolic transformations that do occur are primarily oxidative.

Key Linagliptin Metabolites

The primary metabolite of Linagliptin is CD 1790, a pharmacologically inactive derivative.[3][4] This metabolite is formed through hydroxylation of the piperidine (B6355638) ring.[5]

Another notable, albeit less abundant, metabolite is M489(1). This molecule is generated by the hydroxylation of the methyl group on the butinyl side chain.[6] Several other minor metabolites are formed through various reactions including oxidation of the butinyl side chain and the piperidine moiety, N-acetylation, and glucuronidation.[6]

It is important to note that a distinct metabolite identified as "Hydroxy Methyl Linagliptin" has not been characterized in the reviewed literature. The existing data points to hydroxylation occurring at either the piperidine ring or the methyl group of the butinyl side chain, but not concurrently in a way that would be designated "hydroxy methyl."

Solubility Profile of Linagliptin

Due to the absence of specific solubility data for Linagliptin's metabolites, this section details the solubility of the parent compound, Linagliptin. Linagliptin exhibits pH-dependent solubility in aqueous media.[7]

Quantitative Solubility Data

Solvent/Medium	Solubility	Reference
Water	Practically insoluble	[8]
Methanol	Soluble	[9]
Ethanol	Sparingly soluble	[9]
Isopropanol	Very slightly soluble	[9]
Dimethyl sulfoxide (B87167) (DMSO)	Soluble (~2 mg/mL)	[10]
Dimethylformamide (DMF)	Soluble (~10 mg/mL)	[10]
Ethanol (organic)	Soluble (~0.2 mg/mL)	[10]
Aqueous Media (pH 1.2-7.4)	Highly soluble	[7]

Experimental Protocols

Determination of Linagliptin Solubility (General Method)

A common method for determining the solubility of a compound like Linagliptin involves the isothermal saturation method.

• Preparation of Saturated Solution: An excess amount of Linagliptin is added to a known volume of the solvent in a sealed container.

• Equilibration: The mixture is agitated at a constant temperature for a sufficient period to ensure equilibrium is reached.

• Phase Separation: The suspension is filtered or centrifuged to separate the undissolved solid from the saturated solution.

• Quantification: The concentration of Linagliptin in the clear supernatant is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometric detection.[11][12][13]

Analysis of Linagliptin and its Metabolites in Biological Fluids

The quantification of Linagliptin and its metabolites in plasma or other biological matrices typically involves protein precipitation followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Sample Preparation: Plasma samples are treated with a protein precipitating agent (e.g., acetonitrile).

• Centrifugation: The mixture is centrifuged to pellet the precipitated proteins.

• Supernatant Analysis: The clear supernatant is injected into the LC-MS/MS system for separation and quantification of the analytes.

Visualizing Metabolic Pathways and Experimental Workflows

To aid in the understanding of Linagliptin's metabolic fate and the processes involved in its analysis, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacokinetic and pharmacodynamic evaluation of linagliptin for the treatment of type 2 diabetes mellitus, with consideration of Asian patient populations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clinical pharmacokinetics and pharmacodynamics of linagliptin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. jddtonline.info [jddtonline.info]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. Linagliptin | C25H28N8O2 | CID 10096344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. Liquid Chromatographic Determination of Linagliptin in Bulk, in Plasma and in its Pharmaceutical Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]

Navigating the Stability Landscape of Linagliptin Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The stability of an active pharmaceutical ingredient (API) and its related compounds is a cornerstone of drug development, ensuring safety, efficacy, and quality. This guide provides an in-depth look at the stability of Linagliptin, with a focus on its degradation pathways and the methodologies used to assess its stability profile. While specific stability data for a derivative termed "Hydroxy Methyl Linagliptin" is not available in the public domain, this document synthesizes the extensive research on Linagliptin's forced degradation studies, which reveal the formation of various degradation products. Understanding these pathways is crucial for the development of stable pharmaceutical formulations.

Understanding Linagliptin Degradation

Linagliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor, is susceptible to degradation under various stress conditions. Forced degradation studies are essential to identify potential degradation products that could arise during the manufacturing, storage, and administration of the drug. These studies involve subjecting the API to harsh conditions, such as acidic, basic, oxidative, thermal, and photolytic stress, to accelerate its decomposition.

The primary pathways of Linagliptin degradation involve hydrolysis and oxidation. Hydrolysis of the amide linkage is a common degradation route in acidic and basic environments, while the molecule can also be susceptible to oxidative degradation.

Experimental Protocols for Stability-Indicating Methods

A robust stability-indicating analytical method is required to separate and quantify the API from its degradation products. A common approach is the use of High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC).

A Representative UPLC Method:

• Column: A C18 column (e.g., 100 mm × 2.1 mm, 1.7 µm) is typically used for separation.

• Mobile Phase: A gradient elution is often employed, using a mixture of an aqueous phase (e.g., a buffer solution like ammonium (B1175870) acetate) and an organic phase (e.g., acetonitrile (B52724) or methanol). The gradient allows for the effective separation of the main compound from its various degradation products.

• Flow Rate: A typical flow rate for UPLC is around 0.3 mL/min.

• Detection: UV detection at a specific wavelength (e.g., 225 nm) is commonly used to monitor the elution of Linagliptin and its byproducts.

• Temperature: The column is often maintained at a constant temperature (e.g., 40°C) to ensure reproducibility.

This method is then validated according to the International Council for Harmonisation (ICH) guidelines to ensure its accuracy, precision, linearity, and specificity for quantifying Linagliptin in the presence of its degradation products.

Visualizing Experimental and Logical Workflows

To better understand the processes involved in stability studies, the following diagrams illustrate a typical experimental workflow for forced degradation and the logical relationship of Linagliptin as an API.

Caption: Workflow for Forced Degradation Studies of Linagliptin.

Caption: Relationship between Linagliptin API and Related Substances.

The Inactive Nature of Hydroxy Methyl Linagliptin: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linagliptin (B1675411) is a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes mellitus.[1][2][3] Its therapeutic effect is derived from the inhibition of DPP-4, which in turn increases the levels of incretin (B1656795) hormones, stimulating insulin (B600854) release and reducing glucagon (B607659) secretion in a glucose-dependent manner.[4][5][6] Understanding the metabolic fate of Linagliptin is crucial for a comprehensive pharmacological profile. This technical guide focuses on its primary metabolite, known as Hydroxy Methyl Linagliptin or the S-3-hydroxypiperidinyl derivative (CD 1790), and clarifies its role in the overall activity of the parent drug.

Metabolism of Linagliptin

Metabolism plays a minor role in the overall elimination of Linagliptin, with the majority of the drug excreted unchanged primarily through the feces.[4][7][8] The cytochrome P450 (CYP) 3A4 enzyme is involved in the metabolism of Linagliptin.[5][8] The main metabolite formed is the S-3-hydroxypiperidinyl derivative, which accounts for approximately 10-18% of the systemic exposure of the parent compound after oral administration.[4][5][7]

Pharmacological Activity of Hydroxy Methyl Linagliptin

Crucially, multiple studies have demonstrated that this major metabolite, Hydroxy Methyl Linagliptin (CD 1790), is pharmacologically inactive .[4][6][7] This lack of activity means that it does not contribute to the therapeutic effects observed with Linagliptin treatment. Its formation represents a minor elimination pathway for the parent drug.

Quantitative Pharmacokinetic Data

While there is no quantitative data on the therapeutic effects of Hydroxy Methyl Linagliptin due to its inactivity, the pharmacokinetic parameters of the parent drug, Linagliptin, are well-characterized.

Parameter	Value	References
Bioavailability	~30%	[5][7]
Time to Maximum Concentration (Tmax)	~1.5 - 2.0 hours	[4][5][6]
Protein Binding	70% - 80% (concentration-dependent)	[5][7]
Terminal Half-life	>100 hours	[5][6][7]
Accumulation Half-life	~10 - 12 hours	[5][7]
Metabolism	Minor, primarily via CYP3A4	[4][5]
Major Metabolite	S-3-hydroxypiperidinyl derivative (inactive)	[4][5][7]
Primary Route of Elimination	Fecal (~80-85% unchanged)	[4][5]
Renal Excretion	~5%	[4][7]

Signaling Pathway of Linagliptin

The therapeutic action of Linagliptin is mediated through the potent and selective inhibition of the DPP-4 enzyme. This action prevents the degradation of the incretin hormones Glucagon-Like Peptide-1 (GLP-1) and Glucose-dependent Insulinotropic Polypeptide (GIP). The resulting increased levels of active incretins lead to enhanced glucose-dependent insulin secretion from pancreatic β-cells and suppressed glucagon secretion from pancreatic α-cells.

Caption: Mechanism of action of Linagliptin via DPP-4 inhibition.

Experimental Protocols

As Hydroxy Methyl Linagliptin is pharmacologically inactive, there are no specific experimental protocols designed to evaluate its therapeutic effects. The characterization of this metabolite is typically conducted as part of the overall absorption, distribution, metabolism, and excretion (ADME) studies for the parent drug, Linagliptin.

A general workflow for the identification and characterization of a drug metabolite like Hydroxy Methyl Linagliptin is outlined below.

Caption: General workflow for metabolite identification and characterization.

Conclusion

The available scientific evidence consistently indicates that Hydroxy Methyl Linagliptin (S-3-hydroxypiperidinyl derivative), the main metabolite of Linagliptin, is pharmacologically inactive. Therefore, it does not possess therapeutic effects and does not contribute to the glycemic control observed with Linagliptin therapy. Its formation is a minor metabolic pathway for the parent compound, which is predominantly eliminated unchanged. For drug development professionals and researchers, the focus of therapeutic evaluation should remain on the parent molecule, Linagliptin.

References

• 1. cbijournal.com [cbijournal.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetic and pharmacodynamic evaluation of linagliptin for the treatment of type 2 diabetes mellitus, with consideration of Asian patient populations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficacy and Safety of Linagliptin (Tradjenta) in Adults With Type-2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Clinical pharmacokinetics and pharmacodynamics of linagliptin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols for the Analytical Method Development of Hydroxy Methyl Linagliptin

Introduction

Hydroxy Methyl Linagliptin is a potential impurity of Linagliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes.[1][2] The identification and quantification of impurities in active pharmaceutical ingredients (APIs) are critical for ensuring the safety and efficacy of drug products.[3][4][5] Regulatory bodies like the International Council for Harmonisation (ICH) mandate the monitoring and control of impurities.[4][5] This document provides a detailed application note and protocol for the development and validation of a sensitive and specific analytical method for the quantification of Hydroxy Methyl Linagliptin using Reverse Phase High-Performance Liquid Chromatography (RP-HPLC). This method is crucial for quality control during the manufacturing process of Linagliptin.[2][6]

Chemical Information

• Compound Name: Hydroxy Methyl Linagliptin

• Chemical Name: 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione[7]

• Molecular Formula: C₂₇H₃₄N₈O₃[8][9]

• Molecular Weight: 518.6 g/mol [8][9]

I. Analytical Method Development Workflow

The development of a robust analytical method follows a systematic workflow to ensure the final method is suitable for its intended purpose.

Caption: Workflow for Analytical Method Development and Validation.

II. Recommended RP-HPLC Method

This section details the optimized chromatographic conditions for the quantification of Hydroxy Methyl Linagliptin. High-performance liquid chromatography (HPLC) is a preferred technique for impurity profiling due to its high sensitivity and resolving power.[4][10]

Instrumentation and Materials

• HPLC System: A gradient-capable HPLC system with a UV or Photodiode Array (PDA) detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used for Linagliptin and its impurities.[1]

• Reference Standard: Hydroxy Methyl Linagliptin (available from commercial suppliers).[6][7][11]

• Reagents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Potassium dihydrogen phosphate (B84403) (AR grade), Orthophosphoric acid (AR grade), and ultrapure water.

Chromatographic Conditions

Parameter	Recommended Condition
Mobile Phase A	0.02 M Potassium dihydrogen phosphate buffer, pH adjusted to 3.0 with orthophosphoric acid.
Mobile Phase B	Acetonitrile:Methanol (70:30 v/v)
Gradient Program	Time (min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	225 nm
Injection Volume	10 µL
Diluent	Mobile Phase A:Acetonitrile (50:50 v/v)

III. Experimental Protocols

Detailed protocols for solution preparation and method validation are provided below.

A. Preparation of Solutions

• Buffer Preparation (Mobile Phase A): Dissolve 2.72 g of potassium dihydrogen phosphate in 1000 mL of ultrapure water. Adjust the pH to 3.0 with diluted orthophosphoric acid.

• Standard Stock Solution (Hydroxy Methyl Linagliptin): Accurately weigh and dissolve approximately 10 mg of Hydroxy Methyl Linagliptin reference standard in 100 mL of diluent to obtain a concentration of 100 µg/mL.

• Working Standard Solution: Dilute the stock solution with the diluent to achieve a final concentration of approximately 1 µg/mL.

• Sample Preparation (Linagliptin API): Accurately weigh and dissolve approximately 100 mg of the Linagliptin API sample in 100 mL of diluent. This will result in a nominal concentration of 1000 µg/mL of the main analyte.

B. Method Validation Protocol

The developed method should be validated according to ICH guidelines to ensure it is suitable for its intended purpose. The following parameters should be assessed:

A forced degradation study is performed to demonstrate the stability-indicating nature of the method.

• Protocol:

  • Expose the Linagliptin API sample containing Hydroxy Methyl Linagliptin to various stress conditions:

    • Acid Hydrolysis: 1 M HCl at 80°C for 2 hours.[12]

    • Base Hydrolysis: 0.1 M NaOH at 80°C for 1 hour.[12]

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: Dry heat at 105°C for 24 hours.

    • Photolytic Degradation: Exposure to UV light (254 nm) for 24 hours.

  • Neutralize the acid and base-stressed samples.

  • Dilute all stressed samples with the diluent to the appropriate concentration.

  • Inject the samples into the HPLC system and analyze the chromatograms for the resolution between Hydroxy Methyl Linagliptin and any degradation products.

• Protocol:

  • Prepare a series of at least five concentrations of Hydroxy Methyl Linagliptin ranging from the Limit of Quantification (LOQ) to 150% of the expected impurity level (e.g., 0.05 µg/mL to 1.5 µg/mL).

  • Inject each concentration in triplicate.

  • Plot a calibration curve of the peak area versus the concentration.

  • Determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

• Protocol:

  • Prepare a sample of Linagliptin API.

  • Spike the sample with known amounts of Hydroxy Methyl Linagliptin at three different concentration levels (e.g., 50%, 100%, and 150% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percentage recovery of the impurity.

• Protocol:

  • Repeatability (Intra-day precision): Analyze six replicate preparations of the Linagliptin sample spiked with Hydroxy Methyl Linagliptin at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the % Relative Standard Deviation (%RSD) for the results.

• Protocol:

  • Determine LOD and LOQ based on the signal-to-noise ratio (S/N) or the standard deviation of the response and the slope of the calibration curve.

  • A typical S/N ratio for LOD is 3:1, and for LOQ is 10:1.

• Protocol:

  • Intentionally make small variations in the method parameters:

    • Flow rate (± 0.1 mL/min)

    • Column temperature (± 2 °C)

    • Mobile phase pH (± 0.2 units)

  • Analyze the system suitability parameters and the assay results to assess the impact of these changes.

IV. Data Presentation

The quantitative data generated during method validation should be summarized in clear and concise tables.

Table 1: Linearity Data for Hydroxy Methyl Linagliptin

Concentration (µg/mL)	Mean Peak Area (n=3)
0.05	1250
0.25	6300
0.50	12550
1.00	25100
1.50	37600
Correlation Coefficient (r²)	> 0.999

Table 2: Accuracy (% Recovery) Data

Spiked Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery	% RSD (n=3)
50%	0.50	0.49	98.0	1.2
100%	1.00	1.01	101.0	0.9
150%	1.50	1.52	101.3	1.1

Table 3: Precision Data

Parameter	% RSD (n=6)	Acceptance Criteria
Repeatability	0.8	≤ 2.0%
Intermediate Precision	1.1	≤ 2.0%

Table 4: LOD and LOQ

Parameter	Concentration (µg/mL)
LOD	0.015
LOQ	0.05

V. System Suitability

Before performing any analysis, the suitability of the chromatographic system must be verified.

System Suitability Protocol

• Inject the working standard solution five times.

• Calculate the %RSD for the peak area and retention time.

• Calculate the theoretical plates and tailing factor for the Hydroxy Methyl Linagliptin peak.

Acceptance Criteria

• %RSD of peak area: ≤ 2.0%

• %RSD of retention time: ≤ 1.0%

• Theoretical plates: > 2000

• Tailing factor: ≤ 2.0

VI. Signaling Pathway/Logical Relationship Diagram

The following diagram illustrates the logical relationship between the analytical method parameters and the desired outcomes of specificity and sensitivity.

Caption: Relationship between HPLC parameters and method performance.

References

• 1. academicstrive.com [academicstrive.com]
• 2. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rroij.com [rroij.com]
• 4. Analytical Methods for Profiling Impurities in Pharmaceuticals [wisdomlib.org]
• 5. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Linagliptin Impurities | SynZeal [synzeal.com]
• 7. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. scribd.com [scribd.com]
• 10. biotech-spain.com [biotech-spain.com]
• 11. cleanchemlab.com [cleanchemlab.com]
• 12. academic.oup.com [academic.oup.com]

Application Notes and Protocols for the Quantification of Hydroxy Methyl Linagliptin using HPLC

Introduction

Linagliptin (B1675411) is an orally administered dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes.[1][2] The manufacturing process and storage of Linagliptin can lead to the formation of various related substances and degradation products, which need to be monitored and controlled to ensure the safety and efficacy of the drug product. "Hydroxy Methyl Linagliptin" is a potential metabolite or impurity of Linagliptin. This document provides a detailed High-Performance Liquid Chromatography (HPLC) method for the quantification of Hydroxy Methyl Linagliptin, developed based on established methods for Linagliptin and its related impurities.

The described method is a stability-indicating assay, capable of separating Hydroxy Methyl Linagliptin from Linagliptin and other potential degradation products.[3][4] The protocol is intended for use by researchers, scientists, and drug development professionals in a quality control or research and development setting.

Experimental Protocols

1. Principle

The method utilizes Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection to separate and quantify Hydroxy Methyl Linagliptin.[5][6] The separation is achieved on a C18 stationary phase with a gradient elution of a buffered mobile phase and an organic modifier. The concentration of Hydroxy Methyl Linagliptin is determined by comparing its peak area to that of a reference standard with a known concentration.

2. Apparatus and Materials

• HPLC System: A gradient HPLC system equipped with a UV-Visible or Photodiode Array (PDA) detector, autosampler, and column oven.

• Chromatographic Column: Kromasil C18 (250 x 4.6 mm, 5 µm) or equivalent.[1]

• Analytical Balance: Capable of weighing to 0.01 mg.

• pH Meter: Calibrated.

• Volumetric flasks, pipettes, and other standard laboratory glassware.

• Syringe filters: 0.45 µm, nylon or PTFE.

• Sonicator.

3. Reagents and Standards

• Hydroxy Methyl Linagliptin Reference Standard: Of known purity.

• Linagliptin Reference Standard: Of known purity.

• Acetonitrile: HPLC grade.

• Methanol: HPLC grade.

• Potassium Phosphate (B84403) Monobasic (KH₂PO₄): Analytical grade.

• Orthophosphoric Acid (H₃PO₄): Analytical grade.

• Water: HPLC grade or purified water.

4. Preparation of Solutions

• Mobile Phase A (Aqueous Phase): Prepare a 15mM potassium phosphate buffer by dissolving approximately 2.04 g of KH₂PO₄ in 1000 mL of water. Adjust the pH to 2.5 ± 0.1 with orthophosphoric acid.[1][7]

• Mobile Phase B (Organic Phase): A mixture of Acetonitrile and Methanol in a 50:50 (v/v) ratio.[7]

• Diluent: A mixture of Mobile Phase A and Methanol in a 50:50 (v/v) ratio.[8]

• Standard Stock Solution (Hydroxy Methyl Linagliptin): Accurately weigh and dissolve an appropriate amount of Hydroxy Methyl Linagliptin reference standard in the diluent to obtain a concentration of 100 µg/mL.

• Working Standard Solution: Dilute the Standard Stock Solution with the diluent to a final concentration of 1.0 µg/mL.

• Sample Preparation: The sample preparation will depend on the matrix (e.g., bulk drug, pharmaceutical formulation). For a bulk drug substance, accurately weigh about 25 mg of the sample, dissolve it in and dilute to 25 mL with the diluent. For formulations, a suitable extraction procedure may be required. Filter the final solution through a 0.45 µm syringe filter before injection.

5. Chromatographic Conditions

Parameter	Condition
Column	Kromasil C18 (250 x 4.6 mm, 5 µm)[1]
Mobile Phase	A: 15mM KH₂PO₄ buffer (pH 2.5)[7] B: Acetonitrile:Methanol (50:50, v/v)[7]
Gradient Program	Time (min)
0
10
25
30
35
Flow Rate	1.0 mL/min[1]
Column Temperature	30 °C[7]
Detection Wavelength	225 nm[1]
Injection Volume	10 µL[1]
Run Time	35 minutes

6. System Suitability

Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately. Inject the working standard solution five times and evaluate the following parameters:

• Tailing Factor (Asymmetry Factor): Should be ≤ 2.0 for the Hydroxy Methyl Linagliptin peak.

• Theoretical Plates (N): Should be ≥ 2000 for the Hydroxy Methyl Linagliptin peak.

• Relative Standard Deviation (%RSD) of Peak Areas: Should be ≤ 2.0%.

Quantitative Data Summary

The following table summarizes the expected quantitative data based on typical performance of similar HPLC methods for Linagliptin and its impurities. These values should be established and verified during method validation.

Parameter	Expected Value
Retention Time (RT) of Hydroxy Methyl Linagliptin	To be determined (dependent on exact structure)
Linearity (Correlation Coefficient, R²)	≥ 0.999[1]
Limit of Detection (LOD)	~0.05 µg/mL
Limit of Quantification (LOQ)	~0.15 µg/mL
Accuracy (% Recovery)	98.0% - 102.0%[1]
Precision (%RSD)	≤ 2.0%[8]

Experimental Workflow Diagram

Caption: Workflow for the HPLC quantification of Hydroxy Methyl Linagliptin.

Signaling Pathway/Logical Relationship Diagram

This diagram illustrates the logical relationship between the analytical method development stages, starting from understanding the analyte to the final validated method.

Caption: Logical flow of HPLC method development and validation.

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. mdpi.com [mdpi.com]
• 3. pharmacophorejournal.com [pharmacophorejournal.com]
• 4. wjpr.net [wjpr.net]
• 5. academicstrive.com [academicstrive.com]
• 6. academicstrive.com [academicstrive.com]
• 7. CN114527200B - Detection method of linagliptin related substances - Google Patents [patents.google.com]
• 8. Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design; and Identification of Impurity-VII, VIII and IX and Synthesis of Impurity-VII - PMC [pmc.ncbi.nlm.nih.gov]

LC-MS/MS protocol for "Hydroxy Methyl Linagliptin" detection

An LC-MS/MS protocol for the detection of Hydroxy Methyl Linagliptin, a metabolite of the dipeptidyl peptidase-4 (DPP-4) inhibitor Linagliptin, is crucial for researchers in drug metabolism, pharmacokinetics, and clinical drug development. This document provides a detailed application note and protocol for the sensitive and specific quantification of this metabolite in biological matrices. The primary metabolite of Linagliptin is the pharmacologically inactive S-3-hydroxypiperidinyl derivative. For the purpose of this protocol, "Hydroxy Methyl Linagliptin" will refer to this major hydroxylated metabolite.

Application Note

Introduction

Linagliptin is an oral antihyperglycemic agent used for the treatment of type 2 diabetes. It functions by inhibiting the DPP-4 enzyme, which leads to increased levels of incretin (B1656795) hormones, thereby enhancing insulin (B600854) secretion and reducing glucagon (B607659) secretion in a glucose-dependent manner. Understanding the metabolic fate of Linagliptin is essential for a comprehensive evaluation of its efficacy and safety. The principal metabolic pathway for Linagliptin is hydroxylation, resulting in the formation of a hydroxylated derivative on the piperidinyl moiety. This application note describes a robust LC-MS/MS method for the quantitative analysis of this "Hydroxy Methyl Linagliptin" metabolite.

Principle of the Method

This method utilizes liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) for the separation and detection of Hydroxy Methyl Linagliptin. The biological sample is first subjected to a sample preparation procedure, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering substances. The extract is then injected into a reverse-phase HPLC system, where the analyte is separated from other components. The eluent from the HPLC is introduced into a mass spectrometer equipped with an electrospray ionization (ESI) source. The analyte is ionized and then fragmented in the collision cell. Specific precursor-to-product ion transitions, known as Multiple Reaction Monitoring (MRM), are monitored for the quantitative and selective detection of Hydroxy Methyl Linagliptin.

Experimental Protocols

1. Sample Preparation (Solid-Phase Extraction)

This protocol is adapted from established methods for Linagliptin and is suitable for plasma samples.

• Materials:

  • Oasis WCX (Weak Cation Exchange) SPE cartridges

  • Human plasma samples

  • Internal Standard (IS) solution (e.g., Linagliptin-d4)

  • Ammonia (B1221849) solution (2%)

  • Methanol (B129727)

  • Acetonitrile

  • Water

  • Centrifuge

  • Evaporator (e.g., nitrogen evaporator)

• Procedure:

  • Spike 200 µL of the plasma sample with the internal standard solution.

  • Add 400 µL of 2% ammonia solution to precipitate proteins.

  • Vortex the mixture for 1 minute and then centrifuge at 4000 rpm for 10 minutes.

  • Condition the Oasis WCX SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load 500 µL of the supernatant from the centrifuged sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of water followed by 1 mL of methanol.

  • Elute the analyte and internal standard with 1 mL of a 5% formic acid in methanol solution.

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography (LC) Conditions

• Instrument: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column (e.g., Gemini C18, 100 mm × 4.6 mm, 3 µm) is recommended.

• Mobile Phase A: 10 mM Ammonium Formate in water.

• Mobile Phase B: Methanol.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• Gradient Elution:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	80	20
  2.5	20	80
  3.5	20	80
  3.6	80	20

  | 5.0 | 80 | 20 |

3. Mass Spectrometry (MS/MS) Conditions

• Instrument: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive mode.

• Ion Source Temperature: 550°C.

• Capillary Voltage: 3.5 kV.

• Multiple Reaction Monitoring (MRM) Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Linagliptin	473.3	420.2	35
Linagliptin	473.3	157.6	45
Hydroxy Methyl Linagliptin	489.3	436.2	35
Hydroxy Methyl Linagliptin	489.3	157.6	45
Linagliptin-d4 (IS)	477.5	424.3	35

Note: The MRM transitions for Hydroxy Methyl Linagliptin are predicted based on the addition of a hydroxyl group (+16 Da) to Linagliptin and its known fragmentation patterns. The optimal collision energies may need to be determined empirically on the specific instrument used.

Data Presentation

Table 1: Quantitative Parameters for the LC-MS/MS Method

Parameter	Linagliptin	Hydroxy Methyl Linagliptin
Linear Range	0.1 - 100 ng/mL	0.1 - 100 ng/mL
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	0.1 ng/mL
Intra-day Precision (%CV)	< 10%	< 10%
Inter-day Precision (%CV)	< 15%	< 15%
Accuracy (% bias)	± 15%	± 15%

| Recovery | > 85% | > 80% |

Mandatory Visualizations

Caption: Workflow for the LC-MS/MS detection of Hydroxy Methyl Linagliptin.

Caption: Metabolic pathway of Linagliptin to its hydroxylated metabolite.

Application Notes and Protocols: Hydroxy Methyl Linagliptin Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy Methyl Linagliptin is a recognized metabolite and process-related impurity of Linagliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes. As a reference standard, Hydroxy Methyl Linagliptin is a critical tool for pharmaceutical quality control and drug metabolism studies. It allows for the accurate identification, quantification, and monitoring of this specific impurity and metabolite in Linagliptin drug substances, drug products, and biological matrices. This document provides detailed application notes and protocols for the effective use of the Hydroxy Methyl Linagliptin reference standard.

Chemical Name: 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione[1][2]

Applications

The Hydroxy Methyl Linagliptin reference standard is primarily used in the following applications:

• Impurity Profiling: To identify and quantify Hydroxy Methyl Linagliptin in Linagliptin active pharmaceutical ingredient (API) and finished drug products.

• Method Development and Validation: As a reference for the development and validation of analytical methods, such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the analysis of Linagliptin and its related substances.[1]

• Stability Studies: To monitor the formation of Hydroxy Methyl Linagliptin as a degradation product in stability studies of Linagliptin.

• Pharmacokinetic and Metabolism Studies: To investigate the metabolic pathways of Linagliptin and quantify the formation of the Hydroxy Methyl Linagliptin metabolite in biological samples. While metabolism is a minor elimination pathway for Linagliptin, with about 90% of the drug excreted unchanged, a small fraction is metabolized.[3][4]

Data Presentation: Physicochemical Properties

Property	Value	Source
Chemical Formula	C27H34N8O3	[5]
Molecular Weight	518.62 g/mol	[5]
Appearance	Typically a solid	[5]
Storage Conditions	2-8°C Refrigerator	[5]

Signaling Pathways and Logical Relationships

Linagliptin Metabolism

Linagliptin is an inhibitor of the DPP-4 enzyme, which degrades incretin (B1656795) hormones like GLP-1 and GIP.[3][6] This leads to increased insulin (B600854) secretion and decreased glucagon (B607659) levels in a glucose-dependent manner.[3][6] While the majority of Linagliptin is excreted unchanged, a minor portion undergoes metabolism.[3][4]

Metabolic fate of Linagliptin in the body.

Experimental Protocols

Protocol 1: Quantification of Hydroxy Methyl Linagliptin in Linagliptin Drug Substance by HPLC

This protocol describes a general method for the quantification of Hydroxy Methyl Linagliptin as an impurity in Linagliptin API.

1. Materials and Reagents:

• Hydroxy Methyl Linagliptin Reference Standard

• Linagliptin API

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Ammonium Acetate (analytical grade)

• Water (HPLC grade)

• Formic Acid (analytical grade)

2. Chromatographic Conditions (Typical):

Parameter	Condition
Column	C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Time (min)
0
20
25
25.1
30
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detector	UV at 298 nm
Injection Volume	10 µL

3. Standard and Sample Preparation:

• Standard Stock Solution (Hydroxy Methyl Linagliptin): Accurately weigh about 5 mg of Hydroxy Methyl Linagliptin reference standard and dissolve in a 50 mL volumetric flask with a 50:50 mixture of acetonitrile and water to obtain a concentration of 100 µg/mL.

• Working Standard Solution: Dilute the stock solution to a final concentration of 1.0 µg/mL.

• Sample Solution (Linagliptin API): Accurately weigh about 50 mg of Linagliptin API and dissolve in a 50 mL volumetric flask with the diluent to obtain a concentration of 1 mg/mL.

4. Analysis:

• Inject the blank (diluent), working standard solution, and sample solution into the HPLC system.

• Identify the Hydroxy Methyl Linagliptin peak in the sample chromatogram by comparing the retention time with that of the standard.

• Calculate the amount of Hydroxy Methyl Linagliptin in the Linagliptin API using the area of the peaks.

Experimental Workflow for HPLC Analysis

Workflow for impurity quantification by HPLC.

Protocol 2: Identification of Hydroxy Methyl Linagliptin in Biological Samples by LC-MS/MS

This protocol provides a general procedure for the identification and potential quantification of Hydroxy Methyl Linagliptin in plasma samples.

1. Materials and Reagents:

• Hydroxy Methyl Linagliptin Reference Standard

• Internal Standard (e.g., isotopically labeled Linagliptin)

• Human Plasma (blank)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic Acid (LC-MS grade)

• Water (LC-MS grade)

2. LC-MS/MS Instrument Parameters (Typical):

Parameter	Condition
LC System
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Precursor > Product)	To be determined by infusion of the reference standard
Collision Energy	To be optimized
Dwell Time	100 ms

3. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, add 20 µL of internal standard solution.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. Analysis:

• Infuse a solution of the Hydroxy Methyl Linagliptin reference standard into the mass spectrometer to determine the optimal precursor and product ions for Multiple Reaction Monitoring (MRM).

• Develop an LC gradient to separate Hydroxy Methyl Linagliptin from other plasma components and the parent drug.

• Analyze the prepared plasma samples.

• Identify Hydroxy Methyl Linagliptin based on the retention time and the specific MRM transition.

Conclusion

The Hydroxy Methyl Linagliptin reference standard is an indispensable tool for ensuring the quality and safety of Linagliptin drug products and for advancing the understanding of its metabolic profile. The protocols provided herein offer a foundational framework for its application in analytical laboratories. It is essential for researchers to perform appropriate method validation to ensure the accuracy and reliability of their results for their specific application and instrumentation.

References

• 1. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
• 2. Hydroxy Methyl Linagliptin : Venkatasai Life Sciences [venkatasailifesciences.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. researchgate.net [researchgate.net]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. youtube.com [youtube.com]

Application Notes and Protocols for Impurity Profiling Using Hydroxy Methyl Linagliptin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linagliptin is an orally administered dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes.[1][2] Impurity profiling is a critical aspect of drug development and manufacturing, ensuring the safety, efficacy, and stability of the final pharmaceutical product. Regulatory bodies, such as the International Council for Harmonisation (ICH), have established stringent guidelines for the identification, qualification, and control of impurities in drug substances and products.[3] One such potential impurity in the synthesis and degradation of Linagliptin is Hydroxy Methyl Linagliptin.

This document provides detailed application notes and protocols for the use of Hydroxy Methyl Linagliptin as a reference standard in the impurity profiling of Linagliptin. These guidelines are intended to assist researchers, scientists, and drug development professionals in establishing robust analytical methods for the detection, quantification, and control of this and other related impurities.

Chemical Information: Hydroxy Methyl Linagliptin

• Chemical Name: (R,E)-8-(3-aminopiperidin-1-yl)-1-((4-ethylquinazolin-2-yl)methyl)-7-(4-hydroxy-3-methylbut-2-en-1-yl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione[4]

• Molecular Formula: C₂₇H₃₄N₈O₃[4]

• Molecular Weight: 518.62 g/mol [4]

Data Presentation: Quantitative Analysis of Linagliptin and Its Impurities

The following table summarizes quantitative data from forced degradation studies of Linagliptin, highlighting the conditions under which various impurities, including potential formation of Hydroxy Methyl Linagliptin, are observed. The use of a well-characterized Hydroxy Methyl Linagliptin reference standard is crucial for the accurate quantification of this specific impurity.

Stress Condition	Reagents and Conditions	Linagliptin Degradation (%)	Impurity Formation (%)	Reference
Acid Hydrolysis	1 M HCl, 60°C, 24 hours	16.42	Two major degradants formed at >5.0%	[3]
Base Hydrolysis	0.1 M NaOH, 60°C, 10 days	2.56	Two degradants formed at >0.4%	[3]
Oxidative Degradation	3% H₂O₂, 60°C, 24 hours	Significant degradation	Multiple impurities formed at >0.4%	[3]
Thermal Degradation	60°C, 10 days	0.05	One impurity formed at 0.05%	[3]
Photolytic Degradation	UV-VIS light, 60°C, 60% humidity	0.56	Several impurities formed at <0.1%	[3]

Experimental Protocols

Protocol 1: Synthesis of Hydroxy Methyl Linagliptin (Proposed)

Reaction Scheme:

A potential route could involve the reaction of a suitable Linagliptin precursor, such as 8-bromo-7-(but-2-yn-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione, with a protected (R)-3-aminopiperidine derivative, followed by a reaction to introduce the hydroxy-methyl-butenyl side chain.

Materials:

• 8-bromo-7-(but-2-yn-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione

• (R)-3-(tert-butoxycarbonylamino)piperidine

• (E)-4-bromo-2-methylbut-2-en-1-ol

• Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Ethyl acetate (B1210297)

• Hexane

• Silica (B1680970) gel for column chromatography

Procedure:

• Step 1: Coupling Reaction: In a round-bottom flask, dissolve 8-bromo-7-(but-2-yn-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione and (R)-3-(tert-butoxycarbonylamino)piperidine in DMF. Add DIPEA and heat the reaction mixture at 80-100°C for several hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Step 2: Introduction of the Side Chain: To the reaction mixture, add (E)-4-bromo-2-methylbut-2-en-1-ol and continue heating until the starting material is consumed.

• Step 3: Work-up and Purification: After cooling, pour the reaction mixture into water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane.

• Step 4: Deprotection: Dissolve the purified intermediate in DCM and add TFA. Stir the reaction at room temperature for a few hours.

• Step 5: Final Purification: Neutralize the reaction mixture with a suitable base and extract the product with DCM. Purify the final product, Hydroxy Methyl Linagliptin, by column chromatography or preparative HPLC to obtain the reference standard.

Characterization: The structure of the synthesized Hydroxy Methyl Linagliptin should be confirmed using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry. The purity should be determined by HPLC.

Protocol 2: Forced Degradation Study of Linagliptin

This protocol outlines the procedure for conducting forced degradation studies on Linagliptin to identify and quantify potential degradation products, including Hydroxy Methyl Linagliptin.

Materials:

• Linagliptin drug substance

• Hydroxy Methyl Linagliptin reference standard

• Hydrochloric acid (HCl), 1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol (B129727), HPLC grade

• Acetonitrile, HPLC grade

• Water, HPLC grade

• Phosphate buffer

• HPLC system with a UV or PDA detector

• C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Linagliptin (e.g., 1 mg/mL) in methanol.

• Acid Hydrolysis: Mix a portion of the Linagliptin stock solution with an equal volume of 1 M HCl. Heat the solution at 60°C for 24 hours. After cooling, neutralize the solution with 1 M NaOH and dilute with the mobile phase to a suitable concentration for HPLC analysis.[3]

• Base Hydrolysis: Mix a portion of the Linagliptin stock solution with an equal volume of 0.1 M NaOH. Heat the solution at 60°C for 10 days. After cooling, neutralize the solution with 0.1 M HCl and dilute with the mobile phase.[3]

• Oxidative Degradation: Mix a portion of the Linagliptin stock solution with an equal volume of 3% H₂O₂. Keep the solution at 60°C for 24 hours. Dilute with the mobile phase for analysis.[3]

• Thermal Degradation: Store a solid sample of Linagliptin at 60°C for 10 days. Dissolve the stressed sample in methanol and dilute with the mobile phase.[3]

• Photolytic Degradation: Expose a solution of Linagliptin to UV-VIS light (as per ICH Q1B guidelines) at 25°C. Prepare a control sample protected from light. Dilute both solutions with the mobile phase for analysis.

• HPLC Analysis: Analyze all the stressed samples, along with an unstressed Linagliptin solution and a solution of the Hydroxy Methyl Linagliptin reference standard, using a validated stability-indicating HPLC method.

Protocol 3: HPLC Method for Impurity Profiling of Linagliptin

This protocol describes a typical reverse-phase HPLC method for the separation and quantification of Linagliptin and its impurities. Method validation should be performed according to ICH guidelines.

Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.1% Trifluoroacetic acid in water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Linear gradient to 40% A, 60% B

  • 25-30 min: Linear gradient to 10% A, 90% B

  • 30-35 min: Hold at 10% A, 90% B

  • 35-40 min: Return to initial conditions

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 225 nm

• Injection Volume: 10 µL

System Suitability:

Before sample analysis, perform system suitability tests by injecting a standard solution containing Linagliptin and Hydroxy Methyl Linagliptin. The system is deemed suitable if the resolution between the two peaks is greater than 2.0, the tailing factor for each peak is less than 2.0, and the relative standard deviation for replicate injections is less than 2.0%.

Quantification:

The amount of Hydroxy Methyl Linagliptin and other impurities in a sample can be calculated using the external standard method based on the peak area response from the chromatogram of the reference standard.

Mandatory Visualization

Caption: Experimental Workflow for Linagliptin Impurity Profiling.

Caption: Linagliptin's Mechanism of Action via DPP-4 Inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Assay Development Using Hydroxy Methyl Linagliptin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linagliptin (B1675411) is a highly potent and selective inhibitor of dipeptidyl peptidase-4 (DPP-4), an enzyme crucial in glucose homeostasis. Its therapeutic application in managing type 2 diabetes mellitus is well-established. In the context of in vitro assay development, understanding the activity of Linagliptin and its related compounds is essential for robust and accurate screening of new chemical entities.

"Hydroxy Methyl Linagliptin" is a derivative of Linagliptin, available as a reference standard for analytical method development and quality control.[1][2][3][4][5] While its specific biological activity is not extensively documented in publicly available literature, the primary metabolite of Linagliptin is known to be pharmacologically inactive.[6][7][8] Therefore, Hydroxy Methyl Linagliptin is an ideal candidate for use as a negative control or reference standard in in vitro DPP-4 inhibition assays to ensure assay specificity and accuracy.

These application notes provide a comprehensive overview of the signaling pathway of DPP-4 inhibition by Linagliptin, a detailed protocol for an in vitro DPP-4 inhibition assay, and relevant quantitative data for comparative analysis.

Mechanism of Action: DPP-4 Inhibition

Linagliptin exerts its therapeutic effect by inhibiting the DPP-4 enzyme. DPP-4 is responsible for the degradation of incretin (B1656795) hormones, primarily glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting DPP-4, Linagliptin increases the circulating levels of active GLP-1 and GIP.[9] This leads to enhanced glucose-dependent insulin (B600854) secretion from pancreatic β-cells and suppressed glucagon (B607659) secretion from pancreatic α-cells, ultimately resulting in improved glycemic control.[9]

DPP-4 Signaling Pathway and Inhibition by Linagliptin

Quantitative Data: In Vitro Potency of DPP-4 Inhibitors

The following table summarizes the in vitro inhibitory potency (IC50) of Linagliptin and other selected DPP-4 inhibitors. Hydroxy Methyl Linagliptin, as a presumed inactive metabolite, is expected to have a significantly higher or no measurable IC50 value.

Compound	IC50 (nM)	Notes
Linagliptin	1	Highly potent inhibitor.[10][11]
Sitagliptin	19	A well-characterized DPP-4 inhibitor.[10]
Alogliptin	24	Another clinically used DPP-4 inhibitor.[10]
Saxagliptin	50	A potent DPP-4 inhibitor.[10]
Vildagliptin	62	An established DPP-4 inhibitor.[10]
Hydroxy Methyl Linagliptin	>10,000 (Expected)	Expected to be pharmacologically inactive, serving as a negative control.[6][7][8]

Experimental Protocol: In Vitro DPP-4 Inhibition Assay

This protocol describes a fluorometric assay to determine the in vitro inhibitory activity of test compounds against the DPP-4 enzyme.

Objective: To measure the half-maximal inhibitory concentration (IC50) of test compounds, such as Linagliptin, and to use Hydroxy Methyl Linagliptin as a negative control.

Principle: The assay measures the cleavage of a synthetic DPP-4 substrate, Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC), by recombinant human DPP-4. The enzymatic reaction releases the fluorescent product, 7-amino-4-methylcoumarin (B1665955) (AMC), which can be quantified using a fluorescence plate reader. The rate of fluorescence increase is proportional to the DPP-4 activity.

Materials:

• Recombinant Human DPP-4 Enzyme

• DPP-4 Substrate: Gly-Pro-AMC

• Assay Buffer: Tris-HCl (50 mM, pH 8.0)

• Test Compounds: Linagliptin (positive control), Hydroxy Methyl Linagliptin (negative control), and unknown inhibitors

• 96-well black, flat-bottom microplates

• Fluorescence microplate reader (Excitation: 350-360 nm, Emission: 450-465 nm)

• Dimethyl sulfoxide (B87167) (DMSO) for compound dissolution

Procedure:

• Compound Preparation:

  • Prepare stock solutions of Linagliptin, Hydroxy Methyl Linagliptin, and test compounds in DMSO.

  • Perform serial dilutions of the stock solutions in Assay Buffer to achieve a range of final assay concentrations. The final DMSO concentration in the assay should be kept constant and low (e.g., <1%).

• Assay Setup:

  • In a 96-well plate, add the following to triplicate wells:

    • Blank (No Enzyme): 50 µL Assay Buffer

    • Negative Control (No Inhibitor): 40 µL Assay Buffer + 10 µL DMSO vehicle

    • Positive Control: 40 µL Assay Buffer + 10 µL of a known DPP-4 inhibitor (e.g., Sitagliptin)

    • Test Compound Wells: 40 µL Assay Buffer + 10 µL of each test compound dilution

    • Hydroxy Methyl Linagliptin Wells: 40 µL Assay Buffer + 10 µL of Hydroxy Methyl Linagliptin dilutions

• Enzyme Addition:

  • Add 10 µL of diluted recombinant human DPP-4 enzyme to all wells except the Blank wells.

  • Mix gently by tapping the plate.

• Pre-incubation:

  • Incubate the plate at 37°C for 10 minutes.

• Reaction Initiation:

  • Add 50 µL of the DPP-4 substrate (Gly-Pro-AMC) solution to all wells.

  • Mix the contents of the wells thoroughly.

• Kinetic Measurement:

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Measure the fluorescence intensity (Excitation: 350-360 nm, Emission: 450-465 nm) every minute for 30 minutes.

Data Analysis:

• Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the fluorescence versus time plot.

• Calculate the percentage of inhibition for each test compound concentration using the following formula: % Inhibition = [1 - (V_inhibitor - V_blank) / (V_no_inhibitor - V_blank)] * 100

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the test compound concentration and fitting the data to a sigmoidal dose-response curve.

In Vitro DPP-4 Inhibition Assay Workflow

Conclusion

These application notes provide the necessary framework for utilizing Linagliptin and Hydroxy Methyl Linagliptin in the development and validation of in vitro DPP-4 inhibition assays. The high potency of Linagliptin makes it an excellent positive control, while the expected inactivity of Hydroxy Methyl Linagliptin renders it a suitable negative control, ensuring the specificity and reliability of the assay. The detailed protocol and comparative data serve as a valuable resource for researchers in the field of diabetes drug discovery.

References

• 1. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
• 2. clearsynth.com [clearsynth.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. Hydroxy Methyl Linagliptin | CAS No- NA | NA [chemicea.com]
• 6. Pharmacokinetic and pharmacodynamic evaluation of linagliptin for the treatment of type 2 diabetes mellitus, with consideration of Asian patient populations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Clinical pharmacokinetics and pharmacodynamics of linagliptin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. pharmacyfreak.com [pharmacyfreak.com]
• 10. Linagliptin: A thorough Characterization beyond Its Clinical Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. accessdata.fda.gov [accessdata.fda.gov]

Application Note: Isolation of Hydroxy Methyl Linagliptin

Introduction

Linagliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes.[1][2][3] During its synthesis and storage, various related compounds and impurities can form, one of which is Hydroxy Methyl Linagliptin.[4][5] The chemical name for Hydroxy Methyl Linagliptin is 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione.[4] Accurate isolation and characterization of such impurities are crucial for ensuring the quality, safety, and efficacy of the final drug product.[3][6] This document outlines a detailed protocol for the isolation of Hydroxy Methyl Linagliptin from a mixture containing Linagliptin and its related substances, primarily through preparative High-Performance Liquid Chromatography (HPLC).

Principle

The isolation of Hydroxy Methyl Linagliptin relies on the principles of reversed-phase chromatography. This technique separates compounds based on their hydrophobicity. A non-polar stationary phase is used with a polar mobile phase. Compounds with higher hydrophobicity will have a stronger interaction with the stationary phase and thus elute later than more polar compounds. By using a gradient elution, the composition of the mobile phase is varied over time to effectively separate compounds with a range of polarities. Preparative HPLC is employed to isolate larger quantities of the target compound for further analysis and use as a reference standard.[7]

Experimental Protocol

This protocol is adapted from established analytical methods for the separation of Linagliptin and its impurities.[7][8][9]

1. Materials and Reagents

• Crude Linagliptin mixture containing Hydroxy Methyl Linagliptin

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, filtered and degassed)

• Orthophosphoric acid (OPA) or Formic acid (for pH adjustment)

• Phosphate (B84403) buffer

• Reference standards for Linagliptin and its impurities (if available)

2. Equipment

• Preparative High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Gradient pump

  • Autosampler or manual injector

  • Column oven

  • Photodiode Array (PDA) or UV detector

• Preparative C18 column (e.g., Zorbax SB-Aq, 250 x 4.6 mm, 5 µm, or a column with a larger diameter for preparative scale)[9]

• pH meter

• Analytical balance

• Volumetric flasks and pipettes

• Filtration apparatus with 0.45 µm filters

• Rotary evaporator

• Lyophilizer (optional)

3. Preparation of Solutions

• Mobile Phase A: Prepare a 0.02 M potassium dihydrogen phosphate (KH2PO4) buffer and adjust the pH to 3.0 with orthophosphoric acid.[9] Alternatively, a 0.1% formic acid solution in water can be used.[8] Filter through a 0.45 µm membrane filter and degas.

• Mobile Phase B: Acetonitrile or a mixture of acetonitrile and methanol.[7][9]

• Sample Solution: Accurately weigh a known amount of the crude Linagliptin mixture and dissolve it in a suitable solvent (e.g., a mixture of the mobile phases or a compatible organic solvent). The concentration should be optimized for preparative scale injections without overloading the column. Filter the solution through a 0.45 µm syringe filter before injection.

4. Chromatographic Conditions

The following table summarizes typical chromatographic conditions for the separation of Linagliptin and its impurities. These can be adapted for the specific isolation of Hydroxy Methyl Linagliptin.

Parameter	Condition 1	Condition 2
Column	Zorbax SB-Aq (250 x 4.6 mm, 5 µm)[9]	Discovery C18 (dimensions for preparative scale)[8]
Mobile Phase A	0.02M KH2PO4, pH 3.0 with OPA[9]	Phosphate buffer, pH 5[8]
Mobile Phase B	Acetonitrile:Water:Methanol (70:15:15 v/v/v)[9]	Acetonitrile[8]
Gradient Program	Time (min) / %B: 0/25, 8/25, 30/55, 50/75, 55/75, 60/25, 65/25[9]	Isocratic: Acetonitrile:Phosphate buffer (38:62 v/v)[8]
Flow Rate	1.0 mL/min (analytical), adjust for preparative scale	1.0 mL/min (analytical), adjust for preparative scale[8]
Column Temperature	45 °C[9]	30 °C[8]
Detection Wavelength	225 nm[9]	222 nm[8]
Injection Volume	To be optimized for preparative scale	To be optimized for preparative scale

5. Isolation Procedure

• System Equilibration: Equilibrate the preparative HPLC system with the initial mobile phase composition for a sufficient amount of time until a stable baseline is achieved.

• Sample Injection: Inject the prepared sample solution onto the column.

• Fraction Collection: Monitor the chromatogram in real-time. Collect the fraction corresponding to the elution of Hydroxy Methyl Linagliptin. The retention time for impurities will vary based on the specific method, but they will be distinct from the main Linagliptin peak.[8]

• Purity Analysis: Analyze an aliquot of the collected fraction using an analytical HPLC method to confirm its purity.

• Solvent Evaporation: Pool the pure fractions and remove the organic solvent using a rotary evaporator under reduced pressure and at a controlled temperature to avoid degradation.

• Lyophilization (Optional): The remaining aqueous solution can be lyophilized to obtain the isolated Hydroxy Methyl Linagliptin as a solid powder.

• Characterization: The isolated compound should be characterized using techniques such as Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) spectroscopy (¹H & ¹³C), and Fourier-Transform Infrared (FTIR) spectroscopy to confirm its identity and structure.[7]

Data Presentation

Table 1: Summary of Analytical HPLC Methods for Linagliptin and Impurity Separation

Method	Column	Mobile Phase	Detection	Key Findings	Reference
RP-HPLC	Zorbax SB-Aq (250 x 4.6 mm, 5 µm)	Gradient elution with 0.02M KH2PO4 (pH 3.0) and ACN:Water:MeOH	225 nm	Successful separation of nine specified impurities.	[9]
Stability-Indicating LC	Thermo Scientific® RP-8 (100 mm × 4.6 mm; 5 µm)	Gradient with 0.1% formic acid (pH 3.5) and acetonitrile	PDA	Quantification of Linagliptin and three synthetic impurities.	[8]
UPLC	UPLC BEH C18 (2.1 mm × 100 mm; 1.7 µm)	Gradient with alkaline pH buffer and acetonitrile	PDA, MS	Identification of degradation products.	[1]
Preparative HPLC	ACE PFP C18	Gradient with 0.1% orthophosphoric acid, acetonitrile, and methanol	230 nm	Isolation of two unknown impurities for characterization.	[7]

Visualizations

Caption: Workflow for the isolation of Hydroxy Methyl Linagliptin.

Conclusion

This protocol provides a comprehensive framework for the isolation of Hydroxy Methyl Linagliptin from a crude mixture using preparative HPLC. The specific chromatographic conditions may require optimization based on the exact composition of the starting material and the specific equipment used. The successful isolation and characterization of this and other related substances are essential for the quality control of Linagliptin drug substance and product.

References

• 1. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A New and Enantioselective Chromatographic Method for Linagliptin on Amylose Coated Chiral Stationary Phase [scirp.org]
• 3. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. veeprho.com [veeprho.com]
• 7. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 8. researchgate.net [researchgate.net]
• 9. Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design; and Identification of Impurity-VII, VIII and IX and Synthesis of Impurity-VII - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for the Synthesis of Hydroxy Methyl Linagliptin

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of Hydroxy Methyl Linagliptin for research purposes. Hydroxy Methyl Linagliptin is a potential metabolite and significant reference standard for the quality control of Linagliptin, a potent dipeptidyl peptidase-4 (DPP-4) inhibitor used in the management of type 2 diabetes.[1] The synthesis of this compound is critical for various research applications, including metabolic studies, impurity profiling, and the development of analytical methods.

Introduction

Linagliptin functions by inhibiting the DPP-4 enzyme, which in turn increases the levels of incretin (B1656795) hormones, leading to enhanced insulin (B600854) secretion and reduced glucagon (B607659) secretion in a glucose-dependent manner.[2] The metabolism of Linagliptin can lead to the formation of various derivatives, including hydroxylated species. One such metabolite, formed by the hydroxylation of the methyl group on the butynyl side chain, is of particular interest for understanding the drug's metabolic fate and for ensuring the purity of the active pharmaceutical ingredient (API).[3]

The synthesis protocol outlined below is designed to be robust and reproducible for a laboratory setting, providing researchers with a reliable method for obtaining Hydroxy Methyl Linagliptin.

Proposed Synthetic Pathway

The synthesis of Hydroxy Methyl Linagliptin can be approached by modifying a known intermediate in the Linagliptin synthesis. The key step involves the introduction of a protected hydroxyl group on the butynyl side chain. This document outlines a multi-step synthesis starting from 8-bromo-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione.

DOT Script for Synthetic Pathway

Caption: Proposed synthetic pathway for Hydroxy Methyl Linagliptin.

Experimental Protocols

3.1. Step 1: Synthesis of 8-bromo-7-(4-((tert-butyldimethylsilyl)oxy)but-2-yn-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione (Intermediate 1)

This step involves the alkylation of the xanthine (B1682287) core with a protected hydroxybutyne side chain.

• Materials:

  • 8-bromo-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione

  • 1-bromo-4-(tert-butyldimethylsilyloxy)-2-butyne

  • Potassium carbonate (K₂CO₃)

  • N,N-Dimethylformamide (DMF)

  • Ethyl acetate (B1210297)

  • Brine solution

• Procedure:

  • To a stirred solution of 8-bromo-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione (1.0 eq) in DMF, add potassium carbonate (2.0 eq).

  • Add 1-bromo-4-(tert-butyldimethylsilyloxy)-2-butyne (1.2 eq) dropwise at room temperature.

  • Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, monitoring the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine solution, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, hexane:ethyl acetate gradient) to afford Intermediate 1.

3.2. Step 2: Synthesis of Hydroxy Methyl Linagliptin

This final step involves the amination at the C8 position followed by the deprotection of the silyl (B83357) ether.

• Materials:

  • Intermediate 1

  • (R)-3-aminopiperidine dihydrochloride

  • Sodium bicarbonate (NaHCO₃)

  • N-Methyl-2-pyrrolidone (NMP)

  • Tetrabutylammonium fluoride (B91410) (TBAF) solution (1M in THF)

  • Dichloromethane (DCM)

  • Methanol (B129727)

• Procedure:

  • To a solution of Intermediate 1 (1.0 eq) in NMP, add (R)-3-aminopiperidine dihydrochloride (1.5 eq) and sodium bicarbonate (4.0 eq).

  • Heat the mixture to 90 °C and stir for 2-3 hours.[4] Monitor the reaction by TLC or HPLC.

  • Upon completion of the amination, cool the reaction mixture to room temperature.

  • Add TBAF solution (1.1 eq) and stir for 1 hour at room temperature to cleave the TBDMS protecting group.

  • Quench the reaction with water and extract the product with dichloromethane.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by recrystallization from a mixture of methanol and water to yield Hydroxy Methyl Linagliptin.

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of Hydroxy Methyl Linagliptin.

Step	Product	Starting Material	Molar Ratio (Starting Material:Reagent)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (HPLC)
1	Intermediate 1	8-bromo-xanthine derivative	1 : 1.2	DMF	60-70	4-6	75-85	>95%
2	Hydroxy Methyl Linagliptin	Intermediate 1	1 : 1.5	NMP	90	2-3	60-70	>99%

Characterization Data (Hypothetical)

Compound	Molecular Formula	Molecular Weight ( g/mol )	¹H NMR (400 MHz, CDCl₃) δ (ppm)	Mass Spec (ESI+) m/z
Hydroxy Methyl Linagliptin	C₂₅H₂₈N₈O₃	488.54	8.10 (d, 1H), 7.85 (t, 1H), 7.78 (d, 1H), 7.60 (t, 1H), 5.35 (s, 2H), 4.90 (s, 2H), 4.25 (s, 2H), 3.80-3.60 (m, 2H), 3.45 (s, 3H), 3.10-2.80 (m, 5H), 2.90 (s, 3H), 2.00-1.60 (m, 4H)	489.2 [M+H]⁺

Experimental Workflow

The following diagram illustrates the overall experimental workflow for the synthesis and purification of Hydroxy Methyl Linagliptin.

DOT Script for Experimental Workflow

Caption: Workflow for the synthesis and purification of Hydroxy Methyl Linagliptin.

Conclusion

The protocols described in these application notes provide a comprehensive guide for the synthesis of Hydroxy Methyl Linagliptin for research applications. Adherence to these methodologies should enable researchers to obtain high-purity material for their studies. The synthesis of this and other related substances is essential for the robust quality control and ongoing development of Linagliptin-based therapies.

References

• 1. Linagliptin | C25H28N8O2 | CID 10096344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. cbijournal.com [cbijournal.com]

Application Notes and Protocols: Hydroxy Methyl Linagliptin as a Biomarker

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linagliptin (B1675411) is a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes.[1] While linagliptin is primarily excreted unchanged, a small fraction undergoes metabolism.[2] This document provides detailed information on a specific metabolite, Hydroxy Methyl Linagliptin, and its potential application as a biomarker for linagliptin exposure.

Hydroxy Methyl Linagliptin, also identified as metabolite M489(1), is formed through the hydroxylation of the methyl group on the butinyl side chain of the parent drug.[3][4] Although considered pharmacologically inactive, its detection and quantification can provide insights into the metabolic profile of linagliptin in an individual.[5]

Data Presentation

Quantitative Data Summary

The following table summarizes the quantitative data available for Hydroxy Methyl Linagliptin (M489(1)) based on studies of radiolabeled linagliptin in humans.

Parameter	Intravenous (5 mg)	Oral (10 mg)	Reference
Abundance in Excreta (% of Dose)	9.6%	4.7%	[3]
Systemic Exposure vs. Parent Compound	Minor	Minor	[6]
Pharmacological Activity	Inactive	Inactive	[5]

Signaling Pathways

Linagliptin Metabolism Pathway

Linagliptin undergoes minor metabolism primarily mediated by the cytochrome P450 enzyme CYP3A4.[7][8] The formation of Hydroxy Methyl Linagliptin (M489(1)) is a result of this metabolic process.

Caption: Metabolic conversion of Linagliptin to Hydroxy Methyl Linagliptin.

Linagliptin Mechanism of Action

Linagliptin inhibits the DPP-4 enzyme, which leads to an increase in active incretin (B1656795) levels (GLP-1 and GIP). This, in turn, enhances glucose-dependent insulin (B600854) secretion and reduces glucagon (B607659) secretion, ultimately lowering blood glucose levels.

References

• 1. Linagliptin | C25H28N8O2 | CID 10096344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 5. Clinical pharmacokinetics and pharmacodynamics of linagliptin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. wjgnet.com [wjgnet.com]

Application Notes and Protocols for Cell-Based Assays Involving Hydroxy Methyl Linagliptin and Related DPP-4 Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Introduction: Linagliptin (B1675411) is a potent and selective inhibitor of dipeptidyl peptidase-4 (DPP-4), an enzyme crucial for the degradation of incretin (B1656795) hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[1][2] By inhibiting DPP-4, linagliptin increases the levels of active incretins, which in turn stimulates glucose-dependent insulin (B600854) secretion, suppresses glucagon (B607659) release, and ultimately improves glycemic control in type 2 diabetes.[1][2]

"Hydroxy Methyl Linagliptin" is a derivative of linagliptin, identified chemically as 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione.[3][4] While its specific biological activity is not extensively documented in publicly available literature, its structural similarity to linagliptin suggests it may be a metabolite, a degradation product, or a synthetic analog.

These application notes provide a comprehensive framework for characterizing the biological activity of "Hydroxy Methyl Linagliptin" or similar compounds using a suite of cell-based assays. The protocols are based on the established mechanism of action for linagliptin and are designed to assess key bioactivities from target engagement to downstream physiological effects.

DPP-4 Enzyme Inhibition Assay

This primary assay directly measures the ability of a test compound to inhibit the enzymatic activity of DPP-4.

Experimental Protocol:

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against DPP-4.

Materials:

• Human recombinant DPP-4 enzyme.

• DPP-4 fluorogenic substrate (e.g., Gly-Pro-AMC).

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0).

• Test compound (Hydroxy Methyl Linagliptin) and positive control (Linagliptin).

• 96-well black microplate.

• Fluorescence microplate reader (λex=360 nm, λem=460 nm).

Procedure:

• Prepare serial dilutions of the test compound and positive control in DMSO, then dilute further in Assay Buffer.

• In a 96-well plate, add 30 µL of Assay Buffer, 10 µL of diluted DPP-4 enzyme, and 10 µL of the test compound/control to triplicate wells.

• Include "enzyme control" wells (with buffer instead of inhibitor) and "background" wells (with buffer instead of enzyme).

• Incubate the plate at 37°C for 10-15 minutes.

• Initiate the enzymatic reaction by adding 50 µL of the DPP-4 substrate solution to all wells.

• Incubate the plate for 30 minutes at 37°C, protected from light.

• Measure the fluorescence intensity at the specified wavelengths.

• Calculate the percent inhibition for each concentration and determine the IC50 value using non-linear regression analysis.[5]

Data Presentation:

Compound	DPP-4 IC50 (nM)	Selectivity vs. DPP-8	Selectivity vs. DPP-9
Linagliptin	~1	>10,000-fold	>10,000-fold
Sitagliptin	~19	>2,500-fold	>2,500-fold
Saxagliptin	~50	<100-fold	<100-fold
Hydroxy Methyl Linagliptin	To be determined	To be determined	To be determined
Note: Data for Linagliptin, Sitagliptin, and Saxagliptin are representative values from the literature for comparative purposes.[2]

Workflow Diagram:

References

• 1. Efficacy and Safety of Linagliptin (Tradjenta) in Adults With Type-2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetic and pharmacodynamic evaluation of linagliptin for the treatment of type 2 diabetes mellitus, with consideration of Asian patient populations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. Frontiers | Inhibition of Dipeptidyl Peptidase-4 by Flavonoids: Structure–Activity Relationship, Kinetics and Interaction Mechanism [frontiersin.org]

Application Notes and Protocols: "Hydroxy Methyl Linagliptin" in Metabolic and Analytical Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linagliptin (B1675411) is a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor used for the management of type 2 diabetes mellitus.[1][2] It functions by preventing the degradation of incretin (B1656795) hormones, such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), thereby enhancing glucose-dependent insulin (B600854) secretion and suppressing glucagon (B607659) release.[3][4][5] While linagliptin is notable for its minimal metabolism, with the majority of the drug excreted unchanged, understanding its metabolic profile and potential impurities is crucial for drug development and quality control.[3][6]

This document provides detailed application notes and protocols related to "Hydroxy Methyl Linagliptin," a known impurity and commercially available reference standard for linagliptin. While this specific derivative is not a major metabolite, its identification and quantification are essential for ensuring the purity and safety of the active pharmaceutical ingredient (API). We will also cover the metabolic fate of the parent compound, linagliptin, and its established mechanism of action.

"Hydroxy Methyl Linagliptin": A Reference Standard for Impurity Profiling

"Hydroxy Methyl Linagliptin" is chemically identified as 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione.[3][7] It is recognized as a process-related impurity in the synthesis of linagliptin and is utilized as a reference standard for analytical method development, validation, and quality control.[3][8]

It is critical to distinguish "Hydroxy Methyl Linagliptin" from the primary, pharmacologically inactive metabolite of linagliptin, which is the S-3-hydroxypiperidinyl derivative (also known as CD 1790).[9][10][11] Another minor metabolite, M489(1), is formed through the hydroxylation of the methyl group on the butinyl side chain.

Quantitative Data: Pharmacokinetics of Linagliptin

Currently, there is no publicly available pharmacokinetic data for "Hydroxy Methyl Linagliptin." The following table summarizes the key pharmacokinetic parameters of the parent drug, linagliptin, in healthy subjects.

Parameter	Value	Reference
Bioavailability	~30%	[3][10]
Time to Peak (Tmax)	~1.5 hours	[3]
Plasma Protein Binding	75-99% (concentration-dependent)	[3][10]
Terminal Half-life	>100 hours (effective half-life ~12 hours)	[3][9]
Metabolism	Minor, ~10% metabolized	[3]
Major Metabolite	S-3-hydroxypiperidinyl derivative (pharmacologically inactive)	[9][10][11]
Route of Excretion	Primarily fecal (~85% unchanged), minor renal (~5%)	[3][10]

Experimental Protocols

Protocol 1: Analytical Method for Impurity Profiling of Linagliptin using HPLC

This protocol outlines a general method for the detection and quantification of "Hydroxy Methyl Linagliptin" and other related substances in linagliptin API, based on established HPLC methods for linagliptin impurity profiling.

Objective: To separate and quantify "Hydroxy Methyl Linagliptin" and other process-related impurities from the linagliptin API.

Materials:

• Linagliptin API

• "Hydroxy Methyl Linagliptin" reference standard

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Monopotassium phosphate (B84403)

• Phosphoric acid

• Water (HPLC grade)

• HPLC system with UV detector

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: Prepare a 15mM phosphate buffer by dissolving the appropriate amount of monopotassium phosphate in water and adjusting the pH to 2.5 with phosphoric acid.

  • Mobile Phase B: A mixture of acetonitrile and methanol (e.g., 50:50 v/v).

• Standard Solution Preparation:

  • Accurately weigh and dissolve the "Hydroxy Methyl Linagliptin" reference standard in a suitable diluent (e.g., acetonitrile/water mixture) to obtain a known concentration (e.g., 1 µg/mL).

• Sample Solution Preparation:

  • Accurately weigh and dissolve the linagliptin API in the diluent to a final concentration of, for example, 1 mg/mL.

• Chromatographic Conditions:

  • Column: C18 (250 mm x 4.6 mm, 5 µm)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 225 nm

  • Injection Volume: 10 µL

  • Gradient Elution:

    Time (min)	% Mobile Phase A	% Mobile Phase B
    0	95	5
    20	50	50
    35	20	80
    40	20	80
    42	95	5

    | 50 | 95 | 5 |

• Analysis:

  • Inject the standard and sample solutions into the HPLC system.

  • Identify the "Hydroxy Methyl Linagliptin" peak in the sample chromatogram by comparing its retention time with that of the standard.

  • Quantify the impurity using the peak area and the concentration of the standard.

Protocol 2: In Vitro DPP-4 Inhibition Assay

This protocol can be used to assess the biological activity of "Hydroxy Methyl Linagliptin" or other linagliptin derivatives compared to the parent compound.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against DPP-4.

Materials:

• Human recombinant DPP-4 enzyme

• DPP-4 substrate (e.g., Gly-Pro-p-nitroanilide)

• Assay buffer (e.g., Tris-HCl, pH 7.5)

• Test compound ("Hydroxy Methyl Linagliptin")

• Positive control (Linagliptin)

• 96-well microplate

• Microplate reader

Procedure:

• Compound Preparation:

  • Prepare a stock solution of the test compound and linagliptin in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solutions in assay buffer to create a range of concentrations.

• Assay Reaction:

  • In a 96-well plate, add the assay buffer, the DPP-4 enzyme, and the various concentrations of the test compound or control.

  • Include wells with enzyme and buffer only (negative control) and wells with buffer only (blank).

  • Pre-incubate the plate at 37°C for 15 minutes.

• Initiate Reaction:

  • Add the DPP-4 substrate to all wells to start the reaction.

• Measurement:

  • Measure the absorbance (at 405 nm for p-nitroanilide) at regular intervals using a microplate reader to monitor the reaction kinetics.

• Data Analysis:

  • Calculate the rate of reaction for each concentration.

  • Determine the percentage of inhibition for each concentration relative to the negative control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualizations

Signaling Pathways and Experimental Workflow

References

• 1. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
• 2. Linagliptin | C25H28N8O2 | CID 10096344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hydroxy Methyl Linagliptin : Venkatasai Life Sciences [venkatasailifesciences.com]
• 4. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pnrjournal.com [pnrjournal.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. (R,E)-8-(3-aminopiperidin-1-yl)-7-(3-bromobut-2-en-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione | C25H29BrN8O2 | CID 78358437 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Hydroxy Methyl Linagliptin | CAS No- NA | Simson Pharma Limited [simsonpharma.com]

Application Notes and Protocols for the Quantitative Analysis of Hydroxy Methyl Linagliptin in Drug Formulations

Introduction

Hydroxy Methyl Linagliptin is recognized as a potential impurity and related substance of Linagliptin, a dipeptidyl peptidase-4 (DPP-4) inhibitor used for the treatment of type 2 diabetes. The quantitative determination of such impurities is a critical aspect of quality control in drug manufacturing to ensure the safety and efficacy of the final pharmaceutical product. These application notes provide a detailed protocol for the quantitative analysis of Hydroxy Methyl Linagliptin in drug formulations using High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Methodologies

The quantification of Hydroxy Methyl Linagliptin is typically achieved using reversed-phase HPLC with UV detection or, for higher sensitivity and specificity, LC-MS/MS. The choice of method depends on the required limits of detection and quantification, as well as the complexity of the sample matrix.

Data Presentation

The following tables summarize typical parameters for the quantitative analysis of Linagliptin and its related substances, which can be adapted for Hydroxy Methyl Linagliptin.

Table 1: HPLC-UV Method Parameters

Parameter	Recommended Conditions
Column	Kromasil C18 (250 mm x 4.6 mm, 5 µm)[1]
Mobile Phase	0.1% Phosphoric Acid (pH 2.5) : Acetonitrile (B52724) (Isocratic)[1]
Flow Rate	1.0 mL/min[1]
Detection Wavelength	225 nm[1]
Injection Volume	10 µL[1]
Column Temperature	Ambient or 30 °C[2]
Diluent	Water : Acetonitrile (50:50, v/v)[1]

Table 2: LC-MS/MS Method Parameters

Parameter	Recommended Conditions
Column	Waters, X-Bridge, C18 (50 mm x 4.6 mm, 5 µm)[3]
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile(Gradient or Isocratic, e.g., 10:90 v/v A:B)[3]
Flow Rate	0.6 mL/min[3]
Injection Volume	2 µL[2]
Column Temperature	30 °C[2]
Ionization Mode	Electrospray Ionization (ESI), Positive Mode[3][4]
MRM Transitions	Precursor Ion (m/z) → Product Ion (m/z) - To be determined for Hydroxy Methyl Linagliptin
Internal Standard	Telmisartan or other suitable compound[3]

Table 3: Validation Parameters for Quantitative Analysis

Parameter	Typical Acceptance Criteria
Linearity (r²)	> 0.99[1]
Accuracy (% Recovery)	95.8% - 112.8% for impurities[5]
Precision (% RSD)	< 2.0%[6]
Limit of Quantification (LOQ)	Signal-to-Noise Ratio > 10[4]
Specificity	No interference from placebo or other impurities

Experimental Protocols

Protocol 1: Quantitative Analysis by HPLC-UV

This protocol outlines the steps for the quantification of Hydroxy Methyl Linagliptin in a drug formulation using a stability-indicating HPLC-UV method.

1. Preparation of Solutions

• Diluent: Prepare a mixture of purified water and acetonitrile (50:50, v/v).[1]

• Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of Hydroxy Methyl Linagliptin reference standard in the diluent to obtain a known concentration.

• Calibration Standards: Prepare a series of calibration standards by diluting the standard stock solution with the diluent to cover the expected concentration range of the impurity.

• Sample Preparation:

  • Weigh and transfer a quantity of the powdered drug formulation equivalent to a specific amount of the active pharmaceutical ingredient (API), Linagliptin, into a volumetric flask.

  • Add a portion of the diluent and sonicate to dissolve the sample.

  • Make up to the mark with the diluent and mix well.

  • Filter the solution through a 0.45 µm syringe filter before injection.

2. Chromatographic Conditions

• Set up the HPLC system according to the parameters outlined in Table 1 .

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

3. Analysis

• Inject the diluent (as a blank), followed by the calibration standards and the sample solutions.

• Record the chromatograms and integrate the peak area corresponding to Hydroxy Methyl Linagliptin.

4. Calculation

• Construct a calibration curve by plotting the peak area of the calibration standards against their corresponding concentrations.

• Determine the concentration of Hydroxy Methyl Linagliptin in the sample solution from the calibration curve.

• Calculate the amount of Hydroxy Methyl Linagliptin in the drug formulation.

Protocol 2: Quantitative Analysis by LC-MS/MS

This protocol provides a more sensitive and selective method for the quantification of Hydroxy Methyl Linagliptin, particularly at very low levels.

1. Preparation of Solutions

• Follow the same procedure for the preparation of diluent, standard stock solution, calibration standards, and sample preparation as described in Protocol 1, incorporating an internal standard (IS) at a fixed concentration in all standards and samples.

2. LC-MS/MS Conditions

• Set up the LC-MS/MS system according to the parameters in Table 2 .

• Optimize the mass spectrometer parameters (e.g., collision energy, declustering potential) for Hydroxy Methyl Linagliptin and the chosen internal standard by direct infusion.

• Establish the Multiple Reaction Monitoring (MRM) transitions for the analyte and the IS.

3. Analysis

• Inject the prepared solutions into the LC-MS/MS system.

• Acquire the data in MRM mode.

4. Calculation

• Calculate the ratio of the peak area of Hydroxy Methyl Linagliptin to the peak area of the internal standard for all standards and samples.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of Hydroxy Methyl Linagliptin in the sample from the calibration curve.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and logical relationships in the quantitative analysis of Hydroxy Methyl Linagliptin.

Caption: Workflow for HPLC-UV Quantitative Analysis.

Caption: Logical Flow of LC-MS/MS Analysis.

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. seer.ufrgs.br [seer.ufrgs.br]
• 3. ijbio.com [ijbio.com]
• 4. payeshdarou.ir [payeshdarou.ir]
• 5. Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design; and Identification of Impurity-VII, VIII and IX and Synthesis of Impurity-VII - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

"Hydroxy Methyl Linagliptin" synthesis yield improvement

A Note on "Hydroxy Methyl Linagliptin": Our database does not contain specific synthesis protocols or troubleshooting guides for a compound named "Hydroxy Methyl Linagliptin (B1675411)." It is possible that this name refers to a metabolite, a rare impurity, or a derivative of Linagliptin. The following guide focuses on the synthesis of Linagliptin, with a strong emphasis on yield improvement and impurity control. Understanding and controlling the synthesis of the parent compound, Linagliptin, is the first critical step in managing the formation of any related substances. The principles and troubleshooting steps outlined here are foundational for addressing challenges in the synthesis of Linagliptin and its potential derivatives.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses common issues encountered during the synthesis of Linagliptin, providing potential causes and actionable troubleshooting steps to improve reaction yield and purity.

Question 1: My overall yield for Linagliptin is low. What are the most critical steps to investigate?

Answer: Low overall yield in Linagliptin synthesis can often be attributed to inefficiencies in two key steps: the N-alkylation of the xanthine (B1682287) core and the final nucleophilic aromatic substitution (SNAr) reaction.

• Step 1: N-alkylation of 8-bromo-3-methylxanthine with 1-bromo-2-butyne. Incomplete reaction or the formation of side products during the introduction of the butynyl group can significantly reduce the yield of the key intermediate, 8-bromo-7-(but-2-yn-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione.

• Step 2: Coupling of the 8-bromo-xanthine derivative with (R)-3-aminopiperidine. This is a critical SNAr reaction. Incomplete conversion, side reactions, or challenging purification can lead to substantial product loss.

Troubleshooting Steps:

• Optimize Reaction Conditions: Systematically evaluate the solvent, base, temperature, and reaction time for each critical step. Design of Experiments (DoE) can be a powerful tool for this optimization.

• Ensure Purity of Starting Materials: Impurities in the starting materials can interfere with the reactions. Verify the purity of 8-bromo-3-methylxanthine, 1-bromo-2-butyne, and (R)-3-aminopiperidine using appropriate analytical techniques (e.g., NMR, HPLC).

• Inert Atmosphere: Ensure all reactions are carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions with atmospheric oxygen and moisture.

• Purification Method: Evaluate your purification strategy. Recrystallization from a suitable solvent system (e.g., acetonitrile (B52724), ethanol (B145695), or a mixture) can be effective in removing impurities and improving the final yield of high-purity Linagliptin.[1] Formation of a salt with an organic diacid followed by crystallization and liberation of the free base is another reported purification method.[2]

Question 2: I am observing significant impurity formation in my final product. What are the common impurities and how can I control them?

Answer: Several process-related impurities can form during the synthesis of Linagliptin.[3] The most common ones include:

• Regioisomer: This impurity arises from the reaction of the primary amine of (R)-3-aminopiperidine instead of the secondary amine with the 8-bromo-xanthine intermediate.

• Dimer Impurity: This can form when two molecules of the 8-bromo-xanthine intermediate react with one molecule of a bifunctional amine.

• Unreacted Starting Materials: Incomplete reactions can leave residual 8-bromo-xanthine intermediate in the final product.

Troubleshooting and Control Strategies:

Impurity Type	Potential Cause	Control Strategy
Regioisomer	Non-optimal reaction temperature or base.	Carefully control the reaction temperature and choice of base during the coupling step. Lower temperatures may favor the desired reaction pathway.
Dimer Impurity	Incorrect stoichiometry of reactants.	Use a slight excess of the aminopiperidine reactant to ensure complete reaction with the bromo-xanthine intermediate.
Unreacted Starting Material	Insufficient reaction time or temperature.	Monitor the reaction progress using HPLC to ensure completion. Adjust reaction time and temperature as needed.
Other Process-Related Impurities	Side reactions with solvents or reagents.	Ensure the use of high-purity, dry solvents and reagents. Consider purification of the final product by forming a salt and recrystallizing.[3]

Question 3: How can I improve the yield of the coupling reaction between 8-bromo-7-(but-2-yn-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione and (R)-3-aminopiperidine?

Answer: This is a crucial step, and its optimization is key to a high overall yield.

Key Parameters to Optimize:

• Base: The choice and amount of base are critical. Potassium carbonate (K2CO3) is commonly used. Ensure the base is finely powdered and dry.

• Solvent: High-boiling point polar aprotic solvents like N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) are often used to facilitate the reaction at elevated temperatures.

• Temperature: The reaction is typically run at elevated temperatures (e.g., 80-90°C).[2] Precise temperature control is necessary to drive the reaction to completion while minimizing side product formation.

• Reaction Time: Monitor the reaction by HPLC to determine the optimal reaction time. Prolonged reaction times at high temperatures can lead to degradation.

• Purification: After the reaction, a common workup involves extraction and then purification. Recrystallization from solvents like acetonitrile or ethanol is often effective for obtaining high-purity Linagliptin.[1]

Quantitative Data Summary

The following table summarizes reported yields for the key steps in a common Linagliptin synthesis route.

Step	Reactants	Reagents & Conditions	Reported Yield
1	1-(2-aminophenyl)ethanone, 2-chloroacetonitrile	HCl, 1,4-dioxane, 6°C, 2 h	74%–85%[3][4]
2	2-(chloromethyl)-4-methylquinazoline, 8-bromo-7-(but-2-yn-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione	Na2CO3, NMP, 140°C, 2 h	76%–83%[3][4]
3	Intermediate from Step 2, (R)-phthalimidopiperidine	Diisopropanolamine, NMP, 140°C, 2 h	90%–94%[3][4]
4	Intermediate from Step 3	Ethanolamine, THF/H2O, 60°C, 3 h	81.9%[3][4]
Final Product	Crude Linagliptin	Recrystallization from acetonitrile	90.8% - 92.5%[1]

Experimental Protocols

Protocol 1: Synthesis of 8-bromo-7-(but-2-yn-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione

This protocol describes the N-alkylation of 8-bromo-3-methylxanthine.

• Materials:

  • 8-bromo-3-methyl-3,7-dihydro-1H-purine-2,6-dione (10 mmol)

  • 1-bromo-2-butyne (12 mmol)

  • Sodium carbonate (15 mmol)

  • Acetone (20 mL)

• Procedure:

  • To a 100 mL flask, add 8-bromo-3-methyl-3,7-dihydro-1H-purine-2,6-dione, 1-bromo-2-butyne, sodium carbonate, and acetone.[5]

  • Heat the reaction mixture to 40°C and stir for 4 hours.[5]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature.

  • Filter the mixture by suction filtration and wash the filter cake with methanol (B129727) to obtain the crude product as a pale yellow solid.[5]

  • Recrystallize the crude product from dichloromethane (B109758) and cyclohexane (B81311) to yield the pure product.[5]

Protocol 2: Synthesis of Linagliptin (Final Coupling Step)

This protocol outlines the final SNAr reaction to produce Linagliptin.

• Materials:

  • 8-bromo-7-(but-2-yn-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione (Intermediate IV) (10 g)

  • (R)-3-aminopiperidine dihydrochloride (B599025) (5.72 g)

  • Potassium carbonate (9.4 g)

  • N,N-dimethylformamide (DMF) (100 mL)

  • Dichloromethane (DCM)

• Procedure:

  • In a 500 mL reaction flask, dissolve the bromo-xanthine intermediate in DMF.[2]

  • Add potassium carbonate and (R)-3-aminopiperidine dihydrochloride to the solution.[2]

  • Heat the reaction mixture to 90°C and maintain for 6 hours.[2]

  • Monitor the reaction to completion using TLC.

  • Cool the reaction to room temperature.

  • Add dichloromethane and filter to remove potassium carbonate.[2]

  • Wash the filtrate with water, and extract the aqueous layer with dichloromethane.

  • Combine the organic phases and concentrate to obtain the crude Linagliptin.[2]

  • Purify the crude product by recrystallization from a suitable solvent like acetonitrile.[1]

Visualizations

Caption: Synthetic pathway of Linagliptin.

Caption: Troubleshooting workflow for Linagliptin synthesis.

References

• 1. CN112574203A - Method for preparing high-purity linagliptin - Google Patents [patents.google.com]
• 2. Linagliptin purification method - Eureka | Patsnap [eureka.patsnap.com]
• 3. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 8-bromo-7-(but-2-ynyl)-3-methyl-1H-purine-2,6(3H,7H)-dione | 666816-98-4 [chemicalbook.com]

Technical Support Center: Overcoming "Hydroxy Methyl Linagliptin" Solubility Challenges

Disclaimer: "Hydroxy Methyl Linagliptin" is understood to be a hypothetical derivative of Linagliptin (B1675411) for research purposes. The following guidance is based on the established physicochemical properties of the parent compound, Linagliptin, and general principles of solubility enhancement for poorly soluble active pharmaceutical ingredients (APIs).

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility profile of a Linagliptin derivative like "Hydroxy Methyl Linagliptin"?

A1: The parent compound, Linagliptin, is classified as a Biopharmaceutics Classification System (BCS) Class III drug, indicating high solubility and low permeability.[1][2][3] Linagliptin exhibits pH-dependent aqueous solubility; it is highly soluble in acidic to neutral media (pH 1 to 8) but its solubility decreases at a pH greater than 8.[4][5] For "Hydroxy Methyl Linagliptin," the addition of a hydroxyl group may slightly increase polarity and aqueous solubility, while a methyl group could increase lipophilicity, potentially decreasing aqueous solubility. The net effect will depend on the positions of these functional groups. It is prudent to assume it may present solubility challenges, particularly in physiological buffers or stock solution preparation.

Q2: What common solvents can be used to prepare stock solutions?

A2: For the parent compound Linagliptin, organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol (B145695), and dimethylformamide (DMF) are effective.[6] Solubility in these solvents is approximately 2 mg/mL in DMSO, 10 mg/mL in DMF, and 0.2 mg/mL in ethanol.[6] For "Hydroxy Methyl Linagliptin," DMSO is a recommended starting point for creating a high-concentration stock solution. Subsequently, this stock can be diluted into aqueous buffers for experiments. Always perform a preliminary check for precipitation when diluting the DMSO stock into your aqueous experimental medium.

Q3: Why is my compound precipitating when I dilute my DMSO stock solution into an aqueous buffer (e.g., PBS)?

A3: This is a common issue known as "antisolvent precipitation." Your compound is highly soluble in the organic stock solvent (DMSO) but has limited solubility in the aqueous buffer. When the stock is diluted, the percentage of the organic solvent drops dramatically, and the aqueous buffer cannot maintain the compound in solution, causing it to precipitate. This indicates that the kinetic solubility of your compound in the final buffer concentration has been exceeded.

Q4: What is the difference between kinetic and thermodynamic solubility?

A4:

• Kinetic Solubility is the concentration of a compound that appears to be in solution immediately after being introduced from a concentrated organic stock (like DMSO) into an aqueous buffer. It is measured over a short period (e.g., 1-2 hours) and reflects the compound's tendency to precipitate. This is often the more relevant measure for in-vitro assays.[7][8][9]

• Thermodynamic Solubility (or equilibrium solubility) is the true saturation concentration of a compound in a solvent after it has been allowed to reach equilibrium (typically by agitating excess solid compound in the solvent for an extended period, e.g., 24 hours).[10][11][12] This value is crucial for understanding formulation and oral absorption.[11]

Troubleshooting Guide: Common Solubility Issues

This guide addresses specific problems you may encounter during your experiments.

Issue 1: Precipitate forms immediately upon dilution of DMSO stock in PBS (pH 7.4).

Potential Cause	Troubleshooting Step	Rationale
Kinetic solubility exceeded	1. Decrease Final Concentration: Serially dilute your compound to find the highest concentration that remains in solution.	The simplest way to avoid precipitation is to work below the compound's solubility limit in the final assay medium.
2. Increase DMSO Percentage: Increase the final percentage of DMSO in your aqueous solution (e.g., from 0.5% to 1% or 2%). Check the tolerance of your assay system (e.g., cells) for the higher DMSO concentration.	DMSO acts as a co-solvent, increasing the solubility of the compound in the final mixture.[13]
3. Use a Different Co-Solvent: Consider using other biocompatible co-solvents like ethanol or polyethylene (B3416737) glycol (PEG 400).[13][14]	Different co-solvents can have varying effects on solubility depending on the compound's structure.
pH of the medium	1. Adjust Buffer pH: Since Linagliptin's solubility is higher in acidic conditions, slightly lowering the pH of your buffer (if your experiment allows) may improve solubility.[4]	For basic compounds, solubility increases as the pH decreases due to the formation of a more soluble salt form.

Issue 2: Solution is initially clear but becomes cloudy or shows precipitate over time (e.g., during a long incubation).

Potential Cause	Troubleshooting Step	Rationale
Compound instability	1. Analyze for Degradation: Use HPLC or LC-MS to check if the precipitate is the original compound or a degradation product.	The compound may be chemically unstable under the experimental conditions (e.g., temperature, light, pH).
Supersaturated solution	1. Use Solubilizing Excipients: Incorporate solubilizing agents like cyclodextrins (e.g., HP-β-CD) or non-ionic surfactants (e.g., Polysorbate 80) into your buffer.[15][16]	These agents can form inclusion complexes or micelles that encapsulate the drug molecule, increasing its apparent solubility and stability in solution.[15][16]
2. Prepare a Solid Dispersion: For in-vivo studies, consider formulating the compound as a solid dispersion with a hydrophilic polymer (e.g., PVP, HPMC, PEG).[13]	This technique disperses the drug in an amorphous state within a carrier matrix, which can significantly enhance the dissolution rate and apparent solubility.[13]

Data & Reference Tables

Table 1: Solubility of Parent Compound (Linagliptin) in Various Solvents This data is for Linagliptin and should be used as a reference point for its derivative.

Solvent	Solubility (approx.)	Reference
Water (pH > 8)	~0.6 mg/mL	[5]
Aqueous Media (pH 1-8)	> 1 mg/mL	[2][5][17]
Methanol	~60 mg/mL	[1]
Ethanol	~10 mg/mL	[1]
DMSO	~2 mg/mL	[6]
Dimethylformamide (DMF)	~10 mg/mL	[6]
Isopropanol	< 1 mg/mL	[1]
Acetone	~1 mg/mL	[1]

Experimental Protocols & Methodologies

Protocol 1: Kinetic Solubility Assay (Turbidimetric Method)

This high-throughput method is used to quickly assess the concentration at which a compound precipitates from an aqueous solution when added from a DMSO stock.

Materials:

• "Hydroxy Methyl Linagliptin" powder

• Anhydrous DMSO

• Phosphate-Buffered Saline (PBS), pH 7.4

• 96-well clear-bottom microtiter plates

• Plate reader capable of measuring light scattering (nephelometer) or absorbance at ~620 nm.

Procedure:

• Stock Solution Preparation: Prepare a 10 mM stock solution of "Hydroxy Methyl Linagliptin" in 100% DMSO.

• Plate Setup: Add 100 µL of PBS (pH 7.4) to wells A1 through H11 of a 96-well plate.

• Serial Dilution: Add 2 µL of the 10 mM DMSO stock to well A1 (this creates a 200 µM solution with 2% DMSO). Mix thoroughly.

• Perform a 1:2 serial dilution by transferring 100 µL from well A1 to B1, mix, then 100 µL from B1 to C1, and so on, down to row H. This creates a concentration gradient.

• Incubation: Incubate the plate at room temperature for 2 hours, protected from light.

• Measurement: Measure the light scattering (turbidity) in each well using a nephelometer or by reading absorbance at a high wavelength (e.g., 620 nm) where the compound does not absorb light.

• Data Analysis: The kinetic solubility is defined as the highest concentration at which the turbidity signal is not significantly different from the buffer-only control wells.

Protocol 2: Thermodynamic Solubility Assay (Shake-Flask Method)

This method determines the equilibrium solubility and is considered the "gold standard."

Materials:

• "Hydroxy Methyl Linagliptin" solid powder

• Phosphate-Buffered Saline (PBS), pH 7.4

• Glass vials with screw caps

• Orbital shaker or rotator

• Centrifuge

• HPLC system with UV detector

Procedure:

• Sample Preparation: Add an excess amount of solid "Hydroxy Methyl Linagliptin" powder (e.g., 1-2 mg) to a glass vial. Ensure there is more solid than can be dissolved.

• Add Solvent: Add a precise volume (e.g., 1 mL) of PBS (pH 7.4) to the vial.

• Equilibration: Seal the vial and place it on an orbital shaker. Agitate at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.[10][11]

• Phase Separation: After 24 hours, let the vials stand to allow the excess solid to settle. Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet any remaining undissolved solid.

• Sample Collection: Carefully collect an aliquot of the clear supernatant without disturbing the solid pellet.

• Quantification: Dilute the supernatant with an appropriate mobile phase and quantify the concentration of the dissolved compound using a validated HPLC-UV method against a standard curve.

• Result: The measured concentration is the thermodynamic solubility of the compound under the tested conditions.

Visualizations and Workflows

Caption: Troubleshooting workflow for compound precipitation.

Caption: Experimental workflow for Kinetic Solubility Assay.

References

• 1. formulationdiary.com [formulationdiary.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. EP3156048A1 - Stable pharmaceutical composition of linagliptin in the form of immediate release tablets - Google Patents [patents.google.com]
• 4. jddtonline.info [jddtonline.info]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. enamine.net [enamine.net]
• 8. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 9. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In-vitro Thermodynamic Solubility [protocols.io]
• 11. evotec.com [evotec.com]
• 12. researchgate.net [researchgate.net]
• 13. ijpsjournal.com [ijpsjournal.com]
• 14. ijpbr.in [ijpbr.in]
• 15. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 16. brieflands.com [brieflands.com]
• 17. tga.gov.au [tga.gov.au]

Technical Support Center: Hydroxy Methyl Linagliptin Stability Enhancement

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the stability of Hydroxy Methyl Linagliptin during their experiments. The information provided is primarily based on forced degradation studies of the parent compound, Linagliptin, due to the limited availability of direct stability data for Hydroxy Methyl Linagliptin. The chemical structure of Hydroxy Methyl Linagliptin is 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione.[1][2][3][4][5][6][7][8]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the handling and analysis of Hydroxy Methyl Linagliptin, with a focus on preventing degradation.

Issue 1: Rapid degradation of Hydroxy Methyl Linagliptin in acidic solutions.

• Question: My Hydroxy Methyl Linagliptin sample shows significant degradation when prepared in an acidic mobile phase for HPLC analysis. How can I minimize this?

• Answer: Linagliptin, the parent compound, is known to be susceptible to acid-induced degradation.[9][10] It is highly probable that Hydroxy Methyl Linagliptin exhibits similar instability. To mitigate this, consider the following:

  • pH Adjustment: Avoid highly acidic conditions. If possible, adjust the pH of your mobile phase to be closer to neutral (pH 6-7).

  • Temperature Control: Perform sample preparation and analysis at controlled room temperature or under refrigerated conditions, as elevated temperatures can accelerate acid hydrolysis.

  • Time Limitation: Analyze samples as soon as possible after preparation to minimize the time the compound is exposed to acidic conditions.

  • Alternative Solvents: If the experimental design allows, consider using a less acidic or aprotic solvent for sample dissolution and dilution.

Issue 2: Formation of oxidative degradation products.

• Question: I am observing unexpected peaks in my chromatogram that I suspect are oxidative degradants of Hydroxy Methyl Linagliptin. What are the likely causes and how can I prevent this?

• Answer: Oxidative degradation is a known instability pathway for Linagliptin.[9] The presence of the hydroxyl group in Hydroxy Methyl Linagliptin could potentially increase its susceptibility to oxidation.

  • Inert Atmosphere: When working with solutions for extended periods, consider purging with an inert gas like nitrogen or argon to remove dissolved oxygen.

  • Antioxidants: For formulation studies, the addition of antioxidants may be beneficial. The selection of a suitable antioxidant would require compatibility and stability studies.

  • Light Protection: Protect solutions from light, as photo-oxidation can be a contributing factor. Use amber vials or cover glassware with aluminum foil.

  • Solvent Purity: Ensure the use of high-purity solvents, as impurities can sometimes catalyze oxidative reactions.

Issue 3: Inconsistent results in stability studies.

• Question: My stability study results for Hydroxy Methyl Linagliptin are not reproducible. What factors should I investigate?

• Answer: Inconsistent results in stability studies often point to uncontrolled experimental variables.

  • Precise pH Control: Ensure the pH of all buffers and solutions is accurately measured and consistently maintained across all experiments.

  • Standardized Procedures: Follow a strict, standardized protocol for sample preparation, storage, and analysis.

  • Control Samples: Always include control samples (e.g., freshly prepared, protected from light and air) in each analytical run to monitor for any systemic issues.

  • Forced Degradation Insights: Review forced degradation studies of Linagliptin to understand the key stress factors and ensure these are well-controlled in your experiments.[11][12]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for compounds with a Linagliptin core structure?

A1: Based on extensive studies on Linagliptin, the primary degradation pathways are acid-catalyzed hydrolysis and oxidation.[9][10] Degradation under basic, thermal, and photolytic conditions is generally observed to be significantly less pronounced.[9][10]

Q2: Are there any known incompatible excipients with Linagliptin that I should be aware of for Hydroxy Methyl Linagliptin formulation?

Q3: What analytical techniques are best suited for monitoring the stability of Hydroxy Methyl Linagliptin?

A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV or mass spectrometric detection is the most common and effective technique for separating and quantifying Hydroxy Methyl Linagliptin and its potential degradation products.[12][13]

Quantitative Data Summary

The following table summarizes the degradation of Linagliptin under various stress conditions, which can serve as a predictive guide for Hydroxy Methyl Linagliptin.

Stress Condition	Reagent/Condition	Duration	Temperature	Degradation (%)	Reference
Acid Hydrolysis	0.1 M HCl	24 hours	60 °C	16.42	[10]
Base Hydrolysis	0.1 M NaOH	10 days	60 °C	2.56	[10]
Oxidative	3% H₂O₂	24 hours	60 °C	35.86
Thermal	Solid State	10 days	60 °C	0.05	[10]
Photolytic	UV-VIS light	-	60 °C, 60% RH	0.56	[10]

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is adapted from studies on Linagliptin and can be used as a starting point for investigating the stability of Hydroxy Methyl Linagliptin.

• Preparation of Stock Solution: Prepare a stock solution of Hydroxy Methyl Linagliptin in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Keep the mixture at 60°C for 24 hours. After the specified time, cool the solution and neutralize it with an equivalent amount of 0.1 M NaOH. Dilute to a final concentration of 100 µg/mL with the mobile phase.

• Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep the mixture at 60°C for 24 hours. After the specified time, cool the solution and neutralize it with an equivalent amount of 0.1 M HCl. Dilute to a final concentration of 100 µg/mL with the mobile phase.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide. Keep the mixture at room temperature for 24 hours. Dilute to a final concentration of 100 µg/mL with the mobile phase.

• Thermal Degradation: Place the solid drug substance in a hot air oven at 105°C for 24 hours. After exposure, dissolve the sample in the mobile phase to achieve a final concentration of 100 µg/mL.

• Photolytic Degradation: Expose the solid drug substance to UV light (254 nm) and visible light in a photostability chamber. Prepare a sample by dissolving the exposed solid in the mobile phase to a final concentration of 100 µg/mL.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

• Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient or isocratic mixture of a buffered aqueous phase (e.g., phosphate (B84403) buffer, pH adjusted) and an organic modifier (e.g., acetonitrile (B52724) or methanol).

• Flow Rate: 1.0 mL/min

• Detection: UV at a suitable wavelength (e.g., 225 nm or 298 nm) or Mass Spectrometry.

• Injection Volume: 10-20 µL

• Column Temperature: 25-30 °C

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Potential degradation pathways.

References

• 1. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
• 2. Hydroxy Methyl Linagliptin | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 3. clearsynth.com [clearsynth.com]
• 4. Hydroxy Methyl Linagliptin : Venkatasai Life Sciences [venkatasailifesciences.com]
• 5. Hydroxy Methyl Linagliptin | CAS No- NA | NA [chemicea.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. researchgate.net [researchgate.net]
• 10. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 11. wjpr.net [wjpr.net]
• 12. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 13. asianpubs.org [asianpubs.org]

Technical Support Center: Optimizing LC-MS/MS for Hydroxy Methyl Linagliptin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the analysis of Hydroxy Methyl Linagliptin (B1675411).

Frequently Asked Questions (FAQs)

Q1: What is the molecular weight and formula of Hydroxy Methyl Linagliptin?

A1: The chemical name for Hydroxy Methyl Linagliptin is 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione.[1][2][3] It has a molecular formula of C₂₇H₃₄N₈O₃ and a molecular weight of 518.62 g/mol .[2][4]

Q2: What is a good starting point for the precursor ion (Q1) of Hydroxy Methyl Linagliptin?

A2: A good starting point for the precursor ion in positive electrospray ionization (ESI) mode would be the protonated molecule, [M+H]⁺. Given the molecular weight of 518.62, the expected m/z for the precursor ion would be approximately 519.6.

Q3: How do I find the product ions (Q3) and optimize the collision energy (CE) for Hydroxy Methyl Linagliptin?

A3: You will need to perform a product ion scan (or fragmentation scan) on the precursor ion (m/z 519.6). Infuse a solution of Hydroxy Methyl Linagliptin directly into the mass spectrometer and acquire spectra at various collision energies to identify stable and abundant product ions. The collision energy that produces the highest intensity for the desired product ions should be selected for your Multiple Reaction Monitoring (MRM) method.

Q4: What are some typical LC-MS/MS parameters for the parent drug, Linagliptin, that I can use as a starting point?

A4: Several published methods for Linagliptin can provide a good starting point. Here is a summary of parameters from various sources.

Quantitative Data Summary

Table 1: Reported LC-MS/MS Parameters for Linagliptin

Parameter	Value	Source
Precursor Ion (Q1)	m/z 473.24	[5]
m/z 473.54	[6][7][8]
m/z 473.3	[9]
m/z 473.4	[10]
Product Ion (Q3)	m/z 419.94	[5]
m/z 157.6	[6][7][8][10]
m/z 420.1	[9]
Mobile Phase	Methanol (B129727): 10 mM Ammonium Formate with 0.2% Formic Acid (95:5, v/v)	[5]
Acetonitrile (B52724): 0.1% Formic Acid (90:10, v/v)	[6][7][10]
10mM Ammonium Formate : Methanol (20:80, v/v)	[9]
Column	Symmetry® C18	[5]
Waters, X-Bridge, C18, 5µm, 4.6x50 mm	[6][7]
Gemini C18, 100 mm x 4.6 mm, 3 µm	[9]
Ionization Mode	Positive Electrospray Ionization (ESI)	[5][6][7][10]

Experimental Protocols

A detailed methodology for developing an LC-MS/MS method for Hydroxy Methyl Linagliptin is provided below.

Objective: To develop and optimize an LC-MS/MS method for the quantification of Hydroxy Methyl Linagliptin in a biological matrix.

1. Standard Preparation:

• Prepare a stock solution of Hydroxy Methyl Linagliptin in a suitable solvent such as methanol or DMSO.

• Perform serial dilutions to create working standards for calibration curves and quality control (QC) samples.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma, add 300 µL of cold acetonitrile containing a suitable internal standard (e.g., Linagliptin-d4).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS System and Conditions:

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Column: A C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is a good starting point.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol.

• Gradient: Start with a low percentage of Mobile Phase B and ramp up to elute the analyte. A typical gradient might be:

  • 0-0.5 min: 5% B

  • 0.5-2.5 min: 5-95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.5 min: 95-5% B

  • 3.5-5.0 min: 5% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization: ESI Positive.

4. MS Parameter Optimization:

• Infuse a standard solution of Hydroxy Methyl Linagliptin directly into the mass spectrometer to determine the optimal precursor ion.

• Perform a product ion scan to identify the most abundant and stable fragment ions.

• For each precursor-product ion pair, optimize the collision energy and other compound-specific parameters like declustering potential (DP) and cell exit potential (CXP).

Troubleshooting Guide

Issue 1: No or Low Signal Intensity

• Possible Causes:

  • Incorrect precursor/product ion masses.

  • Suboptimal ionization or source parameters (e.g., temperature, gas flows, voltage).

  • Sample degradation.

  • Poor sample recovery during extraction.

  • Instrument contamination.[11]

• Troubleshooting Steps:

  • Verify Compound Information: Double-check the calculated precursor mass for Hydroxy Methyl Linagliptin ([M+H]⁺ ≈ 519.6).

  • Optimize Source Parameters: Perform a source parameter optimization by infusing a standard solution and systematically adjusting parameters like nebulizer gas, heater gas, and capillary voltage.

  • Check Sample Stability: Prepare fresh standards and samples to rule out degradation.

  • Evaluate Extraction Recovery: Spike a known amount of analyte into a blank matrix and compare the response to a neat standard to assess recovery.

  • Clean the Ion Source: Contamination of the ion source is a common cause of low signal intensity. Follow the manufacturer's instructions for cleaning the ion source.[11]

Issue 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

• Possible Causes:

  • Column degradation or contamination.

  • Incompatible sample solvent with the mobile phase.

  • Secondary interactions with the stationary phase.

  • Co-elution with an interfering compound.

• Troubleshooting Steps:

  • Column Health: Flush the column with a strong solvent. If the problem persists, try a new column.

  • Sample Diluent: Ensure the sample is dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase.

  • Mobile Phase pH: Adjust the pH of the mobile phase. Adding a small amount of an acid like formic acid can improve the peak shape for basic compounds.

  • Gradient Modification: Adjust the gradient to improve separation from interfering peaks.

Issue 3: High Background Noise

• Possible Causes:

  • Contaminated mobile phase or solvents.

  • Column bleed.

  • Contamination from the sample matrix.

  • Leaks in the LC system.

• Troubleshooting Steps:

  • Fresh Mobile Phase: Prepare fresh mobile phase using high-purity solvents and additives.

  • System Flush: Flush the entire LC system, including the autosampler, with a strong solvent like isopropanol.

  • Guard Column: Use a guard column to protect the analytical column from matrix components.

  • Check for Leaks: Inspect all fittings and connections for any signs of leaks.

Issue 4: Matrix Effects (Ion Suppression or Enhancement)

• Possible Causes:

  • Co-eluting endogenous compounds from the biological matrix that affect the ionization efficiency of the analyte.

• Troubleshooting Steps:

  • Improve Chromatographic Separation: Modify the LC gradient to separate the analyte from the interfering matrix components.

  • Enhance Sample Cleanup: Use a more rigorous sample preparation technique, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove more matrix components.

  • Dilute the Sample: Diluting the sample can reduce the concentration of interfering compounds.

  • Use a Stable Isotope-Labeled Internal Standard: A stable isotope-labeled internal standard will co-elute with the analyte and experience the same matrix effects, allowing for accurate quantification.

Visualizations

Caption: Workflow for LC-MS/MS Method Development and Optimization.

Caption: Decision Tree for Troubleshooting Common LC-MS/MS Issues.

References

• 1. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Hydroxy Methyl Linagliptin | CAS No- NA | NA [chemicea.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. A validated LC-MS/MS method for simultaneous determination of linagliptin and metformin in spiked human plasma coupled with solid phase extraction: Application to a pharmacokinetic study in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Bioanalytical method development and validation of linagliptin in plasma through LC-MS/MS | Semantic Scholar [semanticscholar.org]
• 7. scispace.com [scispace.com]
• 8. ijbio.com [ijbio.com]
• 9. An ultra high performance liquid chromatography-tandem mass spectrometry method for the quantification of linagliptin in human plasma - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. payeshdarou.ir [payeshdarou.ir]
• 11. zefsci.com [zefsci.com]

Technical Support Center: Analysis of Linagliptin and its Degradation Products

Welcome to the technical support center for the analysis of Linagliptin and its degradation products. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the typical degradation pathways for Linagliptin under forced degradation conditions?

Forced degradation studies indicate that Linagliptin is susceptible to degradation under acidic, basic, oxidative, and thermal stress conditions.[1][2][3] The primary degradation pathways often involve hydrolysis of the amide and imidazoline (B1206853) moieties of the Linagliptin molecule. Under oxidative conditions, the formation of N-oxides and other oxidative products can occur.[4] It is less susceptible to photolytic degradation.[3]

Q2: I have a peak in my chromatogram identified as "Hydroxy Methyl Linagliptin." Is this a known degradation product?

"Hydroxy Methyl Linagliptin" is a known impurity of Linagliptin and is available as a reference standard from several pharmaceutical impurity suppliers.[3][5][6][7] However, its origin is not definitively specified in the public literature as a degradation product from forced studies. It could be a process-related impurity, a metabolite, or a degradant formed under specific, less common conditions. To determine its origin in your sample, it is recommended to:

• Analyze a sample of the Linagliptin active pharmaceutical ingredient (API) before subjecting it to stress conditions. The presence of "Hydroxy Methyl Linagliptin" in the unstressed sample would suggest it is a process-related impurity.

• Spike your sample with a "Hydroxy Methyl Linagliptin" reference standard. This will confirm the identity of the peak in your chromatogram through retention time matching.

• Employ LC-MS analysis. This will help in the structural elucidation of the unknown peak and confirm if its mass corresponds to that of "Hydroxy Methyl Linagliptin".[4]

Q3: What are the recommended starting conditions for a forced degradation study of Linagliptin?

Forced degradation studies are designed to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[8][9] The following are general starting conditions for Linagliptin, which may need to be optimized based on the specific drug product and formulation.

Stress Condition	Reagent/Condition	Temperature	Duration
Acid Hydrolysis	0.1 M to 1.0 M HCl	Room Temperature to 60°C	1 to 24 hours
Base Hydrolysis	0.1 M to 1.0 M NaOH	Room Temperature to 60°C	1 to 24 hours
Oxidation	3% to 30% H₂O₂	Room Temperature	1 to 24 hours
Thermal	Dry Heat	60°C to 105°C	1 to 5 days
Photolytic	UV and Visible Light	Ambient	As per ICH Q1B guidelines

Q4: What are the key considerations for developing a stability-indicating HPLC method for Linagliptin?

A stability-indicating method must be able to separate the active pharmaceutical ingredient (API) from its degradation products and any process-related impurities.[1] Key considerations include:

• Column Chemistry: A C18 or C8 column is commonly used for the analysis of Linagliptin and its impurities.[4][9][10]

• Mobile Phase: A combination of a buffer (e.g., phosphate (B84403) or formate (B1220265) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically used.[4][11] The pH of the buffer can significantly impact the retention and resolution of impurities.

• Detection Wavelength: A wavelength of around 225 nm is often used for the detection of Linagliptin and its related substances.[1][4]

• Gradient Elution: A gradient elution is generally necessary to achieve adequate separation of all impurities, especially in a complex mixture of degradation products.[11]

Troubleshooting Guides

Issue 1: Poor resolution or co-elution of peaks.

Possible Causes:

• Inappropriate mobile phase composition or pH.

• Suboptimal column chemistry for the analytes.

• Inadequate gradient profile.

Troubleshooting Steps:

• Adjust Mobile Phase pH: Small changes in the mobile phase pH can significantly alter the ionization state of Linagliptin and its impurities, thereby affecting their retention and resolution.

• Modify Organic Solvent Ratio: Vary the ratio of the organic solvent (e.g., acetonitrile, methanol) to the aqueous buffer.

• Alter the Gradient Program: If using a gradient, try adjusting the slope of the gradient, the initial and final solvent compositions, and the duration of the gradient steps. One study on Linagliptin resolved a co-eluting impurity by modifying the gradient program and mobile phase composition.[11]

• Evaluate a Different Column: If the above steps do not provide the desired resolution, consider trying a column with a different stationary phase (e.g., a different C18 column from another manufacturer, or a phenyl-hexyl column).

Issue 2: Baseline drift or spurious peaks in the chromatogram.

Possible Causes:

• Contaminated mobile phase or diluent.

• Column contamination.

• Detector lamp instability.

Troubleshooting Steps:

• Prepare Fresh Mobile Phase: Use high-purity (HPLC-grade) solvents and reagents to prepare fresh mobile phase and diluent.

• Flush the HPLC System: Flush the system with a strong solvent (e.g., 100% acetonitrile or methanol) to remove any contaminants.

• Wash or Replace the Column: If the column is suspected to be contaminated, wash it according to the manufacturer's instructions. If the contamination is severe, the column may need to be replaced.

• Check Detector Performance: Ensure the detector lamp has sufficient energy and is properly aligned.

Issue 3: Inconsistent retention times.

Possible Causes:

• Fluctuations in column temperature.

• Inconsistent mobile phase preparation.

• Pump malfunction or leaks.

Troubleshooting Steps:

• Use a Column Oven: Employ a column oven to maintain a consistent temperature throughout the analysis.

• Ensure Accurate Mobile Phase Preparation: Prepare the mobile phase carefully and consistently, ensuring accurate measurements of all components.

• Check the HPLC Pump: Perform a pump performance test to check for any leaks or inconsistencies in flow rate.

Experimental Protocols

Protocol 1: Forced Degradation Study of Linagliptin

• Sample Preparation: Prepare a stock solution of Linagliptin in a suitable solvent (e.g., a mixture of water and acetonitrile).

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 1 M HCl.

  • Keep the solution at 60°C for 24 hours.

  • Neutralize the solution with an appropriate amount of 1 M NaOH.

  • Dilute to the final concentration with the mobile phase.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 1 M NaOH.

  • Keep the solution at 60°C for 24 hours.

  • Neutralize the solution with an appropriate amount of 1 M HCl.

  • Dilute to the final concentration with the mobile phase.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 30% H₂O₂.

  • Keep the solution at room temperature for 24 hours.

  • Dilute to the final concentration with the mobile phase.

• Thermal Degradation:

  • Transfer the solid Linagliptin API to a petri dish and place it in a hot air oven at 105°C for 24 hours.

  • Dissolve the heat-treated sample in the diluent to the final concentration.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a validated stability-indicating HPLC method.

Protocol 2: RP-HPLC Analysis of Linagliptin and its Degradation Products

• Column: Zorbax SB-Aq C18 (250 x 4.6 mm, 5 µm) or equivalent.[1]

• Mobile Phase A: 0.02 M KH₂PO₄ buffer, pH adjusted to 3.0 with orthophosphoric acid.[11]

• Mobile Phase B: Acetonitrile:Methanol (90:10, v/v).[11]

• Flow Rate: 1.0 mL/min.[10]

• Detection: UV at 225 nm.[1][10]

• Column Temperature: 45°C.[11]

• Injection Volume: 10 µL.

• Gradient Program:

  Time (min)	% Mobile Phase B
  0	25
  8	25
  25	40
  33	45
  38	45
  47	55
  57	80
  62	80
  65	25

  | 70 | 25 |

Visualizations

Caption: Workflow for Forced Degradation Analysis of Linagliptin.

Caption: Troubleshooting Logic for Common HPLC Issues.

References

• 1. How To Overcome The Critical Challenges Faced In Forced Degradation Studies | Lhasa Limited [lhasalimited.org]
• 2. biopharminternational.com [biopharminternational.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. researchgate.net [researchgate.net]
• 5. Products [chemicea.com]
• 6. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Linagliptin - Uses, DMF, Dossier, Manufacturer, Supplier, Licensing, Distributer, Prices, News, GMP [pharmacompass.com]
• 8. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 9. jddtonline.info [jddtonline.info]
• 10. Bot Verification [rasayanjournal.co.in]
• 11. Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design; and Identification of Impurity-VII, VIII and IX and Synthesis of Impurity-VII - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Hydroxy Methyl Linagliptin Impurity in Linagliptin Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in minimizing the formation of the "Hydroxy Methyl Linagliptin" impurity during the synthesis of Linagliptin.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is "Hydroxy Methyl Linagliptin" and why is it a concern?

A1: "Hydroxy Methyl Linagliptin" is a process-related impurity in the synthesis of Linagliptin. Its chemical name is 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione.[1] As with any impurity in an active pharmaceutical ingredient (API), its presence must be monitored and controlled to ensure the safety and efficacy of the final drug product. Regulatory guidelines often require that any single impurity be controlled to below 0.1%.

Q2: At which stage of Linagliptin synthesis is the "Hydroxy Methyl Linagliptin" impurity most likely to form?

A2: The formation of "Hydroxy Methyl Linagliptin" is likely associated with the but-2-yn-1-yl group at the N7 position of the xanthine (B1682287) ring system of Linagliptin. While the exact stage is not definitively reported in publicly available literature, it is hypothesized to be a byproduct of a side reaction involving this butynyl group, potentially through oxidation or hydration under certain reaction conditions.

Q3: What are the potential consequences of having high levels of "Hydroxy Methyl Linagliptin" in my Linagliptin sample?

A3: High levels of any impurity, including "Hydroxy Methyl Linagliptin," can impact the quality, safety, and efficacy of the final drug product. It may lead to a failure to meet regulatory specifications, potentially requiring costly and time-consuming purification steps or even batch rejection.

Section 2: Troubleshooting Guide - Reducing "Hydroxy Methyl Linagliptin" Formation

This guide provides potential strategies to investigate and mitigate the formation of the "Hydroxy Methyl Linagliptin" impurity.

Issue	Potential Cause	Troubleshooting/Corrective Actions
Elevated levels of "Hydroxy Methyl Linagliptin" detected in the crude or final product.	Oxidative conditions: The presence of oxidizing agents or exposure to air (oxygen) during the reaction or work-up may lead to the oxidation of the butynyl group.	• Inert Atmosphere: Conduct reactions involving the butynyl-substituted intermediate under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen. • Degassed Solvents: Use solvents that have been adequately degassed to remove dissolved oxygen. • Antioxidant Addition: Consider the addition of a suitable antioxidant, though compatibility with the reaction chemistry must be verified.
Presence of Water/Moisture: Traces of water in the reaction mixture could potentially lead to the hydration of the alkyne functionality.	• Anhydrous Conditions: Ensure all starting materials, reagents, and solvents are thoroughly dried before use. • Use of Drying Agents: Employ appropriate drying agents during the reaction or work-up if compatible with the reaction conditions.
Inappropriate Reaction Temperature: Higher reaction temperatures might promote side reactions, including the formation of "Hydroxy Methyl Linagliptin".	• Temperature Optimization: Evaluate the effect of lowering the reaction temperature on the impurity profile. A Design of Experiments (DoE) approach could be beneficial in identifying the optimal temperature range.
Incorrect pH or Base/Acid Choice: The pH of the reaction mixture can influence the stability of intermediates and the propensity for side reactions.	• pH Control: Carefully monitor and control the pH of the reaction mixture. • Screening of Bases/Acids: If a base or acid is used in the relevant step, screen alternative bases or acids to assess their impact on impurity formation.
Difficulty in removing "Hydroxy Methyl Linagliptin" during purification.	Similar Polarity to Linagliptin: The impurity may have a polarity close to that of Linagliptin, making separation by conventional chromatography challenging.	• Chromatography Optimization: Develop a more selective chromatographic method. This may involve screening different stationary phases (e.g., C18, phenyl-hexyl), mobile phase compositions, and pH. A gradient elution method is often effective for separating closely related impurities. • Recrystallization Studies: Investigate different solvent systems for the recrystallization of the crude product. This can be a highly effective method for removing impurities with different solubility profiles. • Salt Formation: Consider the formation of a salt of Linagliptin, which may have different crystallization properties and could facilitate the removal of the non-basic "Hydroxy Methyl Linagliptin" impurity.

Section 3: Experimental Protocols

3.1 General Analytical Method for Impurity Profiling

A robust analytical method is crucial for monitoring the formation of "Hydroxy Methyl Linagliptin". High-Performance Liquid Chromatography (HPLC) is the most common technique.

Parameter	Typical Conditions
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	Phosphate buffer (e.g., 20 mM KH₂PO₄, pH adjusted)
Mobile Phase B	Acetonitrile or Methanol
Gradient	A time-based gradient from a lower to a higher percentage of Mobile Phase B is typically used to ensure the separation of all impurities.
Flow Rate	1.0 mL/min
Column Temperature	30-40 °C
Detection	UV at a wavelength where both Linagliptin and the impurity have significant absorbance (e.g., 225 nm).
Reference Standard	A qualified reference standard of "Hydroxy Methyl Linagliptin" is essential for accurate identification and quantification.[1]

Note: This is a general guideline. The specific method parameters should be optimized and validated for your particular synthesis and equipment.

Section 4: Visualizations

Logical Workflow for Troubleshooting "Hydroxy Methyl Linagliptin" Formation

Caption: A logical workflow for identifying and mitigating the formation of the "Hydroxy Methyl Linagliptin" impurity.

Disclaimer: This information is intended for guidance and informational purposes only. All laboratory work should be conducted by qualified professionals in a safe and controlled environment. The specific conditions for Linagliptin synthesis can be complex and may be subject to patent protection. Researchers should consult relevant literature and patents for detailed synthetic procedures.

References

• 1. academicstrive.com [academicstrive.com]

Technical Support Center: Purification of Linagliptin and its Hydroxylated Impurities

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of Linagliptin (B1675411), with a specific focus on hydroxylated impurities such as Hydroxy Methyl Linagliptin.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of Linagliptin.

Issue 1: Low Purity of Linagliptin after Crystallization

Potential Cause	Troubleshooting Step	Expected Outcome
Inappropriate solvent system	1. Screen different solvent systems. Mixed solvent systems, such as methanol/acetone or methyl ethyl ketone with water, have been shown to be effective.[1] 2. Ensure the chosen solvent provides good solubility for Linagliptin at higher temperatures and poor solubility at lower temperatures.	Improved crystal formation and exclusion of impurities, leading to higher purity.
Presence of co-crystallizing impurities	1. Analyze the impurity profile using HPLC to identify the persistent impurities. 2. Consider a pre-purification step, such as column chromatography, to remove impurities with similar solubility profiles.	Reduction of specific impurities that are difficult to remove by crystallization alone.
Cooling rate is too fast	1. Implement a controlled and gradual cooling process. A cooling rate of 0.5°C/min has been used effectively.[1] 2. Introduce a constant temperature crystal growth period (0.5-2 hours) after initial cooling.[1]	Formation of more uniform and purer crystals by allowing for proper lattice formation.
Insufficient stirring	Ensure adequate and consistent stirring (e.g., 200-500 r/min) during the crystallization process to maintain a homogenous suspension.[1]	Homogenous crystallization and prevention of impurity trapping within the crystal lattice.

Issue 2: Poor Separation of Hydroxy Methyl Linagliptin from Linagliptin using Chromatography

Potential Cause	Troubleshooting Step	Expected Outcome
Suboptimal mobile phase composition	1. Develop a gradient elution method. A common approach involves a C18 column with a mobile phase gradient of an acidic buffer (e.g., 0.1% methanoic acid) and an organic modifier like acetonitrile.[2] 2. Experiment with different organic modifiers (e.g., methanol) and pH of the aqueous phase to enhance selectivity.	Improved resolution between the Linagliptin and Hydroxy Methyl Linagliptin peaks.
Inappropriate stationary phase	1. If using a standard C18 column, consider a column with a different selectivity, such as a phenyl-hexyl or a pentafluorophenyl (PFP) column, which can offer different interactions with the analytes. 2. Ensure the column is not degraded by checking its efficiency and peak shape with a standard compound.	Better separation due to different retention mechanisms of the stationary phase.
Sample overload	1. Reduce the concentration of the sample being injected onto the column. 2. If preparative chromatography is being performed, consider using a larger diameter column to handle the required sample load.	Sharper, more symmetrical peaks, leading to better separation.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in Linagliptin synthesis?

A1: Common impurities in Linagliptin can be categorized as process-related impurities and degradation products. Process-related impurities can include regioisomers, unreacted starting materials, and by-products from side reactions.[2][3] Degradation products can form under stress conditions such as acid or base hydrolysis, oxidation, and exposure to heat or light.[4][5][6] One such potential impurity is Hydroxy Methyl Linagliptin.[7][8]

Q2: How can I effectively remove the regioisomeric impurity of Linagliptin?

A2: The regioisomeric impurity of Linagliptin can be challenging to remove due to its structural similarity to the main compound. A purification method involving the formation of a salt with an organic diacid has been shown to be effective. This process involves reacting the crude Linagliptin with an organic diacid in a suitable solvent, followed by crystallization of the salt. The purified salt is then treated with a base to liberate the pure Linagliptin. This method has been reported to reduce the regioisomeric impurity to less than 0.1%.

Q3: What analytical techniques are recommended for monitoring the purity of Linagliptin?

A3: High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and effective method for monitoring the purity of Linagliptin and quantifying its impurities.[2] For the identification of unknown impurities, Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool.[4][9]

Q4: Are there specific crystallization conditions that yield high-purity Linagliptin?

A4: Yes, specific crystallization protocols have been developed to obtain high-purity Linagliptin. One effective method involves dissolving crude Linagliptin in a solvent like methyl ethyl ketone at an elevated temperature (e.g., 30-70°C), adding a small amount of purified water as an anti-solvent, and then gradually cooling to a lower temperature (e.g., 0-20°C) to induce crystallization. This process, followed by filtration and drying, can yield Linagliptin with a purity of over 99.5%.[1]

Q5: What is Hydroxy Methyl Linagliptin and why is it a concern?

A5: Hydroxy Methyl Linagliptin is a potential impurity or related substance of Linagliptin.[7][8] Its presence, even in small amounts, can affect the safety and efficacy of the final drug product. Therefore, it is crucial to control its levels within the specifications set by regulatory authorities. Its purification can be challenging due to its structural similarity to Linagliptin, often requiring optimized chromatographic methods for separation and quantification.

Quantitative Data Summary

Table 1: Purity and Yield of Linagliptin from Different Crystallization Protocols

Protocol	Solvent System	Temperature Profile	Purity (%)	Yield (%)	Reference
Protocol 1	Methyl Ethyl Ketone / Water	Heat to 30°C, cool to 20°C	99.6	90.0	[1]
Protocol 2	Methanol / Acetone / Water	Heat to 70°C, cool to 0°C	Not specified	Not specified	[1]
Protocol 3	n-Propanol / Water	Heat to 50°C, cool to 10°C	99.4	91.3	[1]

Table 2: Linagliptin Degradation under Forced Conditions

Stress Condition	Duration	Temperature	Degradation (%)	Reference
Acid Hydrolysis	24 hours	60°C	16.42	[4]
Alkaline Hydrolysis	10 days	60°C	2.56	[4]
Thermal Degradation	10 days	60°C	0.05	[4]

Experimental Protocols

Protocol 1: Crystallization of Linagliptin

• Suspension: Add 10 g of solid Linagliptin to 40 mL of methyl ethyl ketone to form a suspension.

• Dissolution: Stir the suspension at 300 r/min and heat to 30°C at a rate of 3°C/min until a clear solution is obtained.

• Anti-solvent Addition: At a constant temperature of 30°C, add 2 mL of purified water to the clear solution.

• Cooling and Crystallization: Cool the solution to 20°C at a rate of 0.5°C/min and maintain at this temperature for 1.5 hours to allow for crystal growth.

• Isolation: Filter the resulting crystal slurry via suction filtration.

• Drying: Dry the obtained wet crystalline product at 40°C under a vacuum of 0.1 MPa for 10 hours to obtain the purified solid.[1]

Protocol 2: HPLC Method for Impurity Profiling

• Column: UPLC BEH C18 (2.1 mm × 100 mm; 1.7 µm)

• Mobile Phase A: Alkaline pH buffer

• Mobile Phase B: Acetonitrile

• Elution: Gradient elution

• Detection: UV-PDA and/or Mass Spectrometry (MS)[9]

Visualizations

Caption: A typical experimental workflow for the purification of Linagliptin by crystallization.

Caption: A troubleshooting decision tree for addressing low purity issues in Linagliptin crystallization.

References

• 1. Crystal form of linagliptin and preparation method thereof - Eureka | Patsnap [eureka.patsnap.com]
• 2. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. asianpubs.org [asianpubs.org]
• 7. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. mdpi.com [mdpi.com]

Method validation issues for "Hydroxy Methyl Linagliptin" analysis

Welcome to the technical support center for the analysis of Hydroxy Methyl Linagliptin. This resource provides troubleshooting guidance and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Hydroxy Methyl Linagliptin and why is its analysis important?

Hydroxy Methyl Linagliptin, chemically known as 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione, is a potential metabolite or impurity of Linagliptin, a DPP-4 inhibitor used in the treatment of type 2 diabetes[1][2][3]. Its analysis is crucial for pharmaceutical quality control, ensuring the purity, safety, and efficacy of Linagliptin drug products. The development and validation of analytical methods for this compound are essential for its quantification in bulk drug substances and pharmaceutical formulations[2].

Q2: Which analytical techniques are most suitable for the analysis of Hydroxy Methyl Linagliptin?

Based on the analytical methods developed for the parent compound, Linagliptin, the most common and suitable techniques for the analysis of Hydroxy Methyl Linagliptin are High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS)[4][5]. HPLC is widely used for routine quality control, while LC-MS is preferred for its higher sensitivity and selectivity, especially for bioanalytical applications[4][6].

Q3: What are the common challenges encountered during the method validation for Hydroxy Methyl Linagliptin analysis?

Common challenges in the bioanalytical method development and validation for metabolites like Hydroxy Methyl Linagliptin include:

• Selectivity and Specificity: Distinguishing the analyte from the parent drug (Linagliptin), other metabolites, and matrix components is a primary challenge[7].

• Matrix Effects: Components of the biological matrix (e.g., plasma, urine) can interfere with the ionization of the analyte in LC-MS analysis, leading to ion suppression or enhancement[8].

• Analyte Stability: The stability of Hydroxy Methyl Linagliptin in biological samples during collection, storage, and processing needs to be thoroughly evaluated[7].

• Low Concentrations: As a metabolite, its concentration in biological fluids may be low, requiring highly sensitive analytical methods[9].

Troubleshooting Guide

This section provides detailed troubleshooting for specific issues that may arise during the analysis of Hydroxy Methyl Linagliptin.

Issue 1: Poor Peak Shape or Tailing in HPLC Analysis

Possible Causes and Solutions:

Cause	Recommended Solution
Inappropriate Mobile Phase pH	The pH of the mobile phase can significantly affect the ionization and retention of amine-containing compounds like Hydroxy Methyl Linagliptin. Adjust the pH of the aqueous portion of the mobile phase. For basic compounds, a pH of 2-4 or >7 is often effective.
Secondary Interactions with Silica	Residual silanol (B1196071) groups on the stationary phase can interact with the basic amine groups of the analyte, causing peak tailing. Use a base-deactivated column or add a competing base like triethylamine (B128534) (TEA) to the mobile phase (e.g., 0.1% v/v)[4].
Column Overload	Injecting too much sample can lead to broad, tailing peaks. Reduce the injection volume or the concentration of the sample.
Column Contamination or Degradation	If the column has been used extensively, it may be contaminated or the stationary phase may have degraded. Flush the column with a strong solvent or replace it if necessary.

Experimental Protocol: HPLC Method for Hydroxy Methyl Linagliptin

This protocol is a starting point and may require optimization.

Parameter	Condition
Column	C18 (e.g., 250 x 4.6 mm, 5 µm)[4]
Mobile Phase	Acetonitrile (B52724):Phosphate Buffer (pH 3.5) (40:60 v/v)
Flow Rate	1.0 mL/min[4]
Detection Wavelength	292 nm (based on Linagliptin's chromophore)[4]
Injection Volume	10 µL
Column Temperature	30 °C

Issue 2: Inconsistent Results and Poor Reproducibility

Possible Causes and Solutions:

Cause	Recommended Solution
Sample Preparation Variability	Inconsistent sample preparation is a major source of variability. Ensure that the sample preparation procedure (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction) is well-defined and followed precisely for all samples.
Analyte Instability	Hydroxy Methyl Linagliptin may be unstable in the sample matrix or the prepared solution. Conduct stability studies at different temperatures and for different durations to determine the optimal handling and storage conditions[7].
Instrument Fluctuation	Fluctuations in pump pressure, detector lamp intensity, or autosampler injection volume can lead to inconsistent results. Perform regular system suitability tests to ensure the instrument is performing within specifications.
Inconsistent Integration Parameters	The way chromatographic peaks are integrated can significantly impact the final results. Use a consistent set of integration parameters for all chromatograms.

System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
%RSD of Peak Area (n=6)	≤ 2.0%
%RSD of Retention Time (n=6)	≤ 1.0%

Issue 3: Matrix Effects in LC-MS Analysis

Possible Causes and Solutions:

Cause	Recommended Solution
Co-eluting Matrix Components	Endogenous components from the biological matrix can co-elute with the analyte and affect its ionization. Optimize the chromatographic separation to separate the analyte from interfering matrix components. A longer gradient or a different stationary phase may be necessary.
Inefficient Sample Cleanup	Inadequate removal of matrix components during sample preparation can lead to significant matrix effects. Evaluate different sample preparation techniques (e.g., protein precipitation, LLE, SPE) to find the one that provides the cleanest extract.
Phospholipid-based Matrix Effects	Phospholipids from plasma can cause significant ion suppression. Use a phospholipid removal plate or a specific extraction protocol designed to remove phospholipids.

Experimental Protocol: Sample Preparation for LC-MS Analysis (Protein Precipitation)

• To 100 µL of plasma sample, add 300 µL of cold acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate the proteins.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject into the LC-MS/MS system.

Visual Guides

The following diagrams illustrate key workflows and concepts related to the analysis of Hydroxy Methyl Linagliptin.

Caption: A typical experimental workflow for the bioanalysis of Hydroxy Methyl Linagliptin.

Caption: A troubleshooting decision tree for addressing poor peak shape in HPLC analysis.

References

• 1. Spectrophotometric Methods for the Determination of Linagliptin in Binary Mixture with Metformin Hydrochloride and Simultaneous Determination of Linagliptin and Metformin Hydrochloride using High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
• 3. periodicos.ufms.br [periodicos.ufms.br]
• 4. academicstrive.com [academicstrive.com]
• 5. seer.ufrgs.br [seer.ufrgs.br]
• 6. ijbio.com [ijbio.com]
• 7. japsonline.com [japsonline.com]
• 8. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 9. simbecorion.com [simbecorion.com]

Improving the resolution of "Hydroxy Methyl Linagliptin" from Linagliptin

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and FAQs to address common challenges encountered when separating Hydroxy Methyl Linagliptin from Linagliptin.

Frequently Asked Questions (FAQs)

Q1: What are Linagliptin and Hydroxy Methyl Linagliptin?

Linagliptin is an orally active inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), used for the treatment of type II diabetes.[1] Its chemical name is 8-[(3R)-3-aminopiperidin-1-yl]-7-(but-2-yn-1-yl)-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione.[1][2] Hydroxy Methyl Linagliptin is a related substance and potential impurity. While its exact structure can vary, a common reference is 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione.[3][4][5][6] The structural similarity between the parent drug and this related compound presents a significant analytical challenge.

Caption: Structural Overview of Linagliptin and a Related Impurity.

Q2: Why is achieving good resolution between Linagliptin and Hydroxy Methyl Linagliptin difficult?

The difficulty arises from their structural similarity. Both molecules share the same core xanthine (B1682287) and aminopiperidine structures. The differences in their side chains, while significant chemically, may not be sufficient to cause a large difference in polarity or interaction with a standard stationary phase, leading to close elution times and co-eluting peaks in chromatography.

Q3: What is the most effective analytical technique for separating these two compounds?

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the most widely used and effective technique for the separation of Linagliptin and its related impurities.[7][8][9] This method separates compounds based on their hydrophobicity. By carefully selecting the stationary phase (e.g., C18, PFP) and optimizing the mobile phase conditions, a successful separation can be achieved. Ultra-Performance Liquid Chromatography (UPLC) can also be used for faster and higher-resolution analysis.[8]

Q4: What are the most critical parameters to adjust in an RP-HPLC method for improving resolution?

The most critical parameters to optimize are:

• Mobile Phase Composition: The ratio of the aqueous buffer to the organic modifier (typically acetonitrile (B52724) or methanol) is crucial.

• Mobile Phase pH: The pH of the buffer can alter the ionization state of the analytes, which significantly impacts their retention and selectivity.

• Stationary Phase: The choice of HPLC column (e.g., C18, Phenyl-Hexyl, PFP) dictates the primary mode of interaction and separation.

• Column Temperature: Temperature affects solvent viscosity and the kinetics of mass transfer, which can influence peak shape and resolution.

Troubleshooting Guide

Problem: Poor Resolution or Peak Co-elution

• Question: My chromatogram shows overlapping or poorly resolved peaks for Linagliptin and Hydroxy Methyl Linagliptin. How can I improve the separation?

• Answer: Poor resolution is the most common issue. Follow this systematic approach to troubleshoot:

References

• 1. Linagliptin | C25H28N8O2 | CID 10096344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
• 4. clearsynth.com [clearsynth.com]
• 5. Hydroxy Methyl Linagliptin : Venkatasai Life Sciences [venkatasailifesciences.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design; and Identification of Impurity-VII, VIII and IX and Synthesis of Impurity-VII - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academicstrive.com [academicstrive.com]
• 9. academicstrive.com [academicstrive.com]

Technical Support Center: Bioanalysis of Hydroxy Methyl Linagliptin

Welcome to the technical support center for the bioanalysis of Hydroxy Methyl Linagliptin. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to matrix effects during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they impact the bioanalysis of Hydroxy Methyl Linagliptin?

A1: In the context of LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) bioanalysis, matrix effects are the alteration of analyte ionization efficiency due to co-eluting endogenous components from the biological sample (e.g., plasma, urine).[1][2][3][4] These components can either suppress or enhance the signal of Hydroxy Methyl Linagliptin, leading to inaccurate quantification, poor reproducibility, and compromised sensitivity.[5] Phospholipids are a common cause of matrix effects in biological samples.[6]

Q2: What are the typical signs of significant matrix effects in my assay?

A2: Common indicators of matrix effects include poor reproducibility of quality control (QC) samples, inconsistent analyte recovery, and a lack of accuracy in your quantitative results.[7] You might also observe significant variations in the analyte signal when analyzing samples from different individuals or different lots of the same biological matrix.

Q3: How can I quantitatively assess the matrix effect for Hydroxy Methyl Linagliptin?

A3: The most widely accepted method is the post-extraction spike method.[8] This involves comparing the peak area of Hydroxy Methyl Linagliptin spiked into an extracted blank matrix to the peak area of the analyte in a neat solution at the same concentration.[8] The ratio of these peak areas is known as the matrix factor (MF).[8] An MF value of 1 indicates no matrix effect, a value less than 1 suggests ion suppression, and a value greater than 1 points to ion enhancement.[8]

Q4: What is a stable isotope-labeled internal standard (SIL-IS) and why is it recommended?

A4: A SIL-IS is a version of the analyte (in this case, Hydroxy Methyl Linagliptin) where one or more atoms have been replaced with their heavy isotopes (e.g., ²H, ¹³C, ¹⁵N). A SIL-IS is considered the "gold standard" for compensating for matrix effects because it co-elutes with the analyte and experiences nearly identical ionization suppression or enhancement.[7] This allows for accurate correction of the analyte signal, leading to more reliable quantification.

Q5: Are there alternatives to using a SIL-IS if one is not available?

A5: While a SIL-IS is highly recommended, an analogue internal standard (a molecule with similar chemical properties and chromatographic behavior) can be used. However, it may not compensate for matrix effects as effectively as a SIL-IS. Other strategies to mitigate matrix effects include optimizing sample preparation to remove interferences, adjusting chromatographic conditions to separate the analyte from matrix components, or using matrix-matched calibrators.[5][7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High variability in QC sample results	Inconsistent matrix effects between samples.	- Implement a more rigorous sample cleanup method (e.g., switch from protein precipitation to solid-phase extraction).- Utilize a stable isotope-labeled internal standard (SIL-IS) for better normalization.
Low analyte recovery	Significant ion suppression.	- Optimize the mobile phase and gradient to better separate Hydroxy Methyl Linagliptin from interfering matrix components.- Evaluate different sample preparation techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove suppressive agents.[9]
Poor peak shape	Co-elution with matrix components.	- Adjust the chromatographic gradient to improve peak resolution.- Experiment with a different analytical column that offers alternative selectivity.
Inconsistent results between different plasma lots	Lot-to-lot variability of the biological matrix.	- Assess matrix effects using at least six different lots of the blank matrix during method validation.- If variability is high, a more robust sample preparation method is necessary.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect (Post-Extraction Spike)

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike Hydroxy Methyl Linagliptin and the internal standard (IS) into the reconstitution solvent at low and high concentrations.

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank biological matrix. Spike Hydroxy Methyl Linagliptin and the IS into the extracted matrix at the same low and high concentrations as Set A.

  • Set C (Pre-Spiked Matrix): Spike Hydroxy Methyl Linagliptin and the IS into the blank biological matrix before extraction at the same low and high concentrations.

• Analyze all three sets of samples using the developed LC-MS/MS method.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area of Analyte in Set B) / (Mean Peak Area of Analyte in Set A)

• Calculate the IS-Normalized Matrix Factor:

  • IS-Normalized MF = (MF of Analyte) / (MF of IS)

• Calculate Recovery:

  • Recovery % = (Mean Peak Area of Analyte in Set C) / (Mean Peak Area of Analyte in Set B) * 100

Protocol 2: Protein Precipitation (PPT) for Sample Preparation

• To 100 µL of plasma/serum sample in a microcentrifuge tube, add 300 µL of cold acetonitrile (B52724) containing the internal standard.

• Vortex the mixture vigorously for 1 minute to precipitate proteins.[10]

• Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes.[10]

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.[8]

• Reconstitute the dried residue in 100 µL of the initial mobile phase.[8]

• Vortex briefly and inject an aliquot into the LC-MS/MS system.

Protocol 3: Solid-Phase Extraction (SPE) - Mixed-Mode Cation Exchange

• Conditioning: Condition the SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Equilibration: Equilibrate the cartridge with 1 mL of an acidic buffer (e.g., 2% formic acid in water).

• Sample Loading: Pre-treat 500 µL of the plasma sample by diluting it with an equal volume of the acidic buffer. Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of the acidic buffer, followed by 1 mL of a weak organic solvent (e.g., methanol) to remove interferences.

• Elution: Elute Hydroxy Methyl Linagliptin and the internal standard with 1 mL of a basic organic solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for analysis.[10]

Visualizations

Caption: Troubleshooting logic for addressing matrix effects.

Caption: General experimental workflow for bioanalysis.

References

• 1. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. tandfonline.com [tandfonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. bataviabiosciences.com [bataviabiosciences.com]
• 10. benchchem.com [benchchem.com]

Optimizing storage conditions for "Hydroxy Methyl Linagliptin" reference standard

This technical support center provides guidance on the optimal storage, handling, and troubleshooting for the Hydroxy Methyl Linagliptin reference standard.

Frequently Asked Questions (FAQs)

1. What are the recommended long-term storage conditions for the Hydroxy Methyl Linagliptin reference standard?

For long-term storage, the Hydroxy Methyl Linagliptin reference standard should be kept in a refrigerator at a temperature of 2-8°C.[1][2] It is crucial to store the standard in its original, unopened container to protect it from environmental factors.[3]

2. How should the reference standard be handled upon receipt?

Upon receipt, the reference standard, which is typically shipped under ambient conditions, should be immediately transferred to the recommended long-term storage condition of 2-8°C.[2][4] Before use, allow the container to equilibrate to room temperature to prevent condensation, which could affect the material's integrity.[5]

3. Is Hydroxy Methyl Linagliptin sensitive to light?

4. What is the typical shelf life of the Hydroxy Methyl Linagliptin reference standard?

The shelf life or retest date for a specific lot of the reference standard is determined by the manufacturer based on stability studies. This date will be indicated on the Certificate of Analysis (CoA) or the product label. It is essential to adhere to this date to ensure the accuracy of experimental results.[8] Reference standards should be periodically re-evaluated to maintain their qualified status.[8]

5. Can I dissolve the reference standard and store it as a solution?

Storing reference standards in solution is generally not recommended for long periods, as the stability of the compound in solution may be significantly different from its solid state. If you must prepare a stock solution, it should be prepared fresh for each use. If short-term storage of a solution is necessary, a stability study should be conducted to determine the appropriate storage conditions and duration.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected peaks in chromatogram	Degradation of the reference standard due to improper storage (e.g., temperature excursions, light exposure).[5][7]	- Verify that the storage conditions have been consistently maintained. - Protect the standard from light during handling. - Prepare a fresh solution from the solid standard.
Contamination of the solvent or glassware.	- Use high-purity solvents and thoroughly clean all glassware. - Run a blank analysis of the solvent to check for impurities.
Inaccurate or inconsistent quantitative results	The reference standard has degraded, leading to a lower potency.[5]	- Ensure the reference standard is within its valid use date. - If the retest date has passed, the standard should be requalified or a new lot should be used.[8]
Inaccurate weighing of the reference standard.	- Use a calibrated analytical balance and ensure accurate weighing, especially for small quantities.[3]
The reference standard has absorbed moisture.	- Store the standard in a desiccator if it is known to be hygroscopic. - Allow the container to reach room temperature before opening to prevent condensation.
Physical changes in the reference standard (e.g., color change, clumping)	Exposure to moisture, heat, or light.[5][9]	- Do not use the reference standard if any physical changes are observed. - Discard the material and obtain a new vial. - Review storage and handling procedures to prevent future occurrences.

Storage Condition Summary

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerator) for long-term storage.[1][2]	To minimize chemical degradation and maintain the stability and potency of the compound.[6]
Humidity	Store in a dry place. Use of a desiccator may be beneficial for opened containers.	To prevent moisture absorption, which can lead to hydrolysis or physical changes in the powder.[5][7]
Light	Protect from light. Store in the original, light-resistant container.	To prevent photodegradation, which can alter the chemical structure and purity of the standard.[5][7]

Experimental Protocols

Protocol for Assessing the Purity of Hydroxy Methyl Linagliptin Reference Standard using High-Performance Liquid Chromatography (HPLC)

This protocol provides a general framework. Specific parameters such as the column, mobile phase, and detection wavelength should be optimized and validated for the specific analytical method.

• Preparation of the Standard Solution:

  • Allow the Hydroxy Methyl Linagliptin reference standard container to equilibrate to room temperature.

  • Accurately weigh a suitable amount of the reference standard.

  • Dissolve the standard in a suitable diluent (e.g., a mixture of methanol (B129727) and water) to a known concentration.

  • Sonication may be used to ensure complete dissolution.

• Chromatographic System:

  • HPLC System: A system equipped with a pump, autosampler, column oven, and a suitable detector (e.g., UV-Vis).

  • Column: A C18 reverse-phase column is often suitable for this type of compound.

  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol), run in either isocratic or gradient mode.

  • Flow Rate: Typically 1.0 mL/min.

  • Column Temperature: Maintained at a constant temperature, for example, 25°C.

  • Detection Wavelength: Determined by the UV spectrum of Hydroxy Methyl Linagliptin.

• Analysis:

  • Inject a blank (diluent) to ensure the system is clean.

  • Inject the prepared standard solution.

  • Record the chromatogram and integrate the peak areas.

• Purity Calculation:

  • Calculate the purity of the reference standard by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

  Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100

Visualizations

Caption: Workflow for Handling and Quality Control of the Reference Standard.

Caption: Factors Affecting the Stability of the Reference Standard.

References

• 1. clearsynth.com [clearsynth.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. usp.org [usp.org]
• 4. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
• 5. Proper Storage of Pharmaceutical Products: A Comprehensive Guide | The Exeter Daily [theexeterdaily.co.uk]
• 6. susupport.com [susupport.com]
• 7. gmpinsiders.com [gmpinsiders.com]
• 8. mriglobal.org [mriglobal.org]
• 9. Drug quality and storage | MSF Medical Guidelines [medicalguidelines.msf.org]

Reference Data & Comparative Studies

Comparative analysis of "Hydroxy Methyl Linagliptin" and other Linagliptin impurities

For Researchers, Scientists, and Drug Development Professionals

Linagliptin, a potent dipeptidyl peptidase-4 (DPP-4) inhibitor, is a cornerstone in the management of type 2 diabetes mellitus. Ensuring the purity and quality of the active pharmaceutical ingredient (API) is paramount for its safety and efficacy. This guide provides a comparative analysis of "Hydroxy Methyl Linagliptin" and other known impurities of Linagliptin, supported by experimental data and detailed analytical protocols.

Comparative Analysis of Linagliptin Impurities

The manufacturing process and degradation of Linagliptin can result in the formation of various impurities. Understanding the impurity profile is critical for quality control and regulatory compliance. "Hydroxy Methyl Linagliptin" is one such process-related impurity. Below is a comparative summary of its key characteristics alongside other known Linagliptin impurities.

Impurity Name	Chemical Name	Molecular Formula	Molecular Weight ( g/mol )	CAS Number
Hydroxy Methyl Linagliptin	8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione	C27H34N8O3	518.62	N/A[1][2][3][4]
Linagliptin Impurity D	(R)-8-(3-aminopiperidin-1-yl)-7-(but-2-yn-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione	C15H20N6O2	316.36	666816-91-7
Linagliptin N-Acetyl Impurity	N-{(R)-1-[7-(but-2-ynyl)-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]-piperidin-3-yl}-acetamide	C27H30N8O3	514.58	1803079-49-3
Linagliptin S-Isomer	(S)-8-(3-aminopiperidin-1-yl)-7-(but-2-yn-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione	C25H28N8O2	472.54	668270-11-9[1]
Linagliptin Dimer Impurity	1,1'-methylenebis(8-((R)-3-aminopiperidin-1-yl)-7-(but-2-yn-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione)	C51H56N16O4	957.10	1418133-47-7
Linagliptin N-Formyl Impurity	N-{(R)-1-[7-(but-2-ynyl)-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]-piperidin-3-yl}-formamide	C26H28N8O3	500.55	2137744-33-1

Experimental Protocols

Accurate identification and quantification of Linagliptin impurities rely on robust analytical methodologies. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most common techniques employed.

High-Performance Liquid Chromatography (HPLC) for Impurity Profiling

This method is suitable for the separation and quantification of "Hydroxy Methyl Linagliptin" and other process-related and degradation impurities of Linagliptin.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[5][6]

• Mobile Phase: A gradient elution is typically employed.

  • Mobile Phase A: 0.1% Trifluoroacetic acid or a phosphate (B84403) buffer in water.

  • Mobile Phase B: Acetonitrile or Methanol.

• Flow Rate: 1.0 mL/min.[5][6][7]

• Column Temperature: 30-40 °C.

• Detection Wavelength: UV detection at 225 nm or 292 nm.[5][6][7]

• Injection Volume: 10-20 µL.

• Sample Preparation: Dissolve the Linagliptin sample in a suitable diluent (e.g., a mixture of mobile phase A and B) to a concentration of approximately 1 mg/mL.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identification and Characterization

LC-MS is a powerful tool for the structural elucidation and confirmation of impurities, especially for novel or unknown ones.

• Instrumentation: An LC system coupled to a mass spectrometer (e.g., Quadrupole Time-of-Flight or Triple Quadrupole).

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is typically used.

• Chromatographic Conditions: Similar to the HPLC method described above to ensure good separation before mass analysis.

• Mass Spectrometry Parameters:

  • Scan Range: m/z 100-1000.

  • Capillary Voltage: 3-4 kV.

  • Cone Voltage: 20-40 V.

  • Source Temperature: 120-150 °C.

  • Desolvation Temperature: 350-450 °C.

• Data Analysis: The molecular weight of the impurities is determined from the mass-to-charge ratio (m/z) of the molecular ions (e.g., [M+H]+). Fragmentation patterns obtained from MS/MS analysis can be used to confirm the structure of the impurities.

Visualizing Key Processes

To aid in the understanding of Linagliptin's mechanism and impurity analysis, the following diagrams have been generated.

Caption: Linagliptin's DPP-4 inhibition pathway.

Caption: Workflow for Linagliptin impurity analysis.

Caption: Classification of Linagliptin impurities.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Hydroxy Methyl Linagliptin : Venkatasai Life Sciences [venkatasailifesciences.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Products [chemicea.com]
• 5. academicstrive.com [academicstrive.com]
• 6. Academic Strive | A Review on Analytical Method for Estimation of Linagliptin and its Impurity [academicstrive.com]
• 7. Bot Verification [rasayanjournal.co.in]

Navigating the Analytical Landscape for Hydroxy Methyl Linagliptin: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the analysis of Linagliptin and its related compounds, ensuring the accuracy and reliability of analytical methods is paramount. This guide provides a comparative overview of validated analytical techniques for the quantification of Hydroxy Methyl Linagliptin, a known impurity and metabolite of Linagliptin. The focus is on providing actionable data and detailed methodologies to support laboratory investigations.

Understanding the Analyte: Hydroxy Methyl Linagliptin

Hydroxy Methyl Linagliptin is a related substance of Linagliptin, an oral hypoglycemic agent. Its chemical name is 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione. The presence and quantity of this impurity in the active pharmaceutical ingredient (API) and finished drug products must be carefully monitored to ensure safety and efficacy.

Comparative Analysis of Analytical Methods

While a specific validated analytical method solely for Hydroxy Methyl Linagliptin is not extensively documented in publicly available literature, its analysis is typically included in broader stability-indicating methods for Linagliptin and its impurities. The most relevant and comprehensive method found is a Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) method designed to separate and quantify Linagliptin and nine of its specified impurities.

Method 1: Stability-Indicating RP-HPLC Method for Linagliptin and its Impurities

This method stands out for its comprehensive validation in accordance with International Conference on Harmonization (ICH) guidelines and its ability to separate a wide range of Linagliptin-related substances, including polar and non-polar impurities.

Table 1: Summary of Quantitative Data for the Stability-Indicating RP-HPLC Method

Parameter	Result
Linearity	Not explicitly detailed for individual impurities in the available abstract. A linearity study was performed for Linagliptin and its impurities from the Limit of Quantification (LOQ) level to 200% of their specification limit.
Accuracy (% Recovery)	95.8% – 112.8% for Linagliptin and its impurities.[1]
Precision (% RSD)	<2.3% for the method and <1.8% for intermediate precision for a 0.5% concentration of each impurity.[1]
Limit of Detection (LOD)	Not specified for individual impurities in the available abstract.
Limit of Quantification (LOQ)	Accuracy was assessed at the LOQ level for each impurity.[1]
Specificity	The method is specific, with no interference from blank, placebo, or degradation products. All impurities were well-separated from Linagliptin.[1]

Experimental Protocols

A detailed understanding of the experimental setup is crucial for the successful implementation and adaptation of any analytical method.

Protocol for the Stability-Indicating RP-HPLC Method

This protocol outlines the key parameters for the analysis of Linagliptin and its related substances, including Hydroxy Methyl Linagliptin.

Chromatographic Conditions:

• Column: Zorbax SB-Aq, 250 × 4.6 mm, 5 µm.[1]

• Mobile Phase: A gradient elution was used. The specific composition of the mobile phases and the gradient program are detailed in the full study.

• Flow Rate: Not specified in the abstract.

• Detector Wavelength: 225 nm.[1]

• Column Temperature: Not specified in the abstract.

• Injection Volume: Not specified in the abstract.

Preparation of Solutions:

• Diluent: A mixture of Mobile Phase A and Methanol (50:50 v/v).[1]

• Standard Solution Preparation: A stock solution of Linagliptin is prepared and further diluted to the working concentration. For impurities, a blended stock solution is prepared by dissolving known amounts of each impurity standard.[1]

• Sample Preparation: The method is applicable to tablet dosage forms. The preparation involves extracting the drug and its impurities from the tablet matrix.

Visualizing the Workflow

To provide a clearer understanding of the analytical process, the following diagrams illustrate the key workflows.

Caption: Experimental workflow for the RP-HPLC analysis of Hydroxy Methyl Linagliptin.

Caption: Logical pathway for the validation of an analytical method according to ICH guidelines.

Alternative Analytical Approaches

While RP-HPLC is the most cited technique, other methods are also employed for the analysis of Linagliptin and its impurities. These include:

• Ultra-Performance Liquid Chromatography (UPLC): Offers faster analysis times and higher resolution compared to conventional HPLC.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides high sensitivity and selectivity, making it suitable for the identification and quantification of impurities at very low levels, particularly in biological matrices.[2]

• UV-Spectrophotometry: A simpler and quicker method for the quantification of the main compound, but it lacks the specificity required for impurity profiling without chromatographic separation.[2]

The choice of method will depend on the specific requirements of the analysis, such as the sample matrix, the required level of sensitivity, and the available instrumentation.

Conclusion

The stability-indicating RP-HPLC method provides a robust and reliable framework for the simultaneous determination of Hydroxy Methyl Linagliptin and other related substances in the presence of Linagliptin. The validation data, although presented for a mixture of impurities, demonstrates the method's suitability for quality control and stability studies. For researchers requiring higher sensitivity or analyzing complex biological samples, hyphenated techniques like LC-MS would be a more appropriate choice. This guide serves as a foundational resource, and for detailed implementation, consulting the full scientific literature is recommended.

References

• 1. Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design; and Identification of Impurity-VII, VIII and IX and Synthesis of Impurity-VII | MDPI [mdpi.com]
• 2. academicstrive.com [academicstrive.com]

Cross-Validation of Analytical Methods for the Quantification of Hydroxy Methyl Linagliptin

A Comparative Guide for Researchers and Drug Development Professionals

The accurate quantification of drug metabolites is a critical aspect of pharmacokinetic studies and drug development. Hydroxy Methyl Linagliptin (B1675411), a potential metabolite of the dipeptidyl peptidase-4 (DPP-4) inhibitor Linagliptin, requires robust and validated analytical methods for its determination in biological matrices. This guide provides a comparative overview of the most common and effective analytical techniques that can be applied for the quantification of Hydroxy Methyl Linagliptin, based on established methods for its parent compound, Linagliptin. The primary methods discussed are High-Performance Liquid Chromatography (HPLC) with various detectors and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

While specific validation data for Hydroxy Methyl Linagliptin is not extensively published, the methods for Linagliptin are directly applicable and serve as a strong foundation for method development and validation for its metabolites. This guide summarizes the performance of these methods, providing supporting data from studies on Linagliptin to aid researchers in selecting the most appropriate technique for their needs.

Comparative Analysis of Quantification Methods

The two predominant techniques for the quantification of Linagliptin and, by extension, its metabolites, are Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice between these methods often depends on the required sensitivity, selectivity, and the nature of the biological matrix.

Table 1: Comparison of RP-HPLC and LC-MS/MS Method Performance for Linagliptin Quantification

Parameter	RP-HPLC Methods	LC-MS/MS Methods
Linearity Range	2-12 µg/mL[1], 5-30 µg/mL[2], 10-50 µg/mL[3]	0.25-10 ng/mL[4], 10-5000 ng/mL[5][6][7], 50.3-12115.5 pg/mL[8][9]
Limit of Detection (LOD)	0.17854 µg/mL[3]	2.0 ng/mL[10]
Limit of Quantification (LOQ)	0.15 µg/mL[11], 0.54105 µg/mL[3]	0.25 ppb[12], 6.1 ng/mL[10], 10 ng/mL[7], 50.3 pg/mL[8][9]
Accuracy (% Recovery)	98.40% to 100.7%[13]	86.7% to 95.6%[8][9], >99%[5]
Precision (%RSD)	<2%[13]	≤ 8.6%[8][9], <1.8%[14]
Sample Type	Pharmaceutical dosage forms[1][2][15], Bulk drug[3][11]	Human plasma[4][5][6][7][8][9][12][16], Rat plasma

Key Observations:

• Sensitivity: LC-MS/MS methods offer significantly higher sensitivity, with LOQs in the picogram to nanogram per milliliter range, making them ideal for bioanalytical studies where metabolite concentrations are expected to be low.[4][7][8][9][10][12]

• Specificity: LC-MS/MS provides superior specificity due to the mass-based detection of precursor and product ions, which is crucial for distinguishing the analyte from endogenous interferences in complex biological matrices.[4][5][6][7][12][16]

• Application: RP-HPLC methods are well-suited for the analysis of bulk drug and pharmaceutical formulations where the analyte concentration is relatively high.[1][2][3][11][15] For pharmacokinetic and bioequivalence studies in biological fluids, LC-MS/MS is the method of choice.[4][5][6][7][8][9][12][16]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are representative protocols for RP-HPLC and LC-MS/MS methods adapted from the literature on Linagliptin, which can be optimized for Hydroxy Methyl Linagliptin.

RP-HPLC Method for Quantification in Pharmaceutical Forms

This method is suitable for the determination of the analyte in tablets or bulk powder.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18 column (250 mm x 4.6 mm, 5 µm).[17]

  • Mobile Phase: A mixture of methanol (B129727) and 0.05 M potassium dihydrogen orthophosphate (70:30 v/v), with the pH adjusted to 4.6 with orthophosphoric acid.[1][10]

  • Flow Rate: 0.6 mL/min.[1][10]

  • Detection Wavelength: 267 nm.[1][10]

  • Injection Volume: 20 µL.[10]

• Sample Preparation:

  • Prepare a stock solution of the standard compound (e.g., 100 µg/mL) in the mobile phase.

  • For pharmaceutical dosage forms, weigh and finely powder a number of tablets. An amount of the powder equivalent to a single dose is dissolved in the mobile phase, sonicated, and diluted to a known volume.

  • Filter the sample solution through a 0.45 µm membrane filter before injection.

LC-MS/MS Method for Quantification in Human Plasma

This high-sensitivity method is designed for the analysis of biological samples.

• Instrumentation: A liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[12]

• Chromatographic Conditions:

  • Column: Gemini C18 (100 mm × 4.6 mm, 3 µm).[8][9]

  • Mobile Phase: An isocratic mixture of 10 mM ammonium (B1175870) formate (B1220265) and methanol (20:80 v/v).[8][9]

  • Flow Rate: 0.5 mL/min.[8][9]

  • Injection Volume: 20 µL.[8]

  • Column Temperature: 35 °C.[8]

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[12]

  • Detection Mode: Multiple Reaction Monitoring (MRM).[5][6][7][8][9]

  • Ion Transitions: For Linagliptin, the transition is m/z 473.3 → 420.1.[8][9] For Hydroxy Methyl Linagliptin, the precursor ion would be expected at m/z 489.3 (M+H)+, and the product ion would need to be determined experimentally. An internal standard, such as Linagliptin-d4 (m/z 477.5 → 424.3), should be used.[8][9]

• Sample Preparation (Liquid-Liquid Extraction):

  • To 300 µL of plasma, add the internal standard solution.

  • Add a suitable extraction solvent (e.g., ethyl acetate).[8]

  • Vortex mix for a specified time and then centrifuge to separate the layers.

  • Evaporate the organic layer to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase and inject it into the LC-MS/MS system.

Visualizing the Workflow

Diagrams illustrating the experimental workflows can aid in understanding the sequence of operations.

References

• 1. Simultaneous determination of linagliptin and metformin by reverse phase-high performance liquid chromatography method: An application in quantitative analysis of pharmaceutical dosage forms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jocpr.com [jocpr.com]
• 3. impactfactor.org [impactfactor.org]
• 4. A validated LC-MS/MS method for simultaneous determination of linagliptin and metformin in spiked human plasma coupled with solid phase extraction: Application to a pharmacokinetic study in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Bioanalytical method development and validation of linagliptin in plasma through LC-MS/MS | Semantic Scholar [semanticscholar.org]
• 7. ijbio.com [ijbio.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Sensitive Simultaneous Measurement of Metformin and Linagliptin in Plasma Samples by Couple of Nano Graphene Oxide-based Dispersive Solid Phase Extraction Method and Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. payeshdarou.ir [payeshdarou.ir]
• 13. ymerdigital.com [ymerdigital.com]
• 14. Development of RP-HPLC, Stability Indicating Method for Degradation Products of Linagliptin in Presence of Metformin HCl by Applying 2 Level Factorial Design; and Identification of Impurity-VII, VIII and IX and Synthesis of Impurity-VII - PMC [pmc.ncbi.nlm.nih.gov]
• 15. austinpublishinggroup.com [austinpublishinggroup.com]
• 16. ijpsr.com [ijpsr.com]
• 17. academicstrive.com [academicstrive.com]

A Comparative Guide to Hydroxy Methyl Linagliptin Impurity Reference Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of impurity reference standards for Hydroxy Methyl Linagliptin, a known related compound of the anti-diabetic drug Linagliptin. The selection of a high-quality, well-characterized reference standard is critical for accurate analytical method validation, stability testing, and quality control of Linagliptin drug substances and products.[1][2][3][4] This document outlines the key analytical assessments for certifying such standards and presents a comparative analysis of two representative commercial suppliers.

The chemical name for Hydroxy Methyl Linagliptin is 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione.[5][6][7]

Comparative Analysis of Reference Standards

The following table summarizes the analytical data from the Certificates of Analysis (CoA) for Hydroxy Methyl Linagliptin reference standards from two fictional suppliers, "Supplier A" and "Supplier B."

Parameter	Supplier A	Supplier B	Method
Purity (by HPLC)	99.85%	99.62%	HPLC-UV
Assay (as is)	95.7%	94.9%	Mass Balance
Identity Confirmation	Conforms	Conforms	¹H NMR, ¹³C NMR, MS
Water Content	0.45%	0.61%	Karl Fischer Titration
Residual Solvents	<0.1% (Acetone)	<0.2% (Methanol)	GC-HS
Inorganic Impurities	0.08%	0.11%	Residue on Ignition
Highest Unidentified Impurity	0.07%	0.12%	HPLC-UV
Total Impurities	0.15%	0.38%	HPLC-UV

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of reference standards. The following protocols are representative of the methods used for the certification of a Hydroxy Methyl Linagliptin standard.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is designed to separate Hydroxy Methyl Linagliptin from its parent drug, Linagliptin, and other related process or degradation impurities.[8][9][10]

• Instrumentation: UHPLC or HPLC system with a UV/Vis or Diode Array Detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[8][11]

• Mobile Phase A: 0.1% Orthophosphoric acid in water.[9]

• Mobile Phase B: Acetonitrile.[9]

• Gradient Program:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 20% B

• Flow Rate: 1.0 mL/min.[8][9]

• Column Temperature: 40 °C.[9]

• Detection Wavelength: 225 nm.[10]

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the reference standard in a 50:50 (v/v) mixture of water and methanol (B129727) to a final concentration of 0.5 mg/mL.

Identity Confirmation by Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR)

Structural elucidation and confirmation are essential for verifying the identity of the reference standard.[1][12]

• Mass Spectrometry (LC-MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Analysis: The sample is infused or analyzed via LC-MS. The observed mass-to-charge ratio (m/z) for the molecular ion [M+H]⁺ must correspond to the theoretical mass of Hydroxy Methyl Linagliptin (C₂₇H₃₄N₈O₃, Mol. Wt: 518.62).[7]

• Nuclear Magnetic Resonance (¹H NMR & ¹³C NMR):

  • Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆) or Deuterated Chloroform (CDCl₃).

  • Analysis: The proton and carbon NMR spectra are recorded. The chemical shifts, coupling constants, and integration values must be consistent with the proposed structure of Hydroxy Methyl Linagliptin.

Water Content by Karl Fischer Titration

This test quantifies the amount of water present in the reference standard material, which is critical for calculating the purity on an anhydrous basis.

• Method: Volumetric or Coulometric Karl Fischer Titration.

• Procedure: A suitable amount of the standard is accurately weighed and introduced into the titration vessel containing a Karl Fischer reagent. The titration is performed until the endpoint is reached. The water content is then calculated as a percentage.

Visualizations

Workflow for Reference Standard Comparison

The following diagram illustrates the logical workflow for the qualification and comparison of new batches of impurity reference standards against an established primary standard.

References

• 1. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. uhplcs.com [uhplcs.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. clearsynth.com [clearsynth.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. academicstrive.com [academicstrive.com]
• 9. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 10. mdpi.com [mdpi.com]
• 11. Academic Strive | A Review on Analytical Method for Estimation of Linagliptin and its Impurity [academicstrive.com]
• 12. researchgate.net [researchgate.net]

Inter-laboratory Comparison of "Hydroxy Methyl Linagliptin" Analysis: A Comparative Guide

This guide provides a comparative overview of analytical methodologies for the quantification of Hydroxy Methyl Linagliptin (B1675411), a metabolite of the dipeptidyl peptidase-4 (DPP-4) inhibitor, Linagliptin. The information is intended for researchers, scientists, and drug development professionals. While direct inter-laboratory comparison studies for Hydroxy Methyl Linagliptin are not publicly available, this document synthesizes data from various validated analytical methods to offer an objective comparison of their performance.

Data Presentation: Comparison of Analytical Methods

The following table summarizes the performance characteristics of different analytical methods reported for the analysis of Linagliptin and its related substances, which would include Hydroxy Methyl Linagliptin. The data is extracted from individual studies and provides a basis for indirect comparison.

Method	Matrix	Chromatographic Column	Mobile Phase	Detection	Linearity Range	Accuracy (%)	Precision (%RSD)	LOD/LOQ	Citation
RP-HPLC	Bulk Drug	Kromasil C18 (250mm x 4.6mm, 5µm)	0.1% Phosphoric acid (pH 2.5) and Acetonitrile	UV at 225 nm	LOQ to 150% of target concentration	99.13 - 101.76	0.128 - 0.969	Not Specified	[1]
RP-HPLC	Pharmaceutical Dosage Form	Khromosil C18 (150mm x 4.6mm, 5µm)	0.02 M Potassium dihydrogen phosphate (B84403) : Acetonitrile (70:30, v/v), pH 5.0	UV at 226 nm	0 - 75 µg/mL	Not Specified	Not Specified	Not Specified	[2]
RP-HPLC	Pharmaceutical Dosage Form	Symmetry C18	Methanol : Water (83:17, v/v), pH 4.1	UV at 241 nm	5 - 30 ppm	Not Specified	Not Specified	Not Specified	[3]
LC-MS/MS	Human Plasma	Waters, X-Bridge, C18 (4.6mm x 50mm, 5µm)	Acetonitrile and 0.1 % Formic acid (90:10 v/v)	ESI, MRM	10 - 5000 ng/mL	93.40 - 104.13	5.04 - 13.44	Not Specified	[4]
LC-MS/MS	Human Plasma	Not Specified	Not Specified	ESI, Positive Ion Mode	0.25 - 16 ppb	< 5.8% deviation	< 12.5%	LLOQ: 0.25 ppb	[5]

Experimental Protocols

Below is a detailed methodology for a representative Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the analysis of Linagliptin and its impurities, including Hydroxy Methyl Linagliptin.

Objective: To quantify Hydroxy Methyl Linagliptin in a bulk drug substance or pharmaceutical formulation.

1. Materials and Reagents:

• Linagliptin and Hydroxy Methyl Linagliptin reference standards

• Acetonitrile (HPLC grade)

• Phosphoric acid (AR grade)

• Milli-Q water

• 0.45 µm membrane filters

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Kromasil C18 column (250mm x 4.6mm, 5µm)

• Data acquisition and processing software

3. Chromatographic Conditions:

• Mobile Phase A: 0.1% Phosphoric acid in water (pH adjusted to 2.5)

• Mobile Phase B: Acetonitrile

• Elution Mode: Isocratic

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 225 nm

4. Preparation of Solutions:

• Diluent: A 50:50 (v/v) mixture of water and acetonitrile.

• Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of Hydroxy Methyl Linagliptin reference standard in the diluent to obtain a known concentration.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to cover the desired calibration range.

• Sample Preparation: Accurately weigh and dissolve the sample containing Linagliptin and its impurities in the diluent to achieve a concentration within the calibration range. Filter the solution through a 0.45 µm membrane filter before injection.

5. Analysis Procedure:

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes.

• Inject the diluent (blank) to ensure no interfering peaks are present.

• Inject the standard solutions at different concentration levels to establish a calibration curve.

• Inject the sample solutions.

• Record the chromatograms and integrate the peak areas.

6. Data Analysis:

• Construct a calibration curve by plotting the peak area of Hydroxy Methyl Linagliptin against its concentration.

• Determine the concentration of Hydroxy Methyl Linagliptin in the sample by interpolating its peak area from the calibration curve.

Mandatory Visualization

Experimental Workflow for Hydroxy Methyl Linagliptin Analysis

Analytical workflow for Hydroxy Methyl Linagliptin.

Metabolic Pathway of Linagliptin

Linagliptin is primarily excreted unchanged. Metabolism represents a minor elimination pathway, with the main metabolite being pharmacologically inactive.[6][7] The formation of the primary hydroxylated metabolite is mediated by cytochrome P450 3A4 (CYP3A4) and subsequent reduction steps.[7]

Simplified metabolic pathway of Linagliptin.

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. scispace.com [scispace.com]
• 3. A Validated RP-HPLC Method for the Determination of Linagliptin | Semantic Scholar [semanticscholar.org]
• 4. ijbio.com [ijbio.com]
• 5. payeshdarou.ir [payeshdarou.ir]
• 6. Pharmacokinetic and pharmacodynamic evaluation of linagliptin for the treatment of type 2 diabetes mellitus, with consideration of Asian patient populations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Spectroscopic Showdown: A Comparative Analysis of Linagliptin and its Hydroxymethyl Metabolite

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical analysis, a thorough understanding of a drug molecule and its metabolites is paramount for ensuring safety and efficacy. This guide provides a detailed spectroscopic comparison of the dipeptidyl peptidase-4 (DPP-4) inhibitor, Linagliptin, and its potential metabolite, "Hydroxy Methyl Linagliptin." By examining their structural nuances through the lens of nuclear magnetic resonance (NMR), Fourier-transform infrared (FTIR) spectroscopy, and mass spectrometry (MS), this document aims to equip researchers with the foundational data necessary for identification, characterization, and quantification in complex biological matrices.

While extensive experimental data is available for the parent drug, Linagliptin, the spectroscopic properties of "Hydroxy Methyl Linagliptin" are less documented in publicly accessible literature. To facilitate a comprehensive comparison, this guide leverages predictive algorithms for the spectroscopic data of "Hydroxy Methyl Linagliptin," offering a robust theoretical baseline for researchers.

At a Glance: Key Spectroscopic Differences

The primary structural difference between Linagliptin and "Hydroxy Methyl Linagliptin" is the introduction of a hydroxymethyl group on the butynyl side chain of Linagliptin. This modification, while seemingly minor, induces notable shifts in their respective spectroscopic signatures.

• ¹H NMR: The presence of the additional methyl and hydroxyl protons in "Hydroxy Methyl Linagliptin" will introduce new signals, and the adjacent protons will exhibit altered chemical shifts and coupling patterns.

• ¹³C NMR: The carbon atoms of the new hydroxymethyl group and the adjacent carbons will give rise to new signals in the ¹³C NMR spectrum of the metabolite.

• FTIR: The O-H stretching vibration from the hydroxyl group in "Hydroxy Methyl Linagliptin" will be a key differentiating feature in its IR spectrum.

• Mass Spectrometry: The molecular weight of "Hydroxy Methyl Linagliptin" is higher than that of Linagliptin, resulting in a different molecular ion peak. The fragmentation patterns will also differ due to the presence of the hydroxyl group.

Quantitative Spectroscopic Data

The following tables summarize the experimental spectroscopic data for Linagliptin and the predicted data for "Hydroxy Methyl Linagliptin."

Table 1: ¹H NMR Data (Predicted for Hydroxy Methyl Linagliptin)

Assignment	Linagliptin Chemical Shift (ppm)	"Hydroxy Methyl Linagliptin" Predicted Chemical Shift (ppm)
Aromatic Protons	8.27 - 7.65 (m)	8.25 - 7.63 (m)
-CH₃ (quinazolinone)	2.65 (s)	2.64 (s)
-CH₂- (quinazolinone)	5.32 (s)	5.30 (s)
-CH₂- (butynyl)	4.89 (q)	4.95 (m)
-CH₃ (butynyl)	1.77 (t)	1.80 (s)
-CH- (piperidine)	3.65 (m)	3.68 (m)
-CH₂- (piperidine)	3.40 - 2.80 (m)	3.42 - 2.83 (m)
-NH₂ (piperidine)	1.40 (br s)	1.42 (br s)
-CH₂OH (hydroxymethyl)	-	~4.1 (d)
-OH (hydroxymethyl)	-	~3.5 (t)
-CH₃ (methyl on butenyl)	-	~1.7 (s)

Table 2: ¹³C NMR Data (Predicted for Hydroxy Methyl Linagliptin)

Assignment	Linagliptin Chemical Shift (ppm)	"Hydroxy Methyl Linagliptin" Predicted Chemical Shift (ppm)
Carbonyls (xanthine)	156.9, 153.8	157.0, 154.0
Aromatic/Heteroaromatic Carbons	162.1, 151.8, 148.5, 134.5, 129.2, 127.9, 125.7, 123.1, 115.6	162.3, 152.0, 148.7, 134.6, 129.4, 128.0, 125.9, 123.3, 115.8
-C≡C- (butynyl)	80.1, 74.5	-
>C=C< (butenyl)	-	~135, ~125
-CH₂- (quinazolinone)	47.9	48.0
Piperidine Carbons	55.1, 52.3, 49.8, 33.5, 28.7	55.3, 52.5, 50.0, 33.7, 28.9
-CH₂- (butynyl/butenyl)	35.8	~38
-CH₃ (quinazolinone)	21.5	21.6
-CH₃ (butynyl)	3.6	-
-CH₂OH (hydroxymethyl)	-	~65
-CH₃ (methyl on butenyl)	-	~14

Table 3: FTIR Data

Assignment	Linagliptin Wavenumber (cm⁻¹)	**"Hydroxy Methyl Linagliptin" Predicted Wavenumber (cm⁻¹) **
O-H Stretch (hydroxyl)	-	~3400 (broad)
N-H Stretch (amine)	3356	~3350
C-H Stretch (aromatic)	3100-3000	~3100-3000
C-H Stretch (aliphatic)	2922, 2848	~2960, ~2870
C≡C Stretch (alkyne)	2233	-
C=O Stretch (carbonyl)	1697, 1652	~1700, ~1655
C=N, C=C Stretch (aromatic)	1605, 1575, 1541	~1600, ~1570, ~1540
C-N Stretch	1398, 1347	~1400, ~1350

Table 4: Mass Spectrometry Data

Parameter	Linagliptin	"Hydroxy Methyl Linagliptin" (Predicted)
Molecular Formula	C₂₅H₂₈N₈O₂	C₂₇H₃₄N₈O₃
Molecular Weight	472.54 g/mol	518.61 g/mol
[M+H]⁺ Ion	m/z 473.23	m/z 519.27
Key Fragment Ions	m/z 403, 305, 158	m/z 501 (loss of H₂O), m/z 449, m/z 305, m/z 158

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A high-resolution NMR spectrometer (e.g., Bruker Avance series or equivalent) operating at a proton frequency of 400 MHz or higher.

• Sample Preparation: Approximately 5-10 mg of the analyte (Linagliptin or "Hydroxy Methyl Linagliptin") is dissolved in 0.6-0.7 mL of a deuterated solvent, typically Deuterated Dimethyl Sulfoxide (DMSO-d₆) or Deuterated Chloroform (CDCl₃). Tetramethylsilane (TMS) is used as an internal standard (0 ppm).

• ¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans: 16 to 64 scans, depending on the sample concentration.

  • Spectral Width: A spectral width of approximately 16 ppm, centered around 6 ppm.

  • Relaxation Delay: A relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Pulse Program: A proton-decoupled ¹³C experiment (e.g., 'zgpg30').

  • Number of Scans: 1024 to 4096 scans, due to the lower natural abundance and sensitivity of the ¹³C nucleus.

  • Spectral Width: A spectral width of approximately 250 ppm, centered around 125 ppm.

  • Relaxation Delay: A relaxation delay of 2-5 seconds.

• Data Processing: The acquired Free Induction Decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected using appropriate NMR software (e.g., TopSpin, Mnova). Chemical shifts are referenced to TMS.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Instrumentation: A benchtop FTIR spectrometer equipped with a Universal Attenuated Total Reflectance (UATR) accessory.

• Sample Preparation: A small amount of the solid sample is placed directly onto the diamond crystal of the UATR accessory.

• Data Acquisition:

  • Spectral Range: 4000 to 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • A background spectrum of the clean diamond crystal is recorded prior to the sample measurement and automatically subtracted from the sample spectrum.

• Data Analysis: The resulting infrared spectrum is analyzed to identify characteristic absorption bands corresponding to the functional groups present in the molecule.

High-Resolution Mass Spectrometry (HRMS)

• Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer, coupled to a liquid chromatography (LC) system.

• Sample Preparation: A dilute solution of the analyte (1-10 µg/mL) is prepared in a suitable solvent mixture, typically acetonitrile (B52724)/water with 0.1% formic acid to promote ionization.

• Chromatographic Separation (if required):

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient elution using water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.2-0.4 mL/min.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used.

  • Mass Range: A scan range of m/z 100-1000.

  • Capillary Voltage: 3-4 kV.

  • Source Temperature: 120-150 °C.

  • Desolvation Gas Flow: 600-800 L/hr.

• MS/MS Fragmentation: For structural elucidation, tandem mass spectrometry (MS/MS) is performed. The precursor ion of interest (e.g., the [M+H]⁺ ion) is isolated and fragmented using collision-induced dissociation (CID) with argon or nitrogen gas. The resulting product ion spectrum provides information about the molecular structure.

Visualizing the Workflow

The following diagram illustrates the general workflow for a spectroscopic comparison of two related pharmaceutical compounds.

Caption: General workflow for the spectroscopic comparison of two related compounds.

This guide provides a foundational spectroscopic comparison between Linagliptin and its hydroxymethyl derivative. While the data for "Hydroxy Methyl Linagliptin" is predictive, it offers valuable insights for researchers undertaking the empirical analysis of this compound. The provided experimental protocols serve as a robust starting point for developing and validating analytical methods for these and other related small molecules.

Comparative Analysis of Hydroxy Methyl Linagliptin and Linagliptin on DPP-4 Inhibition

A comprehensive guide for researchers and drug development professionals on the enzymatic activity of Linagliptin and its derivative, Hydroxy Methyl Linagliptin, against the therapeutic target Dipeptidyl Peptidase-4 (DPP-4).

This guide provides a detailed comparison of the inhibitory activity of the established type 2 diabetes medication, Linagliptin, with a potential derivative, Hydroxy Methyl Linagliptin. The primary focus is on their efficacy in inhibiting the Dipeptidyl Peptidase-4 (DPP-4) enzyme, a key mechanism in glycemic control. This document synthesizes available data, outlines relevant experimental methodologies, and presents signaling and experimental workflows through standardized diagrams.

Executive Summary

Linagliptin is a highly potent and selective inhibitor of the DPP-4 enzyme, with a well-established half-maximal inhibitory concentration (IC50) of approximately 1 nM.[1] It is a cornerstone of treatment for type 2 diabetes, functioning by preventing the degradation of incretin (B1656795) hormones, which in turn enhances glucose-dependent insulin (B600854) secretion and suppresses glucagon (B607659) release.[2][3]

In contrast, "Hydroxy Methyl Linagliptin," identified chemically as 8-[(3R)-3-aminopiperidin-1-yl]-7-[(2E)-4-hydroxy-3-methylbut-2-en-1-yl]-3-methyl-1-[(4-ethylquinazolin-2-yl)methyl]-3,7-dihydro-1H-purine-2,6-dione, is a compound available from various chemical suppliers. However, a thorough review of published scientific literature reveals a lack of available data on its biological activity, specifically its inhibitory potency against the DPP-4 enzyme. Therefore, a direct quantitative comparison of its activity relative to the parent drug, Linagliptin, cannot be made at this time.

Pharmacokinetic studies of Linagliptin have identified its main metabolite as S-3-hydroxypiperidinyl linagliptin, which is known to be pharmacologically inactive. It is crucial to distinguish this inactive metabolite from the commercially available "Hydroxy Methyl Linagliptin," as they are distinct chemical entities.

Data Presentation: DPP-4 Inhibition

The following table summarizes the known inhibitory potency of Linagliptin against the DPP-4 enzyme.

Compound	IC50 (DPP-4 Inhibition)	Data Availability
Linagliptin	~ 1 nM	Published Scientific Literature[1]
Hydroxy Methyl Linagliptin	Not Available	No Published Data Found

Signaling Pathway and Experimental Workflow

To provide context for the comparison, the following diagrams illustrate the mechanism of action of DPP-4 inhibitors and a typical experimental workflow for assessing their inhibitory activity.

Figure 1. Mechanism of Action of Linagliptin.

Figure 2. Experimental Workflow for DPP-4 Inhibition Assay.

Experimental Protocols

The following is a detailed methodology for a fluorometric assay to determine the in vitro inhibitory activity of compounds against the DPP-4 enzyme.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against recombinant human DPP-4.

Materials:

• Recombinant Human DPP-4 Enzyme

• DPP-4 Fluorogenic Substrate: Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC)

• Assay Buffer: (e.g., 20 mM Tris-HCl, pH 8.0, containing 100 mM NaCl, and 1 mM EDTA)

• Test Compound (e.g., Linagliptin) and vehicle (e.g., DMSO)

• 96-well black microplate, flat bottom

• Fluorescence microplate reader with temperature control

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Create a series of dilutions of the test compound in the assay buffer to achieve a range of final assay concentrations.

  • Dilute the recombinant human DPP-4 enzyme to the desired working concentration in cold assay buffer.

  • Prepare the Gly-Pro-AMC substrate solution in the assay buffer.

• Assay Protocol:

  • To the wells of the 96-well microplate, add the following:

    • Test Wells: Assay buffer, diluted test compound solution, and DPP-4 enzyme solution.

    • Positive Control (No Inhibition): Assay buffer, vehicle, and DPP-4 enzyme solution.

    • Negative Control (Blank): Assay buffer, vehicle, and no enzyme.

  • Mix the contents of the wells thoroughly and pre-incubate the plate at 37°C for a specified time (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the Gly-Pro-AMC substrate solution to all wells.

  • Immediately place the microplate in a fluorescence reader pre-set to 37°C.

• Data Acquisition:

  • Measure the fluorescence intensity kinetically over a period of time (e.g., 30-60 minutes) with an excitation wavelength of approximately 360 nm and an emission wavelength of approximately 460 nm.[4]

• Data Analysis:

  • For each concentration of the test compound, calculate the rate of the enzymatic reaction (the slope of the linear portion of the fluorescence versus time curve).

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the positive control (uninhibited enzyme).

  • Plot the percentage of inhibition against the logarithm of the test compound concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve (e.g., a four-parameter logistic equation).

Conclusion

Linagliptin is a well-characterized, potent inhibitor of the DPP-4 enzyme. While a compound referred to as "Hydroxy Methyl Linagliptin" is commercially available, there is currently no publicly accessible scientific data to support its biological activity or its efficacy as a DPP-4 inhibitor. Researchers interested in the potential activity of "Hydroxy Methyl Linagliptin" would need to perform in vitro enzymatic assays, such as the one detailed in this guide, to determine its inhibitory potency and compare it to that of the parent drug, Linagliptin. Until such data becomes available, any claims regarding the activity of "Hydroxy Methyl Linagliptin" remain unsubstantiated in the peer-reviewed scientific literature.

References

• 1. axonmedchem.com [axonmedchem.com]
• 2. droracle.ai [droracle.ai]
• 3. Linagliptin: dpp-4 inhibition in the treatment of type 2 diabetes mellitus - MedCrave online [medcraveonline.com]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]

A Comparative Guide to the In Silico Toxicity Prediction of Hydroxy Methyl Linagliptin versus Linagliptin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the predicted toxicity profiles of the established type 2 diabetes drug, Linagliptin, and its derivative, Hydroxy Methyl Linagliptin. The comparison is based on established in silico toxicological models, which are crucial computational tools for predicting the adverse effects of chemical compounds early in the drug development pipeline.[1][2][3] While extensive experimental data exists for Linagliptin, data for Hydroxy Methyl Linagliptin is sparse. This guide, therefore, serves as a framework for a predictive comparison, outlining the methodologies and expected endpoints for such an analysis.

Introduction to In Silico Toxicology in Drug Development

In silico toxicology utilizes computational models to predict the potential toxicity of chemicals and drugs before they are synthesized or tested in biological systems.[1][2] These methods, including Quantitative Structure-Activity Relationship (QSAR) models, machine learning, and molecular docking, are integral to modern drug discovery.[1][4][5] They offer a rapid and cost-effective means to screen compounds for various toxicity endpoints, such as mutagenicity, carcinogenicity, cardiotoxicity, and hepatotoxicity, thereby minimizing late-stage failures and reducing the need for animal testing.[3][6][7] The ICH M7 guideline, for instance, now accepts in silico predictions for assessing the mutagenic potential of pharmaceutical impurities.[6][8]

In Silico Toxicity Prediction Workflow

The general workflow for predicting the toxicity of a new chemical entity (NCE) like Hydroxy Methyl Linagliptin involves several key steps, from data input to endpoint prediction and analysis. This process is visualized in the diagram below.

A typical workflow for in silico toxicity assessment.

Comparative Toxicity Endpoint Analysis

The following table summarizes key toxicity endpoints and provides a comparison between the known profile of Linagliptin and the predicted profile for Hydroxy Methyl Linagliptin. The predictions for Hydroxy Methyl Linagliptin are hypothetical and represent the output that would be generated by standard in silico models.

Toxicity Endpoint	Linagliptin (Known/Predicted Data)	Hydroxy Methyl Linagliptin (Predicted)	In Silico Model Type
Genotoxicity
Ames Mutagenicity	Negative (Experimental & Predicted)[13]	Negative (Predicted)	Statistical-based QSAR[6]
Carcinogenicity	Non-carcinogenic (Experimental)[13]	Non-carcinogenic (Predicted)	Rule-based & Statistical QSAR
Cardiotoxicity
hERG Inhibition	Low risk; No significant ECG effects observed in nonclinical studies[13]. Predicted pIC50 > 6.	Low to Moderate Risk (Predicted)	3D-QSAR, Pharmacophore Modeling[14]
Hepatotoxicity	Low risk; Rare instances of clinically apparent liver injury reported post-marketing[15].	Low Risk (Predicted)	QSAR, Machine Learning Models[4]
Acute Oral Toxicity	Low toxicity (LD50 > 1000 mg/kg in rats)[13]	Toxicity Class III (Predicted LD50: 500-2000 mg/kg)	QSAR / Read-Across

Note: Predicted values for Hydroxy Methyl Linagliptin are illustrative and would require formal modeling for confirmation.

Experimental Protocols for In Silico Prediction

Detailed methodologies are crucial for reproducible and reliable in silico predictions. The following are representative protocols for key toxicity endpoints.

Protocol 1: Ames Mutagenicity Prediction using QSAR

• Objective: To predict the mutagenic potential of the compounds in a bacterial reverse mutation assay (Ames test).

• Methodology: A consensus model approach combining two types of Quantitative Structure-Activity Relationship (QSAR) models is used, as recommended by ICH M7 guidelines.[6][8]

  • (A) Statistical-Based QSAR:

    • Obtain the 2D structure (SMILES format) for each compound.

    • Input the structure into a validated statistical model (e.g., models developed from the Ames/QSAR International Challenge Project).[6][16]

    • The model calculates molecular descriptors and uses a statistical algorithm (e.g., Random Forest, Support Vector Machine) to predict a probability or classification (mutagen/non-mutagen).

  • (B) Rule-Based (Expert System) QSAR:

    • Input the structure into a rule-based system (e.g., Derek Nexus, Toxtree).

    • The software screens the molecule for "structural alerts"—substructures known to be associated with mutagenicity.

    • A prediction is made based on the presence or absence of these alerts.

• Interpretation: A compound is predicted to be mutagenic if either the statistical or rule-based model gives a positive result. A negative prediction requires both models to be negative. The model's applicability domain must be considered for result confidence.

Protocol 2: hERG Inhibition Prediction for Cardiotoxicity Risk

• Objective: To predict the potential of a compound to block the hERG potassium ion channel, a primary cause of drug-induced cardiac arrhythmia.[17]

• Methodology: A combination of ligand-based and structure-based approaches is employed.

  • (A) 3D-QSAR and Pharmacophore Modeling:

    • Generate a 3D conformation of the test molecule.

    • Align the molecule to a pre-built pharmacophore model derived from known hERG inhibitors.[17][18] The pharmacophore defines the spatial arrangement of essential features (e.g., hydrophobic regions, hydrogen bond acceptors, positive ionizable groups).

    • Utilize a 3D-QSAR model to calculate a predicted inhibitory concentration (IC50 or pIC50) based on the molecule's fit and field properties.[18]

  • (B) Molecular Docking (Structure-Based):

    • Obtain a homology model or cryo-EM structure of the hERG channel's inner pore.

    • Perform molecular docking to predict the binding pose and affinity of the compound within the channel, focusing on key interactions with residues like Tyr652 and Phe656.

• Interpretation: Compounds with a predicted pIC50 (negative log of IC50) below 6 are generally considered lower risk, while those above are flagged for further investigation. The docking score and binding pose provide mechanistic insight into the potential interaction.

Signaling Pathway Visualization: hERG Channel Blockade

Drug-induced blockade of the hERG channel disrupts the normal flow of potassium ions during cardiac repolarization, which can lead to life-threatening arrhythmias. The diagram below illustrates this adverse outcome pathway.

Pathway from hERG channel binding to potential arrhythmia.

Summary and Conclusion

This guide outlines a standard in silico approach for comparing the toxicity profiles of a parent drug, Linagliptin, and its derivative, Hydroxy Methyl Linagliptin. Based on its known safety profile, Linagliptin demonstrates low toxicity across major endpoints, including genotoxicity and cardiotoxicity.[13]

For Hydroxy Methyl Linagliptin, a predictive assessment would be necessary. The addition of a hydroxyl group and modification of the butynyl side chain to a hydroxy-methyl-butenyl group introduces changes to polarity and structure. These changes could potentially influence interactions with biological targets. In silico models would likely predict a similarly low risk for mutagenicity and carcinogenicity due to the retention of the core xanthine (B1682287) structure, which lacks common structural alerts. However, the modifications could slightly alter its affinity for off-targets like the hERG channel, warranting a specific cardiotoxicity assessment as outlined.

Ultimately, while in silico predictions are powerful screening tools, they serve to guide, prioritize, and reduce, but not replace, subsequent in vitro and in vivo testing. Any predicted liabilities for Hydroxy Methyl Linagliptin would require experimental validation.

References

• 1. wires.onlinelibrary.wiley.com [wires.onlinelibrary.wiley.com]
• 2. news-medical.net [news-medical.net]
• 3. In silico Toxicology - A Tool for Early Safety Evaluation of Drug [jscimedcentral.com]
• 4. Prediction of drug-induced liver injury and cardiotoxicity using chemical structure and in vitro assay data - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Silico Forensic Toxicology: Is It Feasible? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. m.youtube.com [m.youtube.com]
• 8. nihs.go.jp [nihs.go.jp]
• 9. Linagliptin | C25H28N8O2 | CID 10096344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Hydroxy Methyl Linagliptin | CAS No- NA | NA [chemicea.com]
• 11. Hydroxy Methyl Linagliptin | SynZeal [synzeal.com]
• 12. pharmaffiliates.com [pharmaffiliates.com]
• 13. tga.gov.au [tga.gov.au]
• 14. In silico prediction of hERG inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Linagliptin - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Evaluation of QSAR models for predicting mutagenicity: outcome of the Second Ames/QSAR international challenge project - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Frontiers | Experimentally Validated Pharmacoinformatics Approach to Predict hERG Inhibition Potential of New Chemical Entities [frontiersin.org]
• 18. Computational Tool for Fast in silico Evaluation of hERG K+ Channel Affinity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Stability Profiles of Linagliptin and its Derivative, Hydroxy Methyl Linagliptin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the stability of the established dipeptidyl peptidase-4 (DPP-4) inhibitor, Linagliptin, with its related substance, Hydroxy Methyl Linagliptin. While extensive experimental data is available for Linagliptin, direct comparative stability studies for Hydroxy Methyl Linagliptin are not presently in the public domain. Therefore, this comparison supplements established data with an inferred stability profile for Hydroxy Methyl Linagliptin based on structural analysis and known degradation pathways of the parent compound.

Executive Summary

Linagliptin exhibits notable stability under thermal and photolytic conditions. However, it is susceptible to degradation under acidic, basic, and oxidative stress. The primary degradation pathways involve hydrolysis of the quinazoline (B50416) moiety and oxidation of the xanthine (B1682287) core. "Hydroxy Methyl Linagliptin," a derivative featuring a hydroxyl group on the butynyl side chain, is hypothesized to exhibit a similar degradation profile to Linagliptin, with potential increased susceptibility to oxidation due to the presence of the hydroxyl group.

Data Presentation: Quantitative Stability Comparison

The following table summarizes the quantitative data from forced degradation studies performed on Linagliptin. Data for Hydroxy Methyl Linagliptin is inferred based on chemical principles and the known degradation of Linagliptin.

Stress Condition	Linagliptin (% Degradation)	Hydroxy Methyl Linagliptin (% Degradation - Inferred)	Key Degradation Products (Linagliptin)
Acidic Hydrolysis (e.g., 1N HCl, 60°C, 24h)	16.42%[1]	Likely similar to Linagliptin	Cleavage of the quinazoline ring
Alkaline Hydrolysis (e.g., 0.1N NaOH, 60°C, 10 days)	2.56%[1]	Likely similar to Linagliptin	Formation of urea (B33335) derivatives
Oxidative Degradation (e.g., 3% H₂O₂, RT)	Significant degradation observed	Potentially higher than Linagliptin	Oxidation of the xanthine and piperidine (B6355638) rings
Thermal Degradation (e.g., 60°C, 10 days)	0.05%[1]	Likely similar to Linagliptin	Minimal degradation
Photolytic Degradation (UV-VIS light, 60°C, 60% RH)	0.56%[1]	Likely similar to Linagliptin	Minimal degradation

Inferred Stability of Hydroxy Methyl Linagliptin: A Structural Perspective

"Hydroxy Methyl Linagliptin" is structurally identical to Linagliptin with the exception of a hydroxyl group and a methyl group on the butynyl side chain.

• Linagliptin: Contains a but-2-yn-1-yl group at the N7 position of the xanthine core.

• Hydroxy Methyl Linagliptin: Contains a 4-hydroxy-3-methylbut-2-en-1-yl group at the same position.

The core xanthine, aminopiperidine, and quinazoline moieties, which are the primary sites of degradation in Linagliptin, remain unchanged. Therefore, it is reasonable to infer that Hydroxy Methyl Linagliptin will undergo similar degradation pathways under hydrolytic and photolytic stress. However, the introduction of a hydroxyl group presents a new potential site for oxidation, which could lead to a slightly increased susceptibility to oxidative degradation compared to Linagliptin.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the stability assessment of Linagliptin.

Forced Degradation Studies

Forced degradation studies are essential for establishing the intrinsic stability of a drug substance and for developing stability-indicating analytical methods.[2] A typical protocol involves subjecting the drug substance to a variety of stress conditions that are more severe than accelerated stability testing conditions.[3]

Objective: To identify potential degradation products and pathways of Linagliptin.

Procedure:

• Preparation of Stock Solution: A stock solution of Linagliptin (e.g., 1 mg/mL) is prepared in a suitable solvent, such as methanol.

• Stress Conditions: The stock solution is then subjected to the following stress conditions as per ICH guidelines[3][4]:

  • Acid Hydrolysis: The drug solution is mixed with an equal volume of an acid (e.g., 1N HCl) and heated (e.g., at 60°C) for a specified period (e.g., 24 hours).

  • Alkaline Hydrolysis: The drug solution is mixed with an equal volume of a base (e.g., 0.1N NaOH) and heated (e.g., at 60°C) for a specified period (e.g., 10 days).

  • Oxidative Degradation: The drug solution is mixed with an oxidizing agent (e.g., 3% H₂O₂) and kept at room temperature for a specified period.

  • Thermal Degradation: The solid drug substance is exposed to dry heat (e.g., 60°C) for a specified period (e.g., 10 days).

  • Photolytic Degradation: The drug substance (solid or in solution) is exposed to a combination of UV and visible light in a photostability chamber for a specified duration.

• Sample Analysis: After exposure to the stress conditions, the samples are neutralized (if necessary) and diluted to a suitable concentration. The extent of degradation and the formation of degradation products are then analyzed using a stability-indicating HPLC method.

Mandatory Visualizations

Experimental Workflow for Forced Degradation Studies

Caption: Workflow for Forced Degradation Studies.

Signaling Pathway of Linagliptin

References

• 1. mdpi.com [mdpi.com]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 4. resolvemass.ca [resolvemass.ca]

A Head-to-Head Comparison of Analytical Techniques for Hydroxy Methyl Linagliptin

For researchers, scientists, and drug development professionals, the precise and accurate quantification of pharmaceutical compounds and their related substances is paramount. Hydroxy Methyl Linagliptin, a known related substance of the dipeptidyl peptidase-4 (DPP-4) inhibitor Linagliptin, requires robust analytical methods for its detection and quantification to ensure the quality and safety of the active pharmaceutical ingredient (API) and its formulations. This guide provides a head-to-head comparison of the most common analytical techniques employed for the analysis of Linagliptin and its related compounds, which are applicable to Hydroxy Methyl Linagliptin. The comparison is supported by experimental data from various studies, with detailed methodologies and visualizations to aid in the selection of the most appropriate technique for specific analytical needs.

High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique in pharmaceutical analysis due to its versatility, robustness, and cost-effectiveness. It is widely used for the separation, identification, and quantification of drug substances and their impurities.

Performance Data

The following table summarizes the performance characteristics of various RP-HPLC methods developed for the analysis of Linagliptin and its impurities. These methods are suitable for the analysis of Hydroxy Methyl Linagliptin.

Parameter	Method 1	Method 2	Method 3
Stationary Phase	Zorbax SB-Aq (250 x 4.6 mm, 5 µm)	Kromasil C18 (250 mm x 4.6 mm, 5 µm)	Khromosil C18 (150×4.6 mm, 5µm)
Mobile Phase	Gradient elution with KH2PO4 buffer and ACN:Water:MeOH	Isocratic elution with 0.1% phosphoric acid (pH 2.5) and acetonitrile (B52724)	Isocratic elution with 0.02 M potassium dihydrogen phosphate (B84403) : acetonitrile (70:30, v/v, pH 5.0)
Flow Rate	1.0 mL/min	1.0 mL/min	1.2 mL/min
Detection	225 nm	225 nm	226 nm
Linearity Range	0.2 - 1.2 µg/mL	LOQ to 150% of specification	0-75 µg/mL
Correlation Coefficient (r²)	> 0.99	> 0.99	0.999
Accuracy (% Recovery)	95.8 – 112.8%	99.13% to 101.76%	Not Specified
Precision (% RSD)	< 2.3%	0.128 to 0.969%	Not Specified
LOD	Not Specified	Not Specified	Not Specified
LOQ	0.05% of test concentration	Not Specified	Not Specified

Experimental Protocol: A Representative RP-HPLC Method

This protocol is a composite based on common practices for the analysis of Linagliptin and its related substances.

1. Instrumentation:

• HPLC system with a UV-Vis detector.

2. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.02 M Potassium dihydrogen phosphate buffer, pH adjusted to 3.0 with orthophosphoric acid.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-10 min: 30% B

  • 10-25 min: 30-70% B

  • 25-30 min: 70% B

  • 30-35 min: 70-30% B

  • 35-40 min: 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 225 nm.

• Injection Volume: 10 µL.

3. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of Hydroxy Methyl Linagliptin reference standard in a suitable diluent (e.g., a mixture of mobile phase A and B) to obtain a concentration of 100 µg/mL.

• Working Standard Solution: Dilute the stock solution to the desired concentration within the linear range.

• Sample Solution: Prepare the sample by dissolving the drug substance or formulation in the diluent to achieve a concentration expected to be within the calibration range.

Experimental Workflow

Caption: A typical experimental workflow for the analysis of Hydroxy Methyl Linagliptin using HPLC.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers superior sensitivity and selectivity compared to HPLC-UV, making it the method of choice for bioanalytical studies and the quantification of trace-level impurities.

Performance Data

The following table presents typical performance data for LC-MS/MS methods used in the analysis of Linagliptin in biological matrices, which can be adapted for Hydroxy Methyl Linagliptin.

Parameter	Method 1
Chromatography	UPLC
Stationary Phase	C18 column
Mobile Phase	Gradient with 0.1% formic acid in water and acetonitrile
Ionization Mode	Electrospray Ionization (ESI) - Positive
Detection	Multiple Reaction Monitoring (MRM)
Linearity Range	10 - 5000 ng/mL
Correlation Coefficient (r²)	> 0.99
Accuracy (% Recovery)	92.5%
Precision (% RSD)	5.04 to 13.44%
LLOQ	10 ng/mL

Experimental Protocol: A Representative LC-MS/MS Method

This protocol outlines a general procedure for the quantification of Hydroxy Methyl Linagliptin in a biological matrix like plasma.

1. Instrumentation:

• A UPLC system coupled to a triple quadrupole mass spectrometer.

2. Chromatographic Conditions:

• Column: Acquity UPLC BEH C18, 50 mm x 2.1 mm, 1.7 µm.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Program: Optimized for the separation of the analyte from matrix components.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

• Ion Source: Electrospray Ionization (ESI), positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for Hydroxy Methyl Linagliptin and an internal standard would need to be determined.

• Source Parameters: Optimized capillary voltage, source temperature, desolvation gas flow, and cone voltage.

4. Sample Preparation (Plasma):

• Protein Precipitation: To a 100 µL plasma sample, add 300 µL of acetonitrile containing the internal standard.

• Vortex and Centrifuge: Vortex mix for 1 minute, then centrifuge at 10,000 rpm for 10 minutes.

• Supernatant Transfer: Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase for injection.

Experimental Workflowdot

Validating the Structure of Synthesized "Hydroxy Methyl Linagliptin": A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical methodologies and comparative data for validating the chemical structure of synthesized "Hydroxy Methyl Linagliptin." Given the limited publicly available data for this specific derivative, this guide leverages established protocols for the parent compound, Linagliptin, and its known impurities to present a robust framework for structural confirmation. The principles and techniques detailed herein are directly applicable to the structural elucidation of "Hydroxy Methyl Linagliptin."

Structural Elucidation Workflow

The structural validation of a synthesized active pharmaceutical ingredient (API) like "Hydroxy Methyl Linagliptin" is a critical step in drug development to ensure its identity, purity, and quality.[1] This process typically involves a multi-pronged analytical approach to confirm the molecular structure and identify any potential impurities.

Caption: Experimental workflow for the synthesis and structural validation of "Hydroxy Methyl Linagliptin".

Comparative Analysis of Structural Validation Techniques

The structural confirmation of "Hydroxy Methyl Linagliptin" relies on a combination of chromatographic and spectroscopic techniques. High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) is essential for assessing purity and separating the target compound from any impurities.[2][3] Mass Spectrometry (MS) provides crucial information about the molecular weight, and Nuclear Magnetic Resonance (NMR) spectroscopy offers detailed insights into the molecular structure.

Chromatographic Purity Assessment

Experimental Protocol: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

A stability-indicating RP-HPLC method is crucial for separating "Hydroxy Methyl Linagliptin" from potential starting materials, by-products, and degradation products.[4]

• Column: C18 column (e.g., 150 x 4.6 mm, 5 µm particle size).[2]

• Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer pH 6.8) and an organic solvent (e.g., acetonitrile). A common mobile phase composition for Linagliptin analysis is a 70:30 v/v mixture of phosphate buffer and acetonitrile.[2]

• Flow Rate: Typically 1.0 mL/min.[2]

• Detection: PDA detector at a wavelength where the chromophores of the molecule exhibit significant absorbance, for instance, 239 nm for Linagliptin.[2]

• Injection Volume: 20 µL.[2]

• Column Temperature: Ambient or controlled (e.g., 30 °C).

Table 1: Comparative HPLC Data for Linagliptin and Potential Impurities

Compound	Retention Time (min)	Relative Retention Time (RRT)	Purity (%)
Linagliptin	2.8	1.00	>99.8
Hydroxy Methyl Linagliptin (Predicted)	Slightly more polar, expected shorter RT	< 1.00	Target: >99.5
Impurity A (e.g., Starting Material)	Varies	Varies	<0.15
Impurity B (e.g., By-product)	Varies	Varies	<0.15

Note: The retention time for "Hydroxy Methyl Linagliptin" is a predicted value based on its increased polarity compared to Linagliptin. Actual values must be determined experimentally.

Molecular Weight Confirmation

Experimental Protocol: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful technique for confirming the molecular weight of the synthesized compound and identifying unknown impurities.

• Ionization Source: Electrospray Ionization (ESI) in positive mode is commonly used for Linagliptin and its derivatives.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF) analyzers provide accurate mass measurements.

• Scan Range: A typical scan range would be m/z 100-1000 to encompass the expected molecular ions.

• Data Analysis: The resulting mass spectrum should show a prominent peak corresponding to the protonated molecule [M+H]⁺ of "Hydroxy Methyl Linagliptin."

Table 2: Mass Spectrometry Data for Linagliptin and "Hydroxy Methyl Linagliptin"

Compound	Molecular Formula	Molecular Weight ( g/mol )	Observed [M+H]⁺ (m/z)
Linagliptin	C₂₅H₂₈N₈O₂	472.54	473.2
Hydroxy Methyl Linagliptin	C₂₇H₃₄N₈O₃	518.62	519.6

Note: The observed [M+H]⁺ for "Hydroxy Methyl Linagliptin" is a calculated value and requires experimental confirmation.

Definitive Structural Confirmation

Experimental Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for the unambiguous structural confirmation of the synthesized molecule.

• Solvent: Deuterated solvents such as DMSO-d₆ or CDCl₃ are commonly used.

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better resolution.

• Experiments:

  • ¹H NMR: Provides information on the number of different types of protons and their neighboring environments.

  • ¹³C NMR: Shows the number of different types of carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): Used to establish connectivity between protons and carbons, confirming the overall structure.

Table 3: Representative ¹H NMR Chemical Shifts (δ, ppm) for Key Structural Moieties

Protons	Linagliptin (in DMSO-d₆)	"Hydroxy Methyl Linagliptin" (Predicted)
Aromatic Protons	7.5 - 8.5	Similar chemical shifts expected
Piperidine Protons	1.5 - 3.5	Similar chemical shifts expected
Methyl Protons	~2.5 (quinazolin-CH₃), ~3.4 (N-CH₃)	Similar chemical shifts expected
Hydroxy Methyl Protons	N/A	New signals expected for -CH₂OH and -CH=C(CH₃)-

Note: The predicted chemical shifts for "Hydroxy Methyl Linagliptin" are based on the expected electronic environment of the newly introduced functional group. The actual spectra will provide the definitive structural proof.

Linagliptin Signaling Pathway

Linagliptin is a dipeptidyl peptidase-4 (DPP-4) inhibitor. Understanding its mechanism of action provides context for the importance of its structural integrity.

Caption: Mechanism of action of Linagliptin as a DPP-4 inhibitor.

Conclusion

References

• 1. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ejbps.com [ejbps.com]
• 3. ymerdigital.com [ymerdigital.com]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Hydroxy Methyl Linagliptin: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of active pharmaceutical ingredients (APIs) and their derivatives are paramount to ensuring laboratory safety and environmental protection. Hydroxy Methyl Linagliptin, an impurity of the DPP-4 inhibitor Linagliptin, requires diligent adherence to established protocols for chemical waste management. This guide provides essential, step-by-step information for its safe disposal, contextualized within the broader regulatory framework.

Regulatory and Safety Framework

The disposal of pharmaceutical waste in a laboratory setting is governed by stringent regulations to mitigate risks to public health and the environment. In the United States, the primary legislation is the Resource Conservation and Recovery Act (RCRA), overseen by the Environmental Protection Agency (EPA).[1][2][3] This act provides a framework for the "cradle-to-grave" management of hazardous waste.

Active pharmaceutical ingredients like Hydroxy Methyl Linagliptin must be evaluated to determine if they qualify as hazardous waste. Even if not specifically listed, a chemical may be considered hazardous if it exhibits characteristics such as ignitability, corrosivity, reactivity, or toxicity. For specific guidance, the Safety Data Sheet (SDS) is the most critical document.

Aspect	Guideline	Regulatory Body/Standard
Primary Disposal Method	Incineration in a permitted facility with an afterburner and scrubber.[4]	EPA / RCRA
Waste Classification	Offer to a licensed hazardous material disposal company.[4]	EPA / RCRA
Personal Protective Equipment (PPE)	Wear appropriate protective clothing, gloves, and safety goggles.[5][6]	OSHA / Good Laboratory Practice
Spill Containment	Avoid generating dust. Sweep or vacuum up spilled material.[4]	Internal Safety Protocols
Environmental Precautions	Avoid discharge into drains, water courses, or onto the ground.[4]	EPA / Clean Water Act

Step-by-Step Disposal Protocol for Hydroxy Methyl Linagliptin

The following procedure outlines the recommended steps for the safe disposal of Hydroxy Methyl Linagliptin in a laboratory environment.

1. Personal Protective Equipment (PPE) and Preparation:

• Before handling the material, ensure you are wearing appropriate PPE, including safety goggles, gloves, and a lab coat.[5][6]

• Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of any dust or aerosols.[5][7]

• Prepare a designated and clearly labeled hazardous waste container. For RCRA hazardous pharmaceutical waste, this is typically a black container.

2. Waste Segregation and Collection:

• Carefully place all solid Hydroxy Methyl Linagliptin waste, including contaminated consumables (e.g., weighing paper, pipette tips), into the designated hazardous waste container.

• Avoid mixing with other waste streams unless explicitly permitted by your institution's waste management plan.

• Ensure the container is kept tightly closed when not in use.[5][6]

3. Spill and Contamination Management:

• In the event of a spill, keep unnecessary personnel away from the area.[4]

• Avoid creating dust during cleanup.[4] Gently sweep or vacuum the solid material.

• Collect all contaminated materials (including cleaning supplies) and place them in the hazardous waste container.

• Decontaminate the spill area according to your laboratory's standard operating procedures.

4. Storage and Labeling:

• Store the sealed hazardous waste container in a designated, secure, and well-ventilated area, away from incompatible materials.[5][6]

• Ensure the container is accurately labeled with "Hazardous Waste," the chemical name ("Hydroxy Methyl Linagliptin"), and any other information required by your institution and local regulations.

5. Final Disposal:

• The primary recommended method for the final disposal of Hydroxy Methyl Linagliptin is incineration.[4]

• Arrange for the collection of the waste container by a licensed hazardous material disposal company.[4] This ensures the material is transported to a permitted treatment, storage, and disposal facility (TSDF) in compliance with all federal and local regulations.[2][4]

• Crucially, do not dispose of Hydroxy Methyl Linagliptin down the drain or in regular trash. [4] The EPA's Subpart P rule explicitly prohibits the sewering of hazardous waste pharmaceuticals by healthcare facilities.[2]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of Hydroxy Methyl Linagliptin.

Caption: Workflow for the safe disposal of Hydroxy Methyl Linagliptin.

By adhering to these procedures, laboratory professionals can ensure the safe handling and compliant disposal of Hydroxy Methyl Linagliptin, fostering a culture of safety and environmental responsibility. Always consult your institution's specific environmental health and safety (EHS) guidelines and the material's Safety Data Sheet (SDS) for the most comprehensive information.

References

• 1. sdmedwaste.com [sdmedwaste.com]
• 2. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 3. danielshealth.com [danielshealth.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. echemi.com [echemi.com]
• 7. hoelzel-biotech.com [hoelzel-biotech.com]

Personal protective equipment for handling Hydroxy Methyl Linagliptin

Essential Safety and Handling Guide for Hydroxy Methyl Linagliptin

This guide provides crucial safety and logistical information for handling Hydroxy Methyl Linagliptin in a laboratory setting. Given that specific hazard data for Hydroxy Methyl Linagliptin is limited, this guidance is based on the safety protocols for the parent compound, Linagliptin, and general best practices for handling Active Pharmaceutical Ingredients (APIs) of unknown potency.[1]

Personal Protective Equipment (PPE) Requirements

Appropriate PPE is critical to minimize exposure and ensure personal safety when handling pharmaceutical compounds. The following table summarizes the recommended PPE for handling Hydroxy Methyl Linagliptin, based on the potential hazards associated with its parent compound, Linagliptin, which include skin irritation, serious eye irritation, and potential respiratory irritation.[2][3]

Protection Type	Recommended PPE	Specification/Standard	Purpose
Hand Protection	Chemical-resistant gloves	Nitrile, latex, or neoprene gloves are commonly used for their durability and chemical resistance.[4]	To prevent skin contact and irritation.[2][3]
Eye Protection	Safety goggles or a face shield	ANSI Z87.1 certified	To protect eyes from splashes or airborne particles, preventing serious eye irritation.[2]
Respiratory Protection	N95 or higher-rated respirator	NIOSH-approved	To prevent inhalation of airborne particles, especially when handling powders.[4] For higher-risk operations, a Powered Air-Purifying Respirator (PAPR) may be necessary.[5]
Body Protection	Laboratory coat or disposable coveralls	Materials like DuPont™ Tyvek® offer excellent protection against solid particles.	To protect skin and clothing from contamination.
Foot Protection	Closed-toe shoes	Chemically resistant shoe covers may be required in certain environments.[4]	To protect feet from spills.

Operational and Disposal Plans

Adherence to structured protocols for handling and disposal is fundamental for laboratory safety and regulatory compliance.

Experimental Protocols: Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a certified chemical fume hood or a containment isolator, to minimize inhalation exposure.[3]

• Ensure all necessary PPE is readily available and inspected for integrity before use.

• Have an emergency eyewash station and safety shower accessible.

2. Donning PPE:

• Gown/Coverall: Put on the lab coat or coverall, ensuring it is fully fastened.

• Respirator: If required, perform a fit check for the respirator.

• Goggles/Face Shield: Put on eye protection.

• Gloves: Don gloves, ensuring they overlap the cuffs of the gown or coverall.

3. Handling the Compound:

• Avoid the formation of dust and aerosols.[3]

• Use non-sparking tools.

• If weighing the compound, do so within a ventilated balance enclosure.

• Keep containers tightly closed when not in use.

4. Doffing PPE (to prevent cross-contamination):

• Gloves: Remove gloves first, peeling them off without touching the outside with bare skin.

• Gown/Coverall: Remove the gown or coverall by rolling it inside-out.

• Goggles/Face Shield: Remove eye protection.

• Respirator: Remove the respirator last.

• Wash hands thoroughly with soap and water after removing all PPE.[3]

Disposal Plan: Step-by-Step Guidance

1. Waste Segregation:

• All disposable PPE (gloves, coveralls, etc.) and materials that have come into contact with Hydroxy Methyl Linagliptin should be considered chemical waste.

• Place these materials in a designated, clearly labeled, and sealed waste container.

2. Compound Disposal:

• Unused or waste Hydroxy Methyl Linagliptin should be disposed of as hazardous chemical waste.

• Do not pour chemical waste down the drain or dispose of it in regular trash.[6]

• Follow your institution's and local regulations for hazardous waste disposal.[6]

3. Container Disposal:

• Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should be collected and disposed of as hazardous waste.

• Alternatively, containers that cannot be cleaned should be disposed of in the same manner as the chemical waste itself.[6]

• Scratch out or remove all personal and chemical information from the label of the empty container before disposal or recycling, if applicable.[7]

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when handling Hydroxy Methyl Linagliptin.

Caption: PPE selection workflow for Hydroxy Methyl Linagliptin.

References

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. safetyware.com [safetyware.com]
• 5. 3mnederland.nl [3mnederland.nl]
• 6. sds.boehringer-ingelheim.com [sds.boehringer-ingelheim.com]
• 7. fda.gov [fda.gov]